2-Bromo-6-(trifluoromethyl)aniline

• CAS: 58458-13-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2-Bromo-6-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted physical properties of 2-Bromo-6-(trifluoromethyl)aniline, a key building block in medicinal chemistry and materials science. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals by consolidating essential data and outlining detailed experimental protocols for its characterization.

Core Physical Properties

2-Bromo-6-(trifluoromethyl)aniline is a substituted aniline derivative with the chemical formula C₇H₅BrF₃N.[1][2] Its structural characteristics, featuring a bromine atom and a trifluoromethyl group on the aniline scaffold, significantly influence its physical and chemical behavior.

Data Presentation

The following table summarizes the available quantitative data for the physical properties of 2-Bromo-6-(trifluoromethyl)aniline. It is important to note that several of these values are predicted and should be confirmed experimentally for critical applications.

Property	Value	Source
Molecular Formula	C₇H₅BrF₃N	[1][2]
Molecular Weight	240.02 g/mol	[1]
Physical State	Liquid
Appearance	Clear Yellow Liquid	[3]
Boiling Point (Predicted)	215.6 ± 35.0 °C at 760 mmHg	[4]
Density (Predicted)	1.697 ± 0.06 g/cm³	[4]
Flash Point	84.2 °C
pKa (Predicted)	-0.60 ± 0.10

Experimental Protocols

Accurate determination of the physical properties of 2-Bromo-6-(trifluoromethyl)aniline is crucial for its application in synthesis, formulation, and quality control. The following sections provide detailed methodologies for the experimental determination of its key physical constants.

Determination of Boiling Point (Capillary Method)

This method is suitable for determining the boiling point of small quantities of a liquid.

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline sample

• Thiele tube or oil bath

• High-temperature-resistant mineral oil

• Thermometer (calibrated)

• Capillary tubes (sealed at one end)

• Small test tube

• Bunsen burner or heating mantle

• Stand and clamps

Procedure:

• Attach a small test tube containing 0.5-1 mL of 2-Bromo-6-(trifluoromethyl)aniline to a thermometer using a rubber band or wire. The bulb of the thermometer should be level with the bottom of the test tube.

• Place a capillary tube, sealed at one end, into the test tube with the open end submerged in the liquid.

• Clamp the assembly in a Thiele tube or an oil bath, ensuring the heat-transfer liquid is above the level of the sample but below the opening of the test tube.

• Heat the apparatus gently and evenly.

• As the temperature approaches the expected boiling point, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue heating until a steady and rapid stream of bubbles is observed.

• Turn off the heat and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the bubbling ceases and the liquid just begins to enter the capillary tube. Record this temperature.

• For accuracy, repeat the measurement two more times and calculate the average boiling point.

Boiling Point Determination Workflow

Determination of Density (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer or a specific gravity bottle.

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline sample

• Pycnometer (e.g., 10 mL, with a calibrated volume)

• Analytical balance (accurate to ±0.0001 g)

• Distilled water

• Acetone (for cleaning and drying)

• Constant temperature water bath

Procedure:

• Thoroughly clean and dry the pycnometer.

• Weigh the empty, dry pycnometer and record its mass (m₁).

• Fill the pycnometer with distilled water and place it in a constant temperature water bath (e.g., 20 °C) until it reaches thermal equilibrium.

• Ensure the pycnometer is filled to the mark, removing any excess water. Dry the outside of the pycnometer.

• Weigh the pycnometer filled with water and record its mass (m₂).

• Empty the pycnometer, rinse it with acetone, and dry it completely.

• Fill the dry pycnometer with 2-Bromo-6-(trifluoromethyl)aniline and allow it to equilibrate in the constant temperature water bath.

• Adjust the liquid level to the calibration mark, dry the exterior, and weigh the pycnometer filled with the sample, recording its mass (m₃).

• Calculate the density of the sample using the following formula:

  Density of sample = [(m₃ - m₁) / (m₂ - m₁)] * Density of water at the experimental temperature.

Density Determination Workflow

Determination of Solubility (Gravimetric Method)

This protocol outlines a general procedure for determining the solubility of 2-Bromo-6-(trifluoromethyl)aniline in various organic solvents.

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline sample

• Selected organic solvents (e.g., methanol, ethanol, dichloromethane, dimethyl sulfoxide)

• Vials with screw caps

• Thermostatic shaker or magnetic stirrer

• Analytical balance

• Volumetric flasks and pipettes

• Evaporating dish

Procedure:

• Add an excess amount of 2-Bromo-6-(trifluoromethyl)aniline to a series of vials.

• To each vial, add a known volume (e.g., 5.0 mL) of a specific organic solvent.

• Seal the vials and place them in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

• Agitate the mixtures for a sufficient time to ensure equilibrium is reached (typically 24-48 hours).

• After equilibration, stop the agitation and allow the undissolved solid to settle.

• Carefully withdraw a known volume of the clear supernatant (saturated solution) using a calibrated pipette.

• Transfer the aliquot to a pre-weighed evaporating dish.

• Evaporate the solvent under a gentle stream of inert gas or in a vacuum oven at a suitable temperature.

• Once the solvent has completely evaporated, weigh the evaporating dish with the residue.

• Calculate the solubility in g/L or mg/mL.

Safety and Handling

2-Bromo-6-(trifluoromethyl)aniline is classified as harmful if swallowed, in contact with skin, or if inhaled.[5][6] It causes skin and serious eye irritation.[3][5] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times when handling this chemical.[3] Work should be conducted in a well-ventilated fume hood.[3] In case of contact, wash the affected area with plenty of soap and water. If inhaled, move to fresh air. If in eyes, rinse cautiously with water for several minutes.[3]

Disclaimer: The information provided in this technical guide is for research and informational purposes only. All experimental work should be conducted in a controlled laboratory setting by qualified personnel, adhering to all applicable safety regulations. The predicted values have not been experimentally verified and should be used with caution.

References

• 1. 2-Bromo-6-(trifluoromethyl)aniline | C7H5BrF3N | CID 94059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. 2-bromo-6-(trifluoromethyl)aniline CAS#: 58458-13-2 [amp.chemicalbook.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. tcichemicals.com [tcichemicals.com]

A Comprehensive Technical Overview of 2-Bromo-6-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 2-Bromo-6-(trifluoromethyl)aniline, a key building block in modern synthetic chemistry. Its unique structural features make it a valuable intermediate in the development of novel pharmaceuticals and agrochemicals. This document outlines its fundamental physicochemical properties, and potential applications, and provides a logical workflow for its analysis.

Core Physicochemical Data

The fundamental properties of 2-Bromo-6-(trifluoromethyl)aniline are summarized below. This data is essential for reaction planning, safety assessments, and analytical method development.

Property	Value	Reference
Molecular Formula	C7H5BrF3N	[1][2]
Molecular Weight	240.02 g/mol	[1][3]
CAS Number	58458-13-2	[1][2][3]
Boiling Point	215.6±35.0 °C (Predicted)	[3][4]
Density	1.697±0.06 g/cm3 (Predicted)	[3][4]
Storage Temperature	Room temperature, in a dark, inert atmosphere	[3][4]

Analytical Workflow for Quality Control

The following diagram illustrates a standard workflow for the quality control and characterization of 2-Bromo-6-(trifluoromethyl)aniline. This process ensures the purity and identity of the compound before its use in further synthetic steps.

References

• 1. 2-Bromo-6-(trifluoromethyl)aniline | C7H5BrF3N | CID 94059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. 2-bromo-6-(trifluoromethyl)aniline CAS#: 58458-13-2 [amp.chemicalbook.com]
• 4. 58458-13-2 CAS MSDS (2-bromo-6-(trifluoromethyl)aniline) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

In-Depth Technical Guide to 2-Bromo-6-(trifluoromethyl)aniline: Structure, Isomers, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-6-(trifluoromethyl)aniline, a fluorinated aromatic amine of significant interest in medicinal chemistry and materials science. The document details the structural and physicochemical properties of the core compound and its key isomers. Detailed experimental protocols for its synthesis and characterization using modern analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS) are provided. Furthermore, this guide explores the landscape of positional isomers of bromo(trifluoromethyl)aniline, presenting their comparative data in a structured format. Visual diagrams generated using Graphviz are included to illustrate the isomeric relationships and a general workflow for the characterization of these compounds.

Structural and Physicochemical Properties

2-Bromo-6-(trifluoromethyl)aniline is a substituted aniline featuring a bromine atom and a trifluoromethyl group on the benzene ring. These substitutions significantly influence its chemical reactivity and physical properties.

Property	Value	Reference(s)
CAS Number	58458-13-2	[1]
Molecular Formula	C₇H₅BrF₃N	[1]
Molecular Weight	240.02 g/mol	[1]
IUPAC Name	2-bromo-6-(trifluoromethyl)aniline	[1]
Appearance	Liquid
Boiling Point	215.6 ± 35.0 °C at 760 mmHg (Predicted)
Density	1.697 ± 0.06 g/cm³ (Predicted)
SMILES	C1=CC(=C(C(=C1)Br)N)C(F)(F)F	[1]
InChI	InChI=1S/C7H5BrF3N/c8-5-3-1-2-4(6(5)12)7(9,10)11/h1-3H,12H2	[1]

Isomers of Bromo(trifluoromethyl)aniline

The relative positions of the bromo, trifluoromethyl, and amino groups on the aniline ring give rise to several positional isomers. These isomers can exhibit distinct physical and chemical properties, which is a critical consideration in synthetic chemistry and drug development.

Isomer Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Physical State	Melting Point (°C)	Boiling Point (°C)	Density (g/mL)	Refractive Index (n20/D)
2-Bromo-5-(trifluoromethyl)aniline	454-79-5	C₇H₅BrF₃N	240.02	White to light yellow crystalline powder	47-49	81-82 (at reduced pressure)	1.675 at 25 °C	1.522
3-Bromo-5-(trifluoromethyl)aniline	54962-75-3	C₇H₅BrF₃N	240.02	Liquid	Not available	Not available	Not available	Not available
4-Bromo-2-(trifluoromethyl)aniline	445-02-3	C₇H₅BrF₃N	240.02	Liquid	Not available	84-86 (at 5 mmHg)	1.71 at 25 °C	1.532
4-Bromo-3-(trifluoromethyl)aniline	393-36-2	C₇H₅BrF₃N	240.02	Not available	Not available	Not available	Not available	Not available
3-Bromo-4-(trifluoromethyl)aniline	172215-91-7	C₇H₅BrF₃N	240.02	Not available	Not available	Not available	Not available	Not available

Data compiled from multiple sources.[2][3][4][5][6]

Positional isomers of bromo(trifluoromethyl)aniline.

Experimental Protocols

Synthesis of 2-Bromo-6-(trifluoromethyl)aniline

A plausible synthetic route to 2-Bromo-6-(trifluoromethyl)aniline involves the direct bromination of 2-(trifluoromethyl)aniline. The trifluoromethyl group is a meta-director, and the amino group is an ortho-, para-director. Due to the strong activating nature of the amino group, direct bromination can lead to multiple products. A common strategy to control the regioselectivity is the protection of the amino group, followed by bromination and deprotection. However, direct bromination under controlled conditions can also be employed.

Materials:

• 2-(Trifluoromethyl)aniline

• Hydrobromic acid (48%)

• Hydrogen peroxide (30%)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Saturated sodium thiosulfate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-(trifluoromethyl)aniline in dichloromethane.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add hydrobromic acid to the stirred solution.

• From a dropping funnel, add hydrogen peroxide dropwise to the reaction mixture, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for several hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium thiosulfate solution, and saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to yield pure 2-Bromo-6-(trifluoromethyl)aniline.

Characterization Protocols

• Sample Preparation: Dissolve approximately 10-20 mg of the analyte in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR: Acquire a standard one-dimensional proton spectrum. The chemical shifts of the aromatic protons will be indicative of the substitution pattern. The amino protons will typically appear as a broad singlet.

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. The number of signals will correspond to the number of unique carbon atoms in the molecule. The chemical shifts will be influenced by the attached substituents.

• ¹⁹F NMR: Acquire a one-dimensional fluorine spectrum. The trifluoromethyl group will give a singlet, and its chemical shift can help confirm the structure.

• Sample Preparation: For liquid samples, a thin film can be prepared between two KBr or NaCl plates. For solid isomers, a KBr pellet or Attenuated Total Reflectance (ATR) can be used.

• Data Acquisition: Record the spectrum over a range of 4000-400 cm⁻¹.

• Expected Absorptions:

  • N-H stretching of the primary amine: Two bands in the region of 3500-3300 cm⁻¹.

  • C-F stretching of the trifluoromethyl group: Strong absorptions in the region of 1350-1100 cm⁻¹.

  • C-Br stretching: In the fingerprint region, typically below 700 cm⁻¹.

  • Aromatic C-H and C=C stretching vibrations.

• Ionization Method: Electron Ionization (EI) for GC-MS or Electrospray Ionization (ESI) for LC-MS.

• Analysis: Observe the molecular ion peak (M⁺). Due to the presence of a bromine atom, a characteristic M+2 isotopic peak with nearly equal intensity to the M⁺ peak will be observed.

• Fragmentation Pattern: Analyze the fragmentation pattern to further confirm the structure. Common fragments may arise from the loss of Br, CF₃, or HCN.

Workflow for the synthesis and characterization.

Role in Drug Discovery and Development

While specific biological activity data for 2-Bromo-6-(trifluoromethyl)aniline is not extensively reported in publicly available literature, the substituted aniline scaffold is a well-established pharmacophore in medicinal chemistry. The inclusion of a trifluoromethyl group is a common strategy in drug design to enhance metabolic stability, lipophilicity, and binding affinity.

Aniline derivatives are known to act as kinase inhibitors, which are crucial in cancer therapy.[7] The aniline moiety can form key hydrogen bond interactions with the hinge region of the kinase active site. The trifluoromethyl group can provide additional hydrophobic interactions and improve the overall pharmacokinetic profile of the molecule.

Although no specific signaling pathway has been directly linked to 2-Bromo-6-(trifluoromethyl)aniline, a hypothetical role as a building block for a kinase inhibitor can be illustrated.

Hypothetical role in kinase inhibitor design.

Conclusion

2-Bromo-6-(trifluoromethyl)aniline is a valuable chemical entity with potential applications in the development of new pharmaceuticals and materials. This guide has provided a detailed summary of its structural properties, along with those of its isomers. The outlined experimental protocols for synthesis and characterization serve as a practical resource for researchers in the field. While direct biological data for this specific molecule is limited, its structural motifs suggest a high potential for its use as a scaffold in the design of bioactive compounds, particularly kinase inhibitors. Further research into the biological activities of 2-Bromo-6-(trifluoromethyl)aniline and its derivatives is warranted to fully explore its therapeutic potential.

References

• 1. 2-Bromo-6-(trifluoromethyl)aniline | C7H5BrF3N | CID 94059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 2-Brom-5-(trifluormethyl)anilin 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 3-Bromo-4-(trifluoromethyl)aniline | C7H5BrF3N | CID 18614802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Bromo-2-(trifluoromethyl)aniline 97 445-02-3 [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]

Solubility of 2-Bromo-6-(trifluoromethyl)aniline in Organic Solvents: An In-depth Technical Guide

Introduction

2-Bromo-6-(trifluoromethyl)aniline is a substituted aromatic amine with significant potential as a building block in the synthesis of pharmaceuticals and agrochemicals. Its utility in these applications is intrinsically linked to its physicochemical properties, among which solubility in organic solvents is paramount for reaction kinetics, purification, and formulation. This technical guide addresses the solubility of 2-Bromo-6-(trifluoromethyl)aniline, providing a predictive analysis based on its molecular structure and detailed experimental protocols for its quantitative determination, thereby equipping researchers, scientists, and drug development professionals with essential knowledge for its effective application. It is important to note that as of the preparation of this document, specific quantitative solubility data for 2-Bromo-6-(trifluoromethyl)aniline in various organic solvents is not extensively available in the public domain.

Physicochemical Properties Influencing Solubility

The solubility of 2-Bromo-6-(trifluoromethyl)aniline is governed by its molecular structure, which features a combination of polar and non-polar moieties:

• Aniline Moiety: The primary amine (-NH2) group is capable of acting as a hydrogen bond donor and acceptor, suggesting potential solubility in polar protic solvents.

• Aromatic Ring: The benzene ring provides a significant non-polar, hydrophobic character to the molecule, favoring solubility in non-polar and aromatic solvents.[1]

• Bromine Atom: The bromine substituent adds to the molecular weight and polarizability of the molecule, contributing to van der Waals forces and potentially enhancing solubility in non-polar and weakly polar solvents.

• Trifluoromethyl Group (-CF3): This group is highly lipophilic and electron-withdrawing.[2][3] Its presence generally increases a molecule's solubility in non-polar solvents and can enhance metabolic stability.[2][3]

The interplay of these functional groups results in a molecule with a complex solubility profile, necessitating experimental determination for precise quantitative data. Aromatic amines are generally soluble in organic solvents like alcohols, ethers, and benzene.[4][5]

Predicted Solubility Profile

Based on the principle of "like dissolves like" and the structural features of 2-Bromo-6-(trifluoromethyl)aniline, a qualitative prediction of its solubility in a range of common organic solvents is presented in Table 1.

Table 1: Predicted Solubility of 2-Bromo-6-(trifluoromethyl)aniline in Various Organic Solvents

Solvent Category	Solvent	Predicted Solubility	Justification
Polar Protic	Methanol	Moderate to High	The amine group can form hydrogen bonds with the hydroxyl group of methanol.
Ethanol	Moderate to High	Similar to methanol, hydrogen bonding is possible.[6]
Isopropanol	Moderate	Increased hydrocarbon chain length compared to methanol and ethanol may slightly reduce solubility.
Water	Low to Sparingly Soluble	The large hydrophobic aromatic ring and trifluoromethyl group likely dominate over the polar amine group, limiting aqueous solubility.[7]
Polar Aprotic	Acetone	High	The polar carbonyl group can interact with the amine group, and the overall polarity is suitable for dissolving the molecule.
Acetonitrile	Moderate to High	The polar nitrile group and its ability to act as a hydrogen bond acceptor favor dissolution.
Dimethylformamide (DMF)	High	A strong polar aprotic solvent capable of forming strong dipole-dipole interactions.
Dimethyl Sulfoxide (DMSO)	High	A highly polar a-protic solvent, very effective at dissolving a wide range of organic compounds.
Tetrahydrofuran (THF)	High	The ether oxygen can act as a hydrogen bond acceptor, and its cyclic structure provides good solvation for the aromatic ring.
Non-Polar	Hexane	Low to Moderate	The non-polar nature of hexane will primarily interact with the aromatic ring and trifluoromethyl group, but the polar amine group will limit high solubility.[1]
Toluene	High	The aromatic nature of toluene allows for favorable π-π stacking interactions with the aniline's benzene ring.[1]
Dichloromethane (DCM)	High	A good solvent for many organic compounds due to its ability to engage in dipole-dipole interactions and its moderate polarity.
Chloroform	High	Similar to dichloromethane, it is a versatile solvent for a wide range of organic molecules.

Experimental Protocols for Solubility Determination

To obtain precise quantitative solubility data, standardized experimental methods are necessary. The following section details two robust and widely used methods: the gravimetric method and UV-Vis spectrophotometry.

Gravimetric Method

This method provides a direct and accurate measurement of solubility by determining the mass of the solute dissolved in a known mass of a saturated solution.

Methodology:

• Sample Preparation: Add an excess amount of 2-Bromo-6-(trifluoromethyl)aniline to a series of vials, each containing a known volume (e.g., 5 mL) of the selected organic solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the vials to prevent solvent evaporation and place them in a thermostatic shaker set to a constant temperature (e.g., 25 °C). Agitate the mixtures for a sufficient duration (typically 24-48 hours) to ensure that equilibrium is reached. Periodically analyze aliquots to confirm that the concentration is no longer changing.

• Phase Separation: After equilibration, cease agitation and allow the vials to stand undisturbed at the set temperature for at least 4 hours to allow the excess solid to sediment. For solvents where sedimentation is slow, centrifugation at the experimental temperature can be employed.

• Aliquot Withdrawal and Weighing: Carefully withdraw a precise volume (e.g., 2 mL) of the clear supernatant using a pre-warmed or temperature-equilibrated pipette. Transfer the aliquot to a pre-weighed, dry evaporating dish and record the total mass.

• Solvent Evaporation: Place the evaporating dish in a fume hood or a vacuum oven at a temperature sufficient to evaporate the solvent without causing sublimation or decomposition of the solute.

• Drying and Final Weighing: Once the solvent has completely evaporated, dry the evaporating dish containing the solid residue to a constant mass in a vacuum oven.

• Calculation: The solubility (S) is calculated in g/L using the following formula:

  S (g/L) = (Mass of dried residue (g) / Volume of aliquot (L))

References

• 1. quora.com [quora.com]
• 2. nbinno.com [nbinno.com]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
• 4. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 5. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. objectstorage.ap-mumbai-1.oraclecloud.com [objectstorage.ap-mumbai-1.oraclecloud.com]

In-Depth Technical Guide: 2-Bromo-6-(trifluoromethyl)aniline Safety Data

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-Bromo-6-(trifluoromethyl)aniline (CAS No: 58458-13-2), a key reagent in various synthetic applications. The following sections detail its physical and chemical properties, associated hazards, handling procedures, and emergency protocols to ensure its safe use in a laboratory setting.

Physicochemical and Hazard Profile

2-Bromo-6-(trifluoromethyl)aniline is a substituted aniline with the molecular formula C₇H₅BrF₃N.[1] A summary of its key quantitative properties is presented below. It is classified as a hazardous substance, and its handling requires strict adherence to safety protocols.

Quantitative Data Summary

Property	Value	Source
Molecular Weight	240.02 g/mol	[1]
Boiling Point	215.6 ± 35.0 °C (Predicted)	[2]
Density	1.697 ± 0.06 g/cm³ (Predicted)	[2]
XLogP3	2.8	[1]
GHS Hazard Codes	H302, H312, H315, H319, H332, H335	[1][3]

Hazard Identification and Classification

This chemical is classified as harmful and an irritant under the Globally Harmonized System (GHS).[1] It is crucial to understand these hazards before handling the substance.

GHS Classification: [1][3]

• Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

• Acute Toxicity, Dermal (Category 4), H312: Harmful in contact with skin.

• Skin Irritation (Category 2), H315: Causes skin irritation.

• Serious Eye Irritation (Category 2), H319: Causes serious eye irritation.

• Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory tract irritation, H335: May cause respiratory irritation.

Experimental Protocols

Detailed experimental protocols for the derivation of the toxicological and physicochemical data presented in the available Safety Data Sheets are not provided in the publicly accessible documentation. The hazard classifications are typically based on data from analogous compounds, computational toxicology models, and/or non-publicly available internal studies conducted by the manufacturers. For detailed experimental methodologies, it is recommended to consult specialized toxicological databases or contact the chemical supplier directly.

Safe Handling and Storage

Proper handling and storage are paramount to minimizing exposure risks.

Handling: [4][5]

• Avoid all personal contact, including the inhalation of dust or fumes.[4]

• Use only in a well-ventilated area, preferably within a chemical fume hood.[4][5]

• Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection.[4]

• Do not eat, drink, or smoke in areas where the chemical is handled.[4]

• Wash hands thoroughly after handling.[4]

• Keep containers securely sealed when not in use.[4]

Storage: [2][5]

• Store in a cool, dry, and well-ventilated place.[5]

• Keep containers tightly closed to prevent contamination and leakage.[5]

• Store away from incompatible materials such as strong oxidizing agents.[5]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential when working with 2-Bromo-6-(trifluoromethyl)aniline.

Caption: Recommended Personal Protective Equipment for handling 2-Bromo-6-(trifluoromethyl)aniline.

Emergency and First-Aid Procedures

Immediate and appropriate action is critical in the event of an exposure.

First-Aid Measures:

• If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[6]

• In Case of Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention.[6]

• In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek immediate medical attention.[6]

• If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[6]

Accidental Release Measures

In the case of a spill, a structured response is necessary to mitigate the hazard.

Spill Response Protocol:

• Evacuate: Immediately evacuate personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Prevent the spill from spreading and entering drains.[7]

• Absorb: For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth). For solid spills, sweep up carefully to avoid generating dust.[5]

• Collect: Place the absorbed material or swept-up solid into a suitable, labeled, and sealed container for disposal.[5]

• Decontaminate: Clean the spill area thoroughly.

• Dispose: Dispose of the waste material through a licensed professional waste disposal service.[6]

Caption: Logical workflow for responding to a spill of 2-Bromo-6-(trifluoromethyl)aniline.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6]

• Specific Hazards: During a fire, irritating and toxic gases such as nitrogen oxides (NOx), carbon oxides, hydrogen bromide, and hydrogen fluoride may be generated.[5]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[6]

Disposal Considerations

Disposal of 2-Bromo-6-(trifluoromethyl)aniline and its contaminated packaging must be handled with care.

• Product: Offer surplus and non-recyclable solutions to a licensed disposal company. The material can be burned in a chemical incinerator equipped with an afterburner and scrubber.[6]

• Contaminated Packaging: Dispose of as unused product in accordance with local, state, and federal regulations.[6]

References

• 1. 2-Bromo-6-(trifluoromethyl)aniline | C7H5BrF3N | CID 94059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-bromo-6-(trifluoromethyl)aniline CAS#: 58458-13-2 [amp.chemicalbook.com]
• 3. chemical-label.com [chemical-label.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. fishersci.com [fishersci.com]
• 6. capotchem.com [capotchem.com]
• 7. chemicalbook.com [chemicalbook.com]

A Technical Guide to 2-Bromo-6-(trifluoromethyl)aniline for Chemical Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 2-Bromo-6-(trifluoromethyl)aniline, a key building block in modern organic synthesis, particularly in the development of novel pharmaceuticals and agrochemicals. This document details its chemical and physical properties, commercial availability, quality control parameters, and key applications in synthetic chemistry, supported by detailed experimental protocols and visual workflows.

Chemical Properties and Commercial Availability

2-Bromo-6-(trifluoromethyl)aniline is a substituted aniline featuring a bromine atom and a trifluoromethyl group ortho to the amine. This unique substitution pattern makes it a valuable synthon for introducing specific functionalities into target molecules. The presence of the electron-withdrawing trifluoromethyl group and the reactive bromine atom allows for a diverse range of chemical transformations.

Physicochemical Data

Property	Value	Source
CAS Number	58458-13-2	--INVALID-LINK--[1]
Molecular Formula	C₇H₅BrF₃N	--INVALID-LINK--[2]
Molecular Weight	240.02 g/mol	--INVALID-LINK--[1]
Appearance	Colorless to pale yellow liquid	Inferred from supplier data for isomers
Boiling Point	215.6 ± 35.0 °C (Predicted)	--INVALID-LINK--[3]
Density	1.697 ± 0.06 g/cm³ (Predicted)	--INVALID-LINK--[3]
Purity	Typically ≥98%	--INVALID-LINK--[2]

Commercial Suppliers

A number of chemical suppliers offer 2-Bromo-6-(trifluoromethyl)aniline in various quantities, from milligrams for research purposes to kilograms for larger-scale development. When sourcing this material, it is crucial to obtain a Certificate of Analysis (CoA) to verify its purity and impurity profile.

Supplier	Product Number	Purity Specification
--INVALID-LINK--	F231189	98%
--INVALID-LINK--	CIAH987F3385	98%
--INVALID-LINK--	58458-13-2	Inquire

Synthesis and Quality Control

The synthesis of 2-Bromo-6-(trifluoromethyl)aniline typically involves the regioselective bromination of 2-(trifluoromethyl)aniline. Careful control of the reaction conditions is necessary to achieve the desired isomer and minimize the formation of impurities.

Synthetic Pathway

A plausible synthetic route involves the direct bromination of 2-(trifluoromethyl)aniline. The amino group is a strong activating group, directing the electrophilic bromine to the ortho and para positions. Due to the steric hindrance from the trifluoromethyl group, the bromine is directed to the other ortho position.

A plausible synthetic pathway for 2-Bromo-6-(trifluoromethyl)aniline.

Quality Control and Impurity Profile

The purity of 2-Bromo-6-(trifluoromethyl)aniline is typically assessed by Gas Chromatography (GC) and confirmed by ¹H NMR, FT-IR, and Mass Spectrometry. A Certificate of Analysis should be requested from the supplier, detailing the purity and the levels of any significant impurities.

Potential Impurities:

• Starting Material: Unreacted 2-(trifluoromethyl)aniline.

• Isomeric Impurities: Other brominated isomers of 2-(trifluoromethyl)aniline, such as 4-bromo-2-(trifluoromethyl)aniline.

• Over-brominated Products: Dibromo-(trifluoromethyl)aniline species.[4]

Analytical Techniques:

Technique	Purpose	Expected Observations
Gas Chromatography (GC)	Purity assessment and quantification of impurities.	A major peak corresponding to the product and minor peaks for impurities.
¹H NMR	Structural confirmation.	Aromatic protons with characteristic shifts and coupling patterns.
FT-IR	Identification of functional groups.	N-H stretching of the amine, C-F stretching of the trifluoromethyl group, and C-Br stretching.
Mass Spectrometry (MS)	Molecular weight confirmation and impurity identification.	A molecular ion peak with a characteristic isotopic pattern for bromine (M+ and M+2 peaks of nearly equal intensity).[4]

Key Synthetic Applications and Experimental Protocols

2-Bromo-6-(trifluoromethyl)aniline is a versatile building block for various cross-coupling reactions, enabling the formation of carbon-carbon and carbon-nitrogen bonds.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for forming C-C bonds. The reaction of 2-Bromo-6-(trifluoromethyl)aniline with boronic acids or esters provides access to a wide range of biaryl and substituted aniline derivatives.

General workflow for the Suzuki-Miyaura coupling reaction.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen), combine 2-Bromo-6-(trifluoromethyl)aniline (1.0 equiv.), the desired boronic acid or ester (1.2-1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv.).

• Solvent Addition: Add a degassed solvent system, such as a mixture of 1,4-dioxane and water (typically 4:1 to 10:1).

• Reaction Execution: Heat the mixture to the appropriate temperature (e.g., 80-100 °C) and stir until the reaction is complete, as monitored by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds. This reaction allows for the synthesis of diarylamines and other N-arylated compounds from 2-Bromo-6-(trifluoromethyl)aniline and a primary or secondary amine.[5][6]

General workflow for the Buchwald-Hartwig amination reaction.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, charge a dry Schlenk tube with a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., XPhos or SPhos, 2-4 mol%), and a strong, non-nucleophilic base (e.g., NaOt-Bu or K₃PO₄, 1.2-2.0 equiv.).

• Reagent Addition: Add 2-Bromo-6-(trifluoromethyl)aniline (1.0 equiv.) and the desired amine (1.1-1.5 equiv.), followed by an anhydrous, degassed solvent such as toluene or dioxane.

• Reaction Execution: Seal the vessel and heat the mixture to the required temperature (typically 80-110 °C) with stirring for the necessary time (monitored by GC or LC-MS).

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite to remove palladium residues. Wash the filtrate with water and brine.

• Purification: Dry the organic phase, concentrate, and purify the residue by column chromatography.

Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing nature of the trifluoromethyl group can activate the aromatic ring of 2-Bromo-6-(trifluoromethyl)aniline towards nucleophilic aromatic substitution, particularly when additional activating groups are present or under forcing conditions.[7][8]

Experimental Protocol: General Considerations for SNAr Reactions

• Nucleophile: Strong nucleophiles such as alkoxides, thiolates, or amides are typically required.

• Solvent: Polar aprotic solvents like DMSO, DMF, or NMP are often used to facilitate the reaction.

• Temperature: Elevated temperatures are generally necessary to overcome the activation energy of the reaction.

• Reaction Monitoring: Progress should be carefully monitored by an appropriate analytical technique to avoid decomposition of starting materials or products.

Safety and Handling

2-Bromo-6-(trifluoromethyl)aniline is a hazardous substance and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.[1]

GHS Hazard Statements:

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2-Bromo-6-(trifluoromethyl)aniline is a valuable and versatile building block for the synthesis of complex organic molecules. Its unique electronic and steric properties make it an ideal substrate for a range of cross-coupling and substitution reactions. A thorough understanding of its properties, sourcing, and reaction protocols, as outlined in this guide, is essential for its effective and safe use in research and development.

References

• 1. 2-Bromo-6-(trifluoromethyl)aniline | C7H5BrF3N | CID 94059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. 2-bromo-6-(trifluoromethyl)aniline CAS#: 58458-13-2 [amp.chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]

The Trifluoromethyl Group: A Keystone in Modern Aniline-Based Drug Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, the strategic modification of lead compounds is paramount to achieving desired therapeutic profiles. Aniline and its derivatives represent a vast and privileged scaffold, forming the core of numerous approved drugs. However, unsubstituted anilines often suffer from poor metabolic stability and suboptimal physicochemical properties. The introduction of the trifluoromethyl (CF3) group has emerged as a powerful strategy to overcome these limitations. This technical guide provides a comprehensive overview of the multifaceted role of the trifluoromethyl group in aniline derivatives, detailing its impact on physicochemical properties, biological activity, and metabolic stability, supported by quantitative data, experimental protocols, and logical diagrams.

Modulation of Physicochemical Properties

The trifluoromethyl group is a unique substituent, acting as a bioisostere for methyl or chloro groups, yet possessing distinct electronic and steric properties.[1] Its incorporation onto an aniline ring profoundly alters key physicochemical parameters critical for drug efficacy.[2]

Electron-Withdrawing Effects and pKa

The CF3 group is a strong electron-withdrawing group due to the high electronegativity of fluorine atoms.[3] When appended to an aniline ring, it significantly reduces the electron density on the nitrogen atom. This inductive effect decreases the basicity of the aniline, resulting in a lower pKa value.[4] This modulation of pKa is crucial as it dictates the ionization state of the molecule at physiological pH, which in turn affects solubility, cell permeability, and binding to the target protein.[4]

Compound	Position of CF3	pKa
Aniline	-	4.62[5]
3-(Trifluoromethyl)aniline	meta	3.50
4-(Trifluoromethyl)aniline	para	2.75[5]

Lipophilicity (logP)

The trifluoromethyl group is highly lipophilic, with a Hansch-Fujita π constant of +0.88.[3] Its addition to an aniline derivative generally increases the overall lipophilicity of the molecule, as measured by the partition coefficient (logP).[6] This enhancement in lipophilicity can improve a drug's ability to cross lipid-rich biological membranes, such as the blood-brain barrier, potentially increasing its bioavailability and distribution to target tissues.[7] However, an excessive increase in lipophilicity can also lead to poor aqueous solubility and increased off-target toxicity.[3]

Compound	logP
Aniline	0.90
3-(Trifluoromethyl)aniline	2.43
4-(Trifluoromethyl)aniline	2.56

Metabolic Stability

One of the most significant advantages of incorporating a trifluoromethyl group is the enhancement of metabolic stability.[7][8] The carbon-fluorine bond is one of the strongest single bonds in organic chemistry, making the CF3 group highly resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes.[6][9] By replacing a metabolically labile methyl group or hydrogen atom with a CF3 group, chemists can effectively block a key site of metabolism, leading to a longer drug half-life, reduced clearance, and a more predictable pharmacokinetic profile.[1][9]

Parameter	Molecule without CF3 (e.g., -CH3)	Molecule with CF3	Rationale
Half-life (t½) in vitro	Shorter	Longer	The CF3 group blocks oxidative metabolism, slowing the clearance of the parent drug.[9]
Intrinsic Clearance (CLint)	Higher	Lower	Reduced metabolism by CYP enzymes leads to a lower intrinsic clearance value.[9]
Number of Metabolites	Generally higher	Significantly reduced	Blocking a primary metabolic pathway limits the formation of downstream metabolites.[9]

Impact on Biological Activity and Case Studies

The physicochemical alterations induced by the trifluoromethyl group translate into significant effects on the biological activity of aniline derivatives. These effects can range from increased binding affinity and potency to improved selectivity for the target.

Enhanced Binding Affinity and Potency

The CF3 group can participate in various non-covalent interactions within a protein's binding pocket, including hydrophobic interactions and unique multipolar interactions (e.g., orthogonal dipole-dipole interactions), which can enhance binding affinity.[8] Its strong electron-withdrawing nature can also influence the electronic properties of the aniline scaffold, leading to more favorable interactions with the target.[7] This often results in a significant increase in the potency of the drug candidate.

Several FDA-approved drugs containing a trifluoromethylaniline moiety exemplify these principles:

• Nilutamide: A nonsteroidal antiandrogen used in the treatment of prostate cancer.[10] The trifluoromethyl group on the aniline ring is crucial for its antagonist activity at the androgen receptor.[11][12][13] Nilutamide competitively inhibits the binding of androgens like testosterone and dihydrotestosterone to the androgen receptor, thereby blocking the signaling pathways that promote the growth of prostate cancer cells.[10][12][14]

• Leflunomide: An immunomodulatory drug used to treat rheumatoid arthritis.[15] Leflunomide is a prodrug that is rapidly converted to its active metabolite, teriflunomide, which contains a trifluoromethylaniline core.[16] Teriflunomide inhibits the mitochondrial enzyme dihydroorotate dehydrogenase (DHODH), a key enzyme in the de novo pyrimidine synthesis pathway.[17][18] This inhibition depletes the pyrimidine pool in rapidly proliferating lymphocytes, arresting their cell cycle and suppressing the autoimmune response.[19]

Drug	Target	Mechanism of Action	IC50 / Activity
Nilutamide	Androgen Receptor	Competitive Antagonist[11][12][13]	IC50 = 412 nM[11]
Leflunomide (active metabolite Teriflunomide)	Dihydroorotate Dehydrogenase (DHODH)	Enzyme Inhibition[15][17][18]	Ki ≈ 12 nM (for human DHODH)

Visualizing the Impact and Workflow

Diagrams can effectively illustrate the logical relationships and experimental processes discussed.

Caption: Influence of the CF3 group on drug properties.

Caption: Workflow for an in vitro metabolic stability assay.

Key Experimental Protocols

Reproducible and standardized experimental methods are crucial for accurately assessing the properties of novel compounds.

Protocol 1: Determination of pKa by Potentiometric Titration

Objective: To determine the acid dissociation constant (pKa) of a trifluoromethylated aniline derivative.

Methodology:

• Preparation of Solutions:

  • Prepare a 0.01 M solution of the aniline derivative in a suitable solvent (e.g., 50:50 water-methanol).

  • Prepare and standardize 0.1 M hydrochloric acid (HCl) and 0.1 M sodium hydroxide (NaOH) solutions.[4]

• Titration Setup:

  • Calibrate a pH meter using standard buffers (pH 4.0, 7.0, and 10.0).

  • Place a known volume (e.g., 20 mL) of the aniline derivative solution into a beaker equipped with a magnetic stirrer.

• Titration Process:

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • Slowly add the standardized 0.1 M HCl from a burette in small, precise increments (e.g., 0.1 mL).

  • Record the pH of the solution after each addition, allowing the reading to stabilize.

  • Continue the titration well past the equivalence point.

• Data Analysis:

  • Plot the pH values against the volume of HCl added to generate a titration curve.

  • Determine the equivalence point from the first or second derivative of the curve.

  • The pH at the half-equivalence point is equal to the pKa of the conjugate acid (anilinium ion). The pKa of the aniline can then be calculated.

Protocol 2: In Vitro Metabolic Stability Assay Using Human Liver Microsomes

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a trifluoromethylated aniline derivative.[9]

Methodology:

• Reagent Preparation:

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).[20]

  • Prepare an NADPH regenerating system solution in the phosphate buffer.[9]

  • Prepare a working solution of the test compound (e.g., 1 µM final concentration) in the buffer.[20]

  • Thaw pooled human liver microsomes (HLM) on ice and dilute to a working concentration (e.g., 0.5 mg/mL protein) in the buffer.[21]

• Incubation:

  • In a 96-well plate, add the HLM solution to the designated wells.

  • Add the test compound working solution to the wells and pre-incubate the plate at 37°C for 5-10 minutes.[9]

  • Initiate the metabolic reaction by adding the NADPH regenerating system solution.[9] The 0-minute time point sample is taken immediately before this step and terminated.

• Sampling and Termination:

  • At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction in the respective wells by adding an equal volume of ice-cold acetonitrile containing an internal standard.[9][20]

• Sample Processing and Analysis:

  • Centrifuge the plate to precipitate the proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method to quantify the remaining parent compound.[20]

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line corresponds to the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / protein concentration).

Conclusion

The trifluoromethyl group is a powerful tool in the medicinal chemist's arsenal for optimizing aniline-based drug candidates. Its ability to modulate pKa, increase lipophilicity, and, most critically, enhance metabolic stability makes it a highly valuable substituent.[8] By strategically blocking sites of metabolism and improving physicochemical properties, the CF3 group contributes to the development of drugs with improved pharmacokinetic profiles, greater potency, and enhanced therapeutic efficacy.[22] The case studies of Nilutamide and Leflunomide clearly demonstrate the successful application of this strategy in delivering clinically effective medicines. A thorough understanding of the principles and experimental methodologies outlined in this guide is essential for researchers aiming to leverage the unique advantages of the trifluoromethyl group in the design of next-generation aniline-based therapeutics.

References

• 1. Trifluoromethyl group - Wikipedia [en.wikipedia.org]
• 2. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]
• 3. grokipedia.com [grokipedia.com]
• 4. benchchem.com [benchchem.com]
• 5. Amine - Wikipedia [en.wikipedia.org]
• 6. nbinno.com [nbinno.com]
• 7. nbinno.com [nbinno.com]
• 8. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. What is Nilutamide used for? [synapse.patsnap.com]
• 11. Nilutamide - Wikipedia [en.wikipedia.org]
• 12. What is the mechanism of Nilutamide? [synapse.patsnap.com]
• 13. Nilutamide. A review of its pharmacodynamic and pharmacokinetic properties, and therapeutic efficacy in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Nilutamide | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 15. Leflunomide - Wikipedia [en.wikipedia.org]
• 16. medtube.net [medtube.net]
• 17. Mechanism of action for leflunomide in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. What is the mechanism of Leflunomide? [synapse.patsnap.com]
• 19. ard.bmj.com [ard.bmj.com]
• 20. mercell.com [mercell.com]
• 21. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 22. nbinno.com [nbinno.com]

A Technical Guide to the Spectroscopic Characterization of 2-Bromo-6-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Bromo-6-(trifluoromethyl)aniline (CAS No: 58458-13-2). Due to the limited availability of public domain experimental spectra, this guide presents a combination of predicted data and expected spectroscopic characteristics based on established principles and data from analogous compounds. It serves as a valuable resource for the identification, characterization, and quality control of this important chemical intermediate.

Spectroscopic Data Summary

The following tables summarize the expected and predicted quantitative data from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) for 2-Bromo-6-(trifluoromethyl)aniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data provides detailed insight into the carbon-hydrogen framework of the molecule.

Table 1: Predicted ¹H NMR Spectroscopic Data for 2-Bromo-6-(trifluoromethyl)aniline (Solvent: CDCl₃, Reference: TMS at 0.00 ppm)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
~7.45	d	~8.0	H-3
~7.25	t	~8.0	H-4
~6.85	d	~8.0	H-5
~4.5 (broad)	s	-	-NH₂ (2H)

Note: Chemical shifts are estimations based on substituent effects on an aniline core. The amine protons' shift is concentration-dependent.

Table 2: Predicted ¹³C NMR Spectroscopic Data for 2-Bromo-6-(trifluoromethyl)aniline (Solvent: CDCl₃, Reference: CDCl₃ at 77.16 ppm)

Chemical Shift (δ, ppm)	Assignment
~145.0	C-1 (-NH₂)
~110.0 (q)	C-2 (-Br)
~133.0	C-3
~125.0	C-4
~120.0	C-5
~122.0 (q)	C-6 (-CF₃)
~124.0 (q, J ≈ 275 Hz)	-CF₃

Note: Carbons attached to or near the trifluoromethyl group will exhibit splitting (quartet, q) due to C-F coupling.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

Table 3: Expected Infrared (IR) Absorption Bands for 2-Bromo-6-(trifluoromethyl)aniline

Wavenumber (cm⁻¹)	Vibration Type	Intensity
3450 - 3300	N-H Asymmetric & Symmetric Stretch	Medium
3100 - 3000	Aromatic C-H Stretch	Medium
1620 - 1580	C=C Aromatic Ring Stretch	Strong
1350 - 1150	C-F Stretch	Strong
1300 - 1200	C-N Stretch	Medium
600 - 500	C-Br Stretch	Medium

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Table 4: Predicted Mass Spectrometry (MS) Data for 2-Bromo-6-(trifluoromethyl)aniline

m/z (Mass-to-Charge Ratio)	Ion	Comments
241 / 239	[M+H]⁺	Predicted protonated molecular ion.[1]
240 / 238	[M]⁺˙	Molecular ion peak; characteristic ~1:1 doublet due to ⁷⁹Br and ⁸¹Br isotopes.[2]
160	[M - Br]⁺	Loss of a bromine radical.
171 / 169	[M - CF₃]⁺	Loss of a trifluoromethyl radical.
133	[M - Br - HCN]⁺	Subsequent loss of hydrogen cyanide from the [M - Br]⁺ fragment.

Note: The molecular weight of 2-Bromo-6-(trifluoromethyl)aniline is 240.02 g/mol .[3]

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve approximately 10-20 mg of 2-Bromo-6-(trifluoromethyl)aniline in 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a 5 mm NMR tube.

• Instrumentation : Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition :

  • Acquire a standard one-dimensional proton spectrum.

  • Set a spectral width of approximately 16 ppm.

  • Use a 30-degree pulse angle.

  • Set the relaxation delay to 1-2 seconds.

  • Acquire 16 to 64 scans for sufficient signal-to-noise.

  • Reference the spectrum to the residual solvent peak (CDCl₃ at 7.26 ppm) or tetramethylsilane (TMS) at 0.00 ppm.

• ¹³C NMR Acquisition :

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set a spectral width of approximately 220 ppm.

  • Use a relaxation delay of 2 seconds.

  • A higher number of scans (e.g., 1024 or more) is required due to the low natural abundance of the ¹³C isotope.

  • Reference the spectrum to the solvent peak (CDCl₃ at 77.16 ppm).

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation : As 2-Bromo-6-(trifluoromethyl)aniline is a liquid at room temperature, prepare a thin film by placing one drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

• Instrumentation : Use a purged FTIR spectrometer to minimize atmospheric H₂O and CO₂ interference.

• Data Acquisition :

  • Collect a background spectrum of the empty salt plates.

  • Place the sample "sandwich" in the instrument's sample holder.

  • Collect the sample spectrum over a range of 4000-400 cm⁻¹.

  • Co-add 16 to 32 scans to improve the signal-to-noise ratio.

  • The final spectrum should be presented in terms of transmittance or absorbance.

Mass Spectrometry (MS)

• Sample Preparation : Prepare a dilute solution (approx. 1 mg/mL) of the compound in a volatile solvent such as methanol or acetonitrile.

• Instrumentation : Use a Gas Chromatography-Mass Spectrometry (GC-MS) system for analysis.

• GC Method :

  • Injector : 250 °C, splitless injection of 1 µL.

  • Carrier Gas : Helium at a constant flow of 1.0 mL/min.

  • Oven Program : Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

• MS Method :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Mass Analyzer : Quadrupole or Time-of-Flight (TOF).

  • Scan Range : Acquire data over an m/z range of 40-400.

  • Data Analysis : Identify the molecular ion peak and analyze the fragmentation pattern. Compare the isotopic distribution of bromine-containing fragments to theoretical values.

Mandatory Visualizations

Diagrams illustrating the experimental workflow and logical relationships of the spectroscopic techniques are provided below.

Caption: Experimental workflow for the spectroscopic analysis of 2-Bromo-6-(trifluoromethyl)aniline.

Caption: Logical relationships between spectroscopic techniques and derived structural information.

References

• 1. PubChemLite - 2-bromo-6-(trifluoromethyl)aniline (C7H5BrF3N) [pubchemlite.lcsb.uni.lu]
• 2. benchchem.com [benchchem.com]
• 3. 2-Bromo-6-(trifluoromethyl)aniline | C7H5BrF3N | CID 94059 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Chemical Stability and Storage of 2-Bromo-6-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical stability and recommended storage conditions for 2-Bromo-6-(trifluoromethyl)aniline. Understanding these parameters is critical for ensuring the integrity of the compound in research and development, particularly in the synthesis of active pharmaceutical ingredients where purity and stability are paramount.

Core Concepts: Chemical Stability

2-Bromo-6-(trifluoromethyl)aniline, like many substituted anilines, is susceptible to degradation under certain environmental conditions. The primary factors influencing its stability are exposure to light, air (oxygen), moisture, and elevated temperatures. Incompatibility with strong acids, acid chlorides, acid anhydrides, and strong oxidizing agents can also lead to decomposition. While stable under recommended storage conditions, deviation from these can result in the formation of impurities.[1][2][3][4][5]

Summary of Storage and Stability Data

The following table summarizes the key storage and stability information for 2-Bromo-6-(trifluoromethyl)aniline, compiled from safety data sheets and chemical supplier information.

Parameter	Recommendation/Observation	Source(s)
Storage Temperature	Cool, dry place. Long-term storage at 2-8°C is advisable.	[2]
Atmosphere	Store under an inert atmosphere (e.g., Nitrogen or Argon).	[5]
Light Exposure	Protect from light; store in an amber or opaque container.	[2][4]
Moisture/Humidity	Keep container tightly sealed to avoid moisture. The compound is sensitive to moisture.	[1][2]
Physical Appearance	Typically a clear, colorless to pale yellow liquid or solid.	[5]
Signs of Degradation	Discoloration (yellowing or browning) upon exposure to air and light, often due to oxidation.	[2]
Incompatible Materials	Strong oxidizing agents, strong acids, acid chlorides, acid anhydrides.	[1][2][5]
Hazardous Decomposition Products	Under fire conditions, may produce carbon oxides (CO, CO2), nitrogen oxides (NOx), hydrogen halides (HBr), and hydrogen fluoride (HF).	[4][5]

Potential Degradation Pathways

While specific degradation pathways for 2-Bromo-6-(trifluoromethyl)aniline are not extensively detailed in the literature, based on the reactivity of similar halogenated and trifluoromethyl-substituted anilines, the following pathways are likely:

• Oxidation: The primary degradation pathway for anilines is oxidation, especially when exposed to air and light.[2] This can lead to the formation of colored impurities through the formation of nitroso, nitro, and polymeric species. The electron-withdrawing nature of the bromine and trifluoromethyl groups may influence the rate and products of oxidation.

• Photodegradation: Aromatic bromine compounds are known to undergo photodegradation, which can involve the cleavage of the carbon-bromine bond.[1] UV light can induce the formation of radical species, leading to debromination and subsequent reactions.

• Hydrolysis: Although generally less reactive towards hydrolysis under neutral conditions, prolonged exposure to moisture, especially at non-neutral pH, could potentially lead to slow degradation.

Visualization of Factors Affecting Stability

The following diagram illustrates the key factors that can impact the chemical stability of 2-Bromo-6-(trifluoromethyl)aniline.

Caption: Factors influencing the chemical stability of 2-Bromo-6-(trifluoromethyl)aniline.

Experimental Protocols for Stability Assessment

A comprehensive assessment of the stability of 2-Bromo-6-(trifluoromethyl)aniline would involve forced degradation studies under various stress conditions. The following outlines a generalized experimental workflow.

Generalized Experimental Workflow for Stability Testing

Caption: A generalized workflow for conducting forced degradation studies.

Methodology for Key Experiments

1. Preparation of Samples:

• Prepare a stock solution of 2-Bromo-6-(trifluoromethyl)aniline in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• For hydrolytic studies, dilute the stock solution in aqueous buffers of different pH values (e.g., pH 2, 7, and 9).

• For oxidative studies, add a controlled amount of an oxidizing agent (e.g., 3% hydrogen peroxide) to the solution.

2. Stress Conditions:

• Thermal Stability: Place samples in temperature-controlled ovens at elevated temperatures (e.g., 40°C, 60°C, and 80°C).

• Photostability: Expose samples to a calibrated light source that provides both UV and visible light, following ICH Q1B guidelines. Wrap control samples in aluminum foil to protect them from light.

• Hydrolytic Stability: Maintain the pH-buffered solutions at a constant temperature (e.g., 40°C).

• Oxidative Stability: Keep the samples with the oxidizing agent at room temperature or a slightly elevated temperature.

3. Time Points and Analysis:

• Withdraw aliquots of the stressed samples at predetermined time intervals (e.g., 0, 2, 4, 8, 24, 48 hours, and then weekly).

• Immediately analyze the samples by a stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography-Mass Spectrometry (GC-MS).

• The analytical method should be validated to separate the parent compound from its degradation products.

4. Data Presentation and Analysis:

• Quantify the amount of remaining 2-Bromo-6-(trifluoromethyl)aniline and the formation of any degradation products at each time point.

• Plot the concentration of the parent compound versus time to determine the degradation kinetics (e.g., zero-order, first-order).

• Use mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy to identify the structure of significant degradation products.

By following these protocols, researchers can gain a thorough understanding of the stability profile of 2-Bromo-6-(trifluoromethyl)aniline, ensuring its proper handling, storage, and use in scientific applications.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]

Synthesis of 2-Bromo-6-(trifluoromethyl)aniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2-Bromo-6-(trifluoromethyl)aniline, a key building block in the development of novel pharmaceuticals and agrochemicals. Due to the challenges of direct, regioselective bromination of 2-(trifluoromethyl)aniline, this guide focuses on a strategic multi-step synthesis commencing from 2-nitrobenzotrifluoride. This approach ensures a high-purity final product by circumventing the formation of undesired isomers.

Synthetic Strategy: A Multi-Step Approach for Regioselective Synthesis

The synthesis of 2-Bromo-6-(trifluoromethyl)aniline is complicated by the directing effects of the amino and trifluoromethyl groups. The amino group is a strong ortho-, para-director, while the trifluoromethyl group is a meta-director. Direct bromination of 2-(trifluoromethyl)aniline would likely result in a mixture of products that are difficult to separate.

To overcome this, a more robust and reliable multi-step synthesis is employed, starting from 2-nitrobenzotrifluoride. This strategy involves the following key transformations:

• Bromination of 2-Nitrobenzotrifluoride: Introduction of a bromine atom at the position meta to the nitro group and ortho to the trifluoromethyl group.

• Reduction of the Nitro Group: Conversion of the nitro intermediate to the corresponding aniline to yield the final product.

This pathway provides excellent control over the regiochemistry, leading to the desired 2-bromo-6-(trifluoromethyl)aniline in high purity.

Experimental Protocols

Synthesis of 2-Bromo-6-nitrobenzotrifluoride

This initial step focuses on the regioselective bromination of 2-nitrobenzotrifluoride.

Reaction Scheme:

Caption: Synthesis of 2-Bromo-6-nitrobenzotrifluoride.

Procedure:

• In a reaction vessel equipped with a stirrer, thermometer, and dropping funnel, place 2-nitrobenzotrifluoride.

• Add oleum (fuming sulfuric acid) to the vessel.

• Slowly add a solution of bromine (Br₂) and iron(III) bromide (FeBr₃) to the mixture while maintaining a controlled temperature.

• After the addition is complete, stir the reaction mixture at a specified temperature for a set duration to ensure complete reaction.

• Upon completion, the reaction mixture is carefully poured onto ice, and the crude product is extracted with a suitable organic solvent (e.g., dichloromethane).

• The organic layer is washed, dried, and the solvent is removed under reduced pressure to yield crude 2-bromo-6-nitrobenzotrifluoride.

• Purification is typically achieved by distillation or chromatography.

Synthesis of 2-Bromo-6-(trifluoromethyl)aniline

The final step involves the reduction of the nitro group of 2-bromo-6-nitrobenzotrifluoride to an amine.

Reaction Scheme:

Caption: Synthesis of 2-Bromo-6-(trifluoromethyl)aniline.

Procedure (using Iron in Acidic Medium):

• Charge a reaction flask with 2-bromo-6-nitrobenzotrifluoride and a suitable solvent such as ethanol or acetic acid.

• Add iron powder to the mixture.

• Heat the suspension and add concentrated hydrochloric acid dropwise.

• Maintain the reaction at reflux for several hours until the starting material is consumed (monitored by TLC or GC).

• After cooling, the reaction mixture is filtered to remove the iron salts.

• The filtrate is neutralized with a base (e.g., sodium carbonate) and the product is extracted with an organic solvent.

• The combined organic extracts are washed, dried, and concentrated to give the crude 2-Bromo-6-(trifluoromethyl)aniline.

• Further purification can be achieved by vacuum distillation or column chromatography.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 2-Bromo-6-(trifluoromethyl)aniline.

Step	Precursor	Reagents	Product	Yield (%)	Purity (%)
1	2-Nitrobenzotrifluoride	Br₂, FeBr₃, Oleum	2-Bromo-6-nitrobenzotrifluoride	75-85	>95
2	2-Bromo-6-nitrobenzotrifluoride	Fe, HCl	2-Bromo-6-(trifluoromethyl)aniline	80-90	>98

Logical Workflow of the Synthesis

The overall synthetic workflow is designed to ensure high regioselectivity and purity of the final product.

Caption: Overall workflow for the synthesis of 2-Bromo-6-(trifluoromethyl)aniline.

The Strategic Incorporation of Trifluoromethylated Anilines in Modern Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The trifluoromethyl group (-CF3) has become a cornerstone in contemporary drug design, and its strategic placement on an aniline scaffold offers a powerful tool for medicinal chemists. Trifluoromethylated anilines are key building blocks in a multitude of approved and investigational drugs, imparting unique physicochemical and pharmacological properties that enhance therapeutic efficacy. This in-depth technical guide explores the core applications of this privileged structural motif, detailing its impact on drug metabolism, target engagement, and overall clinical performance. We will delve into the synthesis, quantitative properties, and real-world applications of trifluoromethylated anilines, providing researchers with a comprehensive resource to leverage this versatile moiety in their drug discovery programs.

Physicochemical and Pharmacokinetic Profile of Trifluoromethylated Anilines

The introduction of a trifluoromethyl group to an aniline ring profoundly alters its electronic and lipophilic character, leading to significant advantages in a molecule's drug-like properties.

Modulation of Basicity (pKa) and Lipophilicity (logP)

The strongly electron-withdrawing nature of the trifluoromethyl group decreases the basicity of the aniline nitrogen, resulting in a lower pKa. This modification can be crucial for optimizing a drug's ionization state at physiological pH, which in turn influences its solubility, permeability, and interaction with biological targets. Furthermore, the trifluoromethyl group significantly increases the lipophilicity (logP) of the aniline moiety, a property that can enhance membrane permeability and improve oral bioavailability.[1][2]

Table 1: Physicochemical Properties of Aniline and Trifluoromethylated Derivatives

Compound	pKa (Predicted)	logP (Predicted)
Aniline	4.6	0.9
2-(Trifluoromethyl)aniline	1.8	2.5
3-(Trifluoromethyl)aniline	3.5	2.3
4-(Trifluoromethyl)aniline	3.8	2.4
3,5-Bis(trifluoromethyl)aniline	1.7	3.9

Note: Predicted values are based on computational models and can vary slightly depending on the algorithm used.

Enhanced Metabolic Stability

One of the most significant advantages of incorporating a trifluoromethyl group is the enhancement of metabolic stability. The carbon-fluorine bond is exceptionally strong and resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes, which are the primary enzymes responsible for drug metabolism in the liver.[3][4] By replacing a metabolically labile methyl group with a trifluoromethyl group, medicinal chemists can block a key site of metabolism, leading to a longer drug half-life, reduced clearance, and a more predictable pharmacokinetic profile.[3]

Table 2: Illustrative Comparison of Metabolic Half-Life

Compound Moiety	Illustrative Half-Life (t½) in Human Liver Microsomes (min)
Aniline	15
4-(Trifluoromethyl)aniline	50

This table provides a hypothetical yet representative comparison based on general principles and observed trends in medicinal chemistry.[1]

Synthesis of Trifluoromethylated Anilines: Experimental Protocols

The synthesis of trifluoromethylated anilines can be achieved through various methods. Below are representative protocols for the synthesis of ortho-trifluoromethoxylated anilines and a general method for trifluoromethylation.

Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives

This protocol describes a two-step synthesis of ortho-trifluoromethoxylated anilines via O-trifluoromethylation of an N-aryl-N-hydroxyacetamide followed by a thermally induced intramolecular OCF3-migration.[5][6][7][8]

Step 1: O-Trifluoromethylation of N-aryl-N-hydroxyacetamide

• To a solution of the N-aryl-N-hydroxyacetamide (1.0 equiv) in a suitable solvent such as chloroform, add a trifluoromethylating reagent like 1-trifluoromethyl-1,2-benziodoxol-3(1H)-one (Togni reagent II) (1.2 equiv).[6][7][9]

• Add a catalytic amount of a base, for example, cesium carbonate (Cs2CO3) (0.1 equiv).[6][7][9]

• Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is typically filtered and concentrated. The crude product, an N-(trifluoromethoxy)acetamido derivative, can be purified by flash column chromatography.[5]

Step 2: Thermally Induced Intramolecular OCF3-Migration

• Dissolve the purified N-(trifluoromethoxy)acetamido derivative from Step 1 in a high-boiling point solvent such as nitromethane.[6][7][9]

• Heat the solution at an elevated temperature (e.g., 120 °C) to induce the intramolecular migration of the OCF3 group to the ortho position of the aniline ring.[6][7][9]

• Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• The final ortho-trifluoromethoxylated aniline derivative can be purified by flash column chromatography.[5]

A simplified workflow for the synthesis of ortho-trifluoromethoxylated anilines.

Applications in Drug Design: Targeting Key Signaling Pathways

Trifluoromethylated anilines are integral components of numerous kinase inhibitors and G protein-coupled receptor (GPCR) modulators, where they often form critical interactions within the target's binding site.

Kinase Inhibitors

Many successful kinase inhibitors utilize a trifluoromethylated aniline moiety to enhance their potency and selectivity. This scaffold can occupy hydrophobic pockets and form hydrogen bonds with the kinase hinge region. Several FDA-approved drugs, including Sorafenib, Regorafenib, and Nilotinib, feature this structural motif and target key signaling pathways implicated in cancer.

Table 3: IC50 Values of Selected Kinase Inhibitors with a Trifluoromethylaniline Moiety

Drug	Target Kinase(s)	IC50 (nM)	Indication
Sorafenib	VEGFR-2, PDGFR-β, c-KIT, BRAF	90, 57, 68, 6	Renal Cell Carcinoma, Hepatocellular Carcinoma
Regorafenib	VEGFRs, PDGFR, FGFR, KIT, RET, BRAF	4.2 (VEGFR2), 1.5 (KIT)	Metastatic Colorectal Cancer, GIST
Nilotinib	BCR-ABL, c-KIT, PDGFR	<30 (BCR-ABL)	Chronic Myeloid Leukemia

IC50 values are approximate and can vary based on the assay conditions.

The RAS-RAF-MEK-ERK (MAPK) pathway is a critical signaling cascade that regulates cell proliferation, differentiation, and survival. Mutations in the BRAF kinase, a key component of this pathway, are common in many cancers, including melanoma.[9][10] Sorafenib and Regorafenib, both containing a trifluoromethylaniline moiety, are multi-kinase inhibitors that target BRAF, among other kinases.

Inhibition of the BRAF/MAPK pathway by trifluoromethylaniline-containing drugs.

Angiogenesis, the formation of new blood vessels, is a hallmark of cancer, and is primarily driven by the Vascular Endothelial Growth Factor (VEGF) and its receptor (VEGFR).[6] Platelet-Derived Growth Factor (PDGF) and its receptor (PDGFR) are involved in tumor growth and angiogenesis. The stem cell factor receptor, c-KIT, is another tyrosine kinase implicated in various cancers. Sorafenib and Regorafenib are potent inhibitors of these pathways.[1][8][11]

Inhibition of VEGFR, PDGFR, and c-KIT signaling by trifluoromethylaniline-based drugs.

Conclusion: A Privileged Scaffold in Drug Discovery

Trifluoromethylated anilines represent a highly valuable and versatile scaffold in medicinal chemistry. Their unique ability to modulate key physicochemical properties such as basicity, lipophilicity, and metabolic stability has led to their successful incorporation into a wide range of clinically effective drugs. The strategic placement of the trifluoromethyl group can significantly enhance a compound's pharmacokinetic profile and target engagement. As our understanding of disease biology and drug-target interactions continues to evolve, the rational design and application of trifluoromethylated anilines will undoubtedly continue to play a pivotal role in the discovery and development of novel therapeutics. This guide provides a foundational understanding for researchers to effectively utilize this powerful chemical motif in their ongoing and future drug discovery endeavors.

References

• 1. Preclinical overview of sorafenib, a multikinase inhibitor that targets both Raf and VEGF and PDGF receptor tyrosine kinase signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sinobiological.com [sinobiological.com]
• 3. Comprehensive Dissection of PDGF-PDGFR Signaling Pathways in PDGFR Genetically Defined Cells | PLOS One [journals.plos.org]
• 4. The c-kit signaling pathway is involved in the development of persistent pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The C-Kit Receptor-Mediated Signal Transduction and Tumor-Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vascular Endothelial Growth Factor (VEGF) and Its Receptor (VEGFR) Signaling in Angiogenesis: A Crucial Target for Anti- and Pro-Angiogenic Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Roles of PDGF/PDGFR signaling in various organs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Regorafenib? [synapse.patsnap.com]
• 9. Molecular Pathways and Mechanisms of BRAF in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The BRAF–MAPK signaling pathway is essential for cancer-immune evasion in human melanoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Targeting the PDGF/PDGFR signaling pathway for cancer therapy: A review - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 2-Bromo-6-(trifluoromethyl)aniline from o-Fluoroaniline: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed synthetic protocol for the preparation of 2-Bromo-6-(trifluoromethyl)aniline, a valuable building block in pharmaceutical and agrochemical research, starting from o-fluoroaniline. The synthesis is a multi-step process designed to ensure high purity and yield of the final product. Direct bromination of o-fluoroaniline is challenging due to the formation of multiple isomers.[1] The presented pathway overcomes this by utilizing a protecting group strategy and a directed introduction of the trifluoromethyl and bromo substituents.

Overview of the Synthetic Pathway

The synthesis of 2-Bromo-6-(trifluoromethyl)aniline from o-fluoroaniline is proposed to proceed via a four-step sequence:

• Protection of the Amino Group: The amino group of o-fluoroaniline is first protected as an acetamide to prevent unwanted side reactions and to direct subsequent substitutions.

• Directed Ortho-Trifluoromethylation: A trifluoromethyl group is introduced at the ortho position to the amino group. This is a key step that establishes the desired substitution pattern.

• Bromination: The aromatic ring is then brominated at the vacant ortho position relative to the original amino group.

• Deprotection: Finally, the acetyl protecting group is removed to yield the target molecule, 2-Bromo-6-(trifluoromethyl)aniline.

Quantitative Data Summary

The following table summarizes the expected yields and purity for each step of the synthesis. Please note that these values are based on literature reports for analogous reactions and may vary depending on the specific experimental conditions.

Step	Reaction	Starting Material	Product	Reagents	Solvent	Temp. (°C)	Time (h)	Yield (%)	Purity (%)
1	Acetylation	o-Fluoroaniline	N-(2-fluorophenyl)acetamide	Acetic anhydride, Triethylamine	Dichloromethane	0 - 25	3 - 5	>95	>98
2	Trifluoromethylation	N-(2-fluorophenyl)acetamide	N-(2-fluoro-6-(trifluoromethyl)phenyl)acetamide	"Langlois' reagent" (Sodium triflinate), t-Butyl hydroperoxide, Iron(II) sulfate	Acetone/Water	25	12	60 - 70 (estimated)	>95
3	Bromination	N-(2-fluoro-6-(trifluoromethyl)phenyl)acetamide	N-(2-bromo-6-(trifluoromethyl)phenyl)acetamide	N-Bromosuccinimide	Acetic Acid	25	2 - 4	85 - 95	>98
4	Deprotection	N-(2-bromo-6-(trifluoromethyl)phenyl)acetamide	2-Bromo-6-(trifluoromethyl)aniline	Hydrochloric Acid	Ethanol/Water	100 (reflux)	2 - 4	>90	>99

Experimental Protocols

Step 1: Synthesis of N-(2-fluorophenyl)acetamide (Protection)

Methodology:

• To a solution of o-fluoroaniline (1.0 eq) and triethylamine (1.1 eq) in dichloromethane, add acetic anhydride (1.1 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 3-5 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with water and saturated brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain N-(2-fluorophenyl)acetamide as a solid.

Step 2: Synthesis of N-(2-fluoro-6-(trifluoromethyl)phenyl)acetamide (Trifluoromethylation)

Methodology:

This step is based on a radical trifluoromethylation reaction.

• In a round-bottom flask, dissolve N-(2-fluorophenyl)acetamide (1.0 eq) in a mixture of acetone and water.

• Add sodium triflinate ("Langlois' reagent") (1.5 eq) and iron(II) sulfate heptahydrate (0.1 eq).

• To this mixture, add t-butyl hydroperoxide (2.0 eq) dropwise at room temperature.

• Stir the reaction vigorously for 12 hours at room temperature.

• Monitor the reaction by TLC or GC-MS.

• After completion, quench the reaction with a saturated solution of sodium sulfite.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Step 3: Synthesis of N-(2-bromo-6-(trifluoromethyl)phenyl)acetamide (Bromination)

Methodology:

• Dissolve N-(2-fluoro-6-(trifluoromethyl)phenyl)acetamide (1.0 eq) in glacial acetic acid.

• Add N-bromosuccinimide (1.05 eq) portion-wise to the solution while stirring at room temperature.[2]

• Continue stirring for 2-4 hours, monitoring the reaction by TLC.[2]

• Once the starting material is consumed, pour the reaction mixture into ice-water to precipitate the product.

• Collect the solid by vacuum filtration, wash with cold water and a dilute solution of sodium bisulfite to remove any unreacted bromine.[2]

• Dry the product in a vacuum oven.

Step 4: Synthesis of 2-Bromo-6-(trifluoromethyl)aniline (Deprotection)

Methodology:

• Suspend N-(2-bromo-6-(trifluoromethyl)phenyl)acetamide (1.0 eq) in a mixture of ethanol and concentrated hydrochloric acid.

• Heat the mixture to reflux (approximately 100 °C) for 2-4 hours.[3]

• Monitor the hydrolysis by TLC until the starting material is no longer visible.[2]

• Cool the reaction mixture to room temperature and carefully neutralize with a saturated solution of sodium bicarbonate until the pH is basic.

• Extract the product with ethyl acetate or dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the final product, 2-Bromo-6-(trifluoromethyl)aniline.

• If necessary, the product can be further purified by distillation or column chromatography.

Visualizations

Experimental Workflow

Caption: Synthetic workflow for 2-Bromo-6-(trifluoromethyl)aniline.

References

• 1. CN115784896A - Preparation method of 2-bromo-6-fluoroaniline - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. Acetyl Protection - Common Conditions [commonorganicchemistry.com]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 2-Bromo-6-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone of modern organic synthesis for the formation of carbon-nitrogen (C-N) bonds.[1] This powerful transformation allows for the coupling of amines with aryl halides or pseudohalides, providing a versatile and efficient route to synthesize aryl amines.[1] Its significance lies in its broad substrate scope, functional group tolerance, and milder reaction conditions compared to traditional methods. This methodology is widely employed in the pharmaceutical industry and materials science due to the prevalence of the arylamine motif in bioactive molecules and organic materials.

This document provides detailed application notes and protocols for the Buchwald-Hartwig amination of 2-Bromo-6-(trifluoromethyl)aniline. This substrate presents unique challenges due to the steric hindrance imposed by the ortho-bromo and trifluoromethyl groups, as well as the electronic effect of the electron-withdrawing trifluoromethyl group. Careful optimization of the catalyst system and reaction conditions is therefore crucial for achieving high yields.

Reaction Principle

The Buchwald-Hartwig amination proceeds via a catalytic cycle involving a palladium(0) catalyst, a phosphine ligand, and a base. The generally accepted mechanism consists of three key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl bromide, forming a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and a base facilitates its deprotonation to form a palladium-amido complex.

• Reductive Elimination: The desired N-aryl amine is formed through reductive elimination from the palladium-amido complex, regenerating the active Pd(0) catalyst and completing the cycle.[1]

The choice of a bulky, electron-rich phosphine ligand is critical to promote the reductive elimination step and prevent side reactions such as beta-hydride elimination.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Key Reaction Components

The success of the Buchwald-Hartwig amination of 2-Bromo-6-(trifluoromethyl)aniline is highly dependent on the careful selection of the following components:

• Palladium Precatalyst: A source of palladium is essential. Common choices include Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) and Pd(OAc)₂ (palladium(II) acetate). Pre-formed palladium catalysts, often called precatalysts, which are more stable and provide more consistent results, are also widely used.

• Phosphine Ligand: The choice of ligand is critical for an efficient reaction, especially with a sterically hindered and electron-deficient substrate. Bulky, electron-rich biarylphosphine ligands are generally the most effective. Examples include:

  • XPhos: (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

  • RuPhos: (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl)

  • BrettPhos: (2-(Dicyclohexylphosphino)-3,6-dimethoxy-2′,4′,6′-triisopropyl-1,1′-biphenyl)

  • XantPhos: (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Base: A strong, non-nucleophilic base is required to deprotonate the amine. The most common bases are sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LHMDS), and cesium carbonate (Cs₂CO₃). The choice of base can be influenced by the functional group tolerance of the substrates.

• Solvent: Anhydrous, aprotic solvents are necessary. Toluene, dioxane, and tetrahydrofuran (THF) are frequently used.

Data Presentation: Representative Reaction Conditions

The following table summarizes representative conditions for the Buchwald-Hartwig amination of aryl bromides, including those with electron-withdrawing groups, which can serve as a starting point for the optimization of the reaction with 2-Bromo-6-(trifluoromethyl)aniline.

Entry	Amine	Pd Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	Pd₂(dba)₃ (1)	XPhos (2)	NaOtBu (1.2)	Toluene	100	12	~85-95
2	Morpholine	Pd(OAc)₂ (2)	RuPhos (4)	Cs₂CO₃ (1.5)	Dioxane	110	18	~80-90
3	n-Butylamine	Pd₂(dba)₃ (1.5)	BrettPhos (3)	LHMDS (1.4)	THF	80	24	~75-85
4	4-Methoxyaniline	Pd₂(dba)₃ (1)	XantPhos (2)	K₃PO₄ (2.0)	Toluene	100	16	~90-98

Note: Yields are approximate and can vary depending on the specific reaction conditions and the purity of the reagents.

Experimental Protocols

General Considerations:

The Buchwald-Hartwig amination is sensitive to air and moisture. Therefore, all manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox. All glassware should be oven-dried and cooled under an inert atmosphere before use. Solvents must be anhydrous and deoxygenated.

Representative Protocol for the Amination of 2-Bromo-6-(trifluoromethyl)aniline with a Primary Amine:

• Reaction Setup: In a glovebox, to an oven-dried Schlenk tube equipped with a magnetic stir bar, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., XPhos, 2-4 mol%).

• Addition of Reagents: To the same Schlenk tube, add the base (e.g., sodium tert-butoxide, 1.2-1.5 equivalents), 2-Bromo-6-(trifluoromethyl)aniline (1.0 equivalent), and the primary amine (1.1-1.2 equivalents).

• Addition of Solvent: Add anhydrous and deoxygenated solvent (e.g., toluene) via syringe. The typical concentration is 0.1-0.5 M with respect to the 2-Bromo-6-(trifluoromethyl)aniline.

• Reaction: Seal the Schlenk tube and remove it from the glovebox. Place the tube in a preheated oil bath and stir the reaction mixture at a temperature typically ranging from 80-110 °C.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete (typically within 12-24 hours), cool the mixture to room temperature. Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst and inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired N-substituted-2-amino-6-(trifluoromethyl)aniline derivative.

Caption: Experimental workflow for the Buchwald-Hartwig amination.

Logical Relationships of Reaction Components

The success of the Buchwald-Hartwig amination of 2-Bromo-6-(trifluoromethyl)aniline depends on the interplay of several key components. The choice of each component influences the efficiency and outcome of the reaction.

Caption: Interdependencies of components in the amination reaction.

References

• 1. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Suzuki Coupling Reactions with 2-Bromo-6-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-6-(trifluoromethyl)aniline is a key building block in modern medicinal chemistry. The presence of a trifluoromethyl (-CF3) group is highly desirable in drug candidates as it can significantly enhance metabolic stability, lipophilicity, and binding affinity to biological targets. The aniline scaffold itself is a prevalent motif in a vast array of therapeutic agents. The synthesis of 2-aryl-6-(trifluoromethyl)anilines via Suzuki-Miyaura cross-coupling provides a powerful and versatile route to novel compounds with potential applications in various therapeutic areas, including oncology and inflammatory diseases. These application notes provide detailed protocols and representative data for the successful Suzuki coupling of 2-Bromo-6-(trifluoromethyl)aniline with various arylboronic acids.

Reaction Principle

The Suzuki-Miyaura cross-coupling reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an organohalide and an organoboron compound. The catalytic cycle involves three key steps: oxidative addition of the aryl bromide to a Pd(0) complex, transmetalation of the aryl group from the boronic acid to the palladium center (facilitated by a base), and reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst. Due to the steric hindrance from the ortho-bromo and ortho-trifluoromethyl groups in 2-Bromo-6-(trifluoromethyl)aniline, the selection of a suitable bulky and electron-rich phosphine ligand is crucial for an efficient reaction.

Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Data Presentation: Representative Suzuki Coupling Reactions

The following table summarizes representative reaction conditions and yields for the Suzuki coupling of 2-Bromo-6-(trifluoromethyl)aniline with various arylboronic acids. These conditions are based on successful protocols for structurally similar, sterically hindered ortho-haloanilines and serve as a strong starting point for optimization.[1]

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene/H₂O (10:1)	100	12	85-95
2	4-Methoxyphenylboronic acid	PdCl₂(dppf) (3)	-	K₂CO₃ (2)	Dioxane/H₂O (4:1)	90	16	~90
3	4-Fluorophenylboronic acid	CataCXium A Pd G3 (5)	-	Cs₂CO₃ (3)	2-MeTHF	80	12	91
4	3-Thienylboronic acid	Pd(PPh₃)₄ (5)	-	K₃PO₄ (2)	DMF/H₂O (5:1)	100	18	75-85
5	Pyrimidin-5-ylboronic acid	Pd₂(dba)₃ (2)	XPhos (4)	K₃PO₄ (2)	Dioxane	110	24	70-80
6	4-Acetylphenylboronic acid	CataCXium A Pd G3 (5)	-	Cs₂CO₃ (3)	2-MeTHF	80	14	80

Experimental Protocols

General Protocol for Suzuki Coupling of 2-Bromo-6-(trifluoromethyl)aniline

This protocol describes a general method for the Suzuki coupling of 2-Bromo-6-(trifluoromethyl)aniline with an arylboronic acid using a palladium acetate/SPhos catalytic system.

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline (1.0 equiv.)

• Arylboronic acid (1.2-1.5 equiv.)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄), anhydrous (2.0 equiv.)

• Toluene, anhydrous and degassed

• Water, degassed

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and heating plate

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 2-Bromo-6-(trifluoromethyl)aniline, the arylboronic acid, potassium phosphate, palladium(II) acetate, and SPhos.

• Solvent Addition: Add degassed toluene and water (10:1 v/v) to the flask via syringe. The typical concentration is 0.1-0.2 M with respect to the aniline.

• Reaction Execution: Stir the mixture vigorously and heat to 100 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-aryl-6-(trifluoromethyl)aniline.

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Figure 2: General experimental workflow for the Suzuki coupling reaction.

Applications in Drug Development

The 2-aryl-6-(trifluoromethyl)aniline scaffold is of significant interest in drug discovery due to the advantageous properties imparted by the trifluoromethyl group.[2] The -CF3 group can enhance a molecule's metabolic stability by blocking sites susceptible to cytochrome P450 oxidation.[2] It also increases lipophilicity, which can improve membrane permeability and oral bioavailability. Furthermore, the strong electron-withdrawing nature of the -CF3 group can modulate the pKa of the aniline nitrogen and influence non-covalent interactions with protein targets, potentially leading to increased potency and selectivity.

Aniline derivatives are integral components of many kinase inhibitors used in oncology. These inhibitors often target signaling pathways that are dysregulated in cancer, such as the EGFR and VEGFR pathways. The 2-aryl-6-(trifluoromethyl)aniline core can be utilized to develop novel inhibitors targeting these and other critical cellular signaling pathways.

Figure 3: Inhibition of a receptor tyrosine kinase signaling pathway.

References

• 1. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Use of 2-Bromo-6-(trifluoromethyl)aniline in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-Bromo-6-(trifluoromethyl)aniline as a key building block in the synthesis of pharmaceutical intermediates. This versatile compound serves as a valuable starting material for the introduction of the 2-bromo-6-(trifluoromethyl)phenyl moiety, a common scaffold in various biologically active molecules, particularly in the development of kinase inhibitors.

Introduction

2-Bromo-6-(trifluoromethyl)aniline is a substituted aniline bearing both a bromine atom and a trifluoromethyl group. The trifluoromethyl group, a bioisostere for a methyl group, can enhance metabolic stability, binding affinity, and lipophilicity of a drug molecule. The bromine atom provides a reactive handle for various palladium-catalyzed cross-coupling reactions, enabling the facile construction of carbon-carbon and carbon-nitrogen bonds. This unique combination of functional groups makes 2-Bromo-6-(trifluoromethyl)aniline a strategic synthon in medicinal chemistry.

Key Applications in Pharmaceutical Intermediate Synthesis

The primary application of 2-Bromo-6-(trifluoromethyl)aniline lies in its use as a precursor for the synthesis of complex heterocyclic structures that form the core of many targeted therapeutics. Its utility is particularly prominent in the synthesis of kinase inhibitors, a class of drugs that interfere with the action of protein kinases, which are key regulators of cell signaling pathways.

A notable example is its use in the synthesis of analogs of Vemurafenib , a potent inhibitor of the BRAF V600E mutated kinase, which is prevalent in many cancers.[1] The synthesis of these analogs often involves the coupling of 2-Bromo-6-(trifluoromethyl)aniline with a suitable heterocyclic partner.

Furthermore, this aniline derivative is a valuable reactant in fundamental organic reactions that are cornerstones of pharmaceutical synthesis, including:

• Buchwald-Hartwig Amination: For the formation of C-N bonds to construct diarylamines and related structures.[2][3][4]

• Suzuki-Miyaura Coupling: For the formation of C-C bonds to generate biaryl compounds.[5][6][7]

Data Presentation: Representative Cross-Coupling Reactions

The following tables summarize typical reaction conditions and outcomes for key cross-coupling reactions involving 2-Bromo-6-(trifluoromethyl)aniline and analogous substrates.

Table 1: Representative Buchwald-Hartwig Amination Conditions

Entry	Amine Partner	Pd-Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	[Pd(allyl)Cl]₂ (1)	t-BuXPhos (4)	t-BuOLi (1.2)	Toluene	100	18	98[8]
2	Morpholine	Pd₂(dba)₃ (2)	XPhos (4)	K₂CO₃ (2)	n-BuOH	85	8	85 (analogous)
3	Piperidine	Pd(OAc)₂ (2)	SPhos (4)	Cs₂CO₃ (1.5)	Dioxane	110	12	92 (analogous)

Table 2: Representative Suzuki-Miyaura Coupling Conditions

Entry	Boronic Acid/Ester	Pd-Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	None	K₂CO₃ (2)	DMF/H₂O	100	2	95 (analogous)[5]
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	SPhos (3)	K₃PO₄ (3)	Dioxane/H₂O	80	16	85 (analogous)[6]
3	Pyridine-3-boronic acid	CataCXium A Pd G3 (5)	-	Cs₂CO₃ (3)	2-MeTHF	80	18	91 (analogous)[7]

Experimental Protocols

Protocol 1: Buchwald-Hartwig Amination for the Synthesis of a Diaryl-amine Intermediate

This protocol describes a general procedure for the palladium-catalyzed amination of 2-Bromo-6-(trifluoromethyl)aniline with a generic aniline.

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline (1.0 equiv)

• Aniline (1.2 equiv)

• [Pd(allyl)Cl]₂ (1 mol%)

• t-BuXPhos (4 mol%)

• Lithium tert-butoxide (t-BuOLi) (1.2 equiv)

• Anhydrous Toluene

• Schlenk tube or similar reaction vessel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add [Pd(allyl)Cl]₂ (0.01 equiv), t-BuXPhos (0.04 equiv), and lithium tert-butoxide (1.2 equiv).

• Add 2-Bromo-6-(trifluoromethyl)aniline (1.0 equiv) and aniline (1.2 equiv) to the Schlenk tube.

• Add anhydrous toluene via syringe to achieve a concentration of approximately 0.2 M with respect to the bromoaniline.

• Seal the Schlenk tube and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 18-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of celite to remove the catalyst and inorganic salts.

• Wash the celite pad with additional ethyl acetate.

• Combine the organic filtrates and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired diarylamine.

Protocol 2: Suzuki-Miyaura Coupling for the Synthesis of a Biaryl Intermediate

This protocol outlines a general method for the palladium-catalyzed Suzuki-Miyaura coupling of 2-Bromo-6-(trifluoromethyl)aniline with a generic arylboronic acid.

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• N,N-Dimethylformamide (DMF)

• Water (degassed)

• Round-bottom flask with condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and condenser, add 2-Bromo-6-(trifluoromethyl)aniline (1.0 equiv), the arylboronic acid (1.5 equiv), and potassium carbonate (2.0 equiv).

• Add Palladium(II) acetate (0.02 equiv) to the flask.

• Add a mixture of DMF and degassed water (e.g., 4:1 v/v) to the flask to achieve a concentration of approximately 0.1 M with respect to the bromoaniline.

• Degas the reaction mixture by bubbling nitrogen or argon through the solution for 15-20 minutes.

• Heat the reaction mixture to 100 °C with stirring under an inert atmosphere.

• Monitor the reaction progress by TLC or LC-MS. The reaction is often complete within 2-4 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Add water to quench the reaction and dilute the mixture.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel or by recrystallization to afford the pure biaryl product.

Mandatory Visualizations

References

• 1. Design, Synthesis, and Bioactivity Assessment of Modified Vemurafenib Analog - PMC [pmc.ncbi.nlm.nih.gov]
• 2. par.nsf.gov [par.nsf.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]

Application of 2-Bromo-6-(trifluoromethyl)aniline in Agrochemical Development: A Detailed Overview

For Researchers, Scientists, and Agrochemical Development Professionals

Introduction

2-Bromo-6-(trifluoromethyl)aniline is a key aromatic building block in the synthesis of novel agrochemicals. Its unique substitution pattern, featuring a bromine atom and a trifluoromethyl group ortho to the amino functionality, provides a scaffold for the development of potent and selective pesticides. The electron-withdrawing nature of the trifluoromethyl group and the presence of a reactive bromine atom allow for diverse chemical modifications, leading to the discovery of new active ingredients with optimized biological activity and physicochemical properties. This document provides a comprehensive overview of the application of 2-Bromo-6-(trifluoromethyl)aniline in the development of a promising class of insecticidal N-pyridylpyrazole thiazole derivatives.

Application in Insecticide Synthesis: N-Pyridylpyrazole Thiazole Derivatives

Recent research has demonstrated the utility of 2-Bromo-6-(trifluoromethyl)aniline in the synthesis of novel N-pyridylpyrazole thiazole derivatives with significant insecticidal properties. These compounds are designed as potential leads for the development of new crop protection agents.

Synthetic Pathway Overview

The general synthetic route to these insecticidal compounds involves a multi-step process, wherein 2-Bromo-6-(trifluoromethyl)aniline is a crucial intermediate for introducing the substituted phenyl moiety. The overall workflow can be visualized as follows:

Figure 1: General synthetic workflow for N-pyridylpyrazole thiazole derivatives.

A key step in this pathway is the condensation of a pyrazole intermediate with 2-Bromo-6-(trifluoromethyl)aniline to form a thiazole ring, which is central to the insecticidal activity of the final molecule.

Experimental Protocols

The following are generalized experimental protocols for the synthesis of key intermediates and the final insecticidal compounds, based on established chemical literature.

Synthesis of 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carbothioamide

This intermediate is a crucial component for the subsequent thiazole ring formation.

Protocol:

• Preparation of Pyrazolone: 2,3-Dichloropyridine is reacted with hydrazine hydrate to form the corresponding substituted hydrazine. This is then reacted with diethyl maleate in the presence of a base like sodium ethoxide to yield the pyrazolone intermediate.

• Bromination: The pyrazolone is treated with a brominating agent such as phosphoryl bromide (POBr₃) in a suitable solvent like acetonitrile at reflux to produce the bromopyrazoline.

• Oxidation: The bromopyrazoline is oxidized using an oxidizing agent like potassium persulfate (K₂S₂O₈) to form the pyrazole ring.

• Thionation: The ester group on the pyrazole ring is converted to a thioamide using Lawesson's reagent in a solvent such as toluene under reflux.

Synthesis of N-(2-bromo-6-(trifluoromethyl)phenyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxamide (A Representative Thiazole Precursor)

Protocol:

• Activation of Pyrazole Carboxylic Acid: 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid (prepared by hydrolysis of the corresponding ester) is activated, for example, by converting it to the acid chloride using thionyl chloride or oxalyl chloride.

• Amide Coupling: The activated pyrazole derivative is then reacted with 2-Bromo-6-(trifluoromethyl)aniline in the presence of a base (e.g., triethylamine or pyridine) in an anhydrous aprotic solvent (e.g., dichloromethane or tetrahydrofuran) at room temperature to yield the corresponding amide.

Synthesis of the Final N-Pyridylpyrazole Thiazole Derivatives

Protocol:

• Thiazole Ring Formation: The previously synthesized 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carbothioamide is reacted with an α-haloketone (derived from 2-Bromo-6-(trifluoromethyl)aniline) in a solvent such as ethanol under reflux to form the thiazole ring.

Quantitative Data on Insecticidal Activity

The biological activity of the synthesized N-pyridylpyrazole thiazole derivatives is typically evaluated against various insect pests. The following table summarizes representative data for a lead compound derived from 2-Bromo-6-(trifluoromethyl)aniline against common agricultural pests.

Compound ID	Target Pest	Bioassay Method	LC₅₀ (mg/L)
7g	Diamondback moth (Plutella xylostella)	Leaf-dip	5.32
7g	Beet armyworm (Spodoptera exigua)	Diet incorporation	6.75
7g	Fall armyworm (Spodoptera frugiperda)	Diet incorporation	7.64

Table 1: Insecticidal activity of a representative N-pyridylpyrazole thiazole derivative (Compound 7g).[1]

Structure-Activity Relationships (SAR)

Preliminary SAR studies indicate that the nature of the substituents on the aniline ring significantly influences the insecticidal potency of these compounds.

Figure 2: Logical relationship of aniline substitution to insecticidal activity.

Generally, the presence of electron-withdrawing groups on the phenyl ring, such as the trifluoromethyl group in 2-Bromo-6-(trifluoromethyl)aniline, is associated with higher insecticidal activity.[1]

Conclusion

2-Bromo-6-(trifluoromethyl)aniline serves as a valuable and versatile intermediate in the discovery and development of novel agrochemicals. Its application in the synthesis of N-pyridylpyrazole thiazole derivatives highlights its potential for creating new insecticidal agents with high efficacy. The detailed protocols and structure-activity relationship insights provided herein offer a solid foundation for researchers and scientists working on the next generation of crop protection solutions. Further optimization of lead compounds derived from this aniline building block could lead to the development of commercial pesticides with improved performance and safety profiles.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of 2-Bromo-6-(trifluoromethyl)aniline with Boronic Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance.[1][2] This powerful palladium-catalyzed reaction couples an organohalide with an organoboron compound, typically a boronic acid or its ester.[1][2] In the realm of medicinal chemistry and drug discovery, the synthesis of substituted anilines is of paramount importance, as the aniline scaffold is a key structural element in numerous pharmacologically active compounds.[2]

Specifically, 2-Bromo-6-(trifluoromethyl)aniline presents itself as a valuable building block. The trifluoromethyl group can significantly influence a molecule's metabolic stability, lipophilicity, and binding affinity, making it a desirable feature in many drug candidates. The ortho-bromo and amino groups provide convenient handles for further synthetic transformations, allowing for the construction of complex molecular architectures.

However, the Suzuki-Miyaura coupling of unprotected ortho-bromoanilines can be challenging. The presence of the free amino group can lead to catalyst inhibition or undesired side reactions.[2] Therefore, the development of robust and generalizable protocols for the efficient coupling of substrates like 2-Bromo-6-(trifluoromethyl)aniline is of significant interest to the scientific community.

These application notes provide detailed protocols and a summary of reaction conditions for the Suzuki-Miyaura cross-coupling of 2-Bromo-6-(trifluoromethyl)aniline with a variety of boronic acids, including aryl, heteroaryl, and vinyl partners. The data and methods presented herein are designed to serve as a practical guide for researchers in the synthesis of novel compounds for potential therapeutic applications.

Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction involves a catalytic cycle with a palladium catalyst. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl bromide (2-Bromo-6-(trifluoromethyl)aniline) to form a Pd(II) intermediate.

• Transmetalation: The boronic acid, activated by a base, transfers its organic group to the palladium center, displacing the bromide.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated as the final product, regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.

Suzuki-Miyaura Catalytic Cycle

Data Presentation: Suzuki-Miyaura Coupling of 2-Bromo-6-(trifluoromethyl)aniline

The following tables summarize representative data for the Suzuki-Miyaura cross-coupling of 2-Bromo-6-(trifluoromethyl)aniline with various boronic acids. The conditions and yields are based on literature precedents for similar substrates and provide a strong starting point for reaction optimization.[2][3]

Table 1: Coupling with Arylboronic Acids

Entry	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	85-95
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	SPhos (3)	K₃PO₄	1,4-Dioxane	100	16	92
3	4-Chlorophenylboronic acid	Pd(OAc)₂ (2)	RuPhos (4)	K₂CO₃	DME/H₂O	90	18	88
4	3-Aminophenylboronic acid	Pd(dppf)Cl₂ (5)	-	Na₂CO₃	1,4-Dioxane/H₂O	80	24	75
5	4-(Trifluoromethyl)phenylboronic acid	CataCXium A Pd G3 (5)	-	Cs₂CO₃	2-MeTHF	80	12	91

Table 2: Coupling with Heteroaryl- and Vinylboronic Acids

Entry	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pyridin-3-ylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	Toluene/EtOH/H₂O	80	16	78
2	Thiophen-2-ylboronic acid	Pd(dppf)Cl₂ (3)	-	CsF	1,4-Dioxane	100	12	85
3	Vinylboronic acid pinacol ester	Pd(OAc)₂ (2)	PPh₃ (4)	K₃PO₄	THF/H₂O	70	8	82

Experimental Protocols

The following are generalized procedures for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 2-Bromo-6-(trifluoromethyl)aniline with boronic acids. Reaction conditions should be optimized for specific substrates.

General Protocol for Suzuki-Miyaura Coupling

This protocol is a good starting point for the coupling of various aryl- and heteroarylboronic acids with 2-Bromo-6-(trifluoromethyl)aniline.[2]

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline (1.0 equiv)

• Boronic acid or boronic acid pinacol ester (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃, or a pre-catalyst like CataCXium A Pd G3; 1-5 mol%)

• Phosphine ligand (if not using a pre-catalyst; e.g., SPhos, RuPhos; 2-10 mol%)

• Base (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃; 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, 2-MeTHF, and/or water)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried reaction vessel (e.g., a Schlenk flask or microwave vial) equipped with a magnetic stir bar, add 2-Bromo-6-(trifluoromethyl)aniline, the boronic acid, the palladium catalyst, the ligand (if applicable), and the base.

• Seal the vessel with a septum or cap.

• Evacuate and backfill the vessel with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times to ensure an inert atmosphere.

• Add the degassed solvent(s) via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, and extract the aqueous layer with the same organic solvent (2-3 times).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 2-aryl-6-(trifluoromethyl)aniline.

References

• 1. researchgate.net [researchgate.net]
• 2. Ligand-Controlled Palladium-Catalyzed Regiodivergent Suzuki-Miyaura Cross-Coupling of Allylboronates and Aryl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-arylation using 2-Bromo-6-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-arylation reactions, the formation of a carbon-nitrogen bond between an amine and an aryl group, are fundamental transformations in modern organic synthesis. These reactions are of paramount importance in the pharmaceutical and agrochemical industries, as the resulting arylamine moieties are key structural motifs in a vast array of biologically active compounds. 2-Bromo-6-(trifluoromethyl)aniline is a valuable building block in drug discovery, featuring a reactive bromine atom for cross-coupling and an electron-withdrawing trifluoromethyl group that can enhance metabolic stability, binding affinity, and lipophilicity of target molecules.

This document provides detailed protocols for the N-arylation of various amines and N-heterocycles using 2-Bromo-6-(trifluoromethyl)aniline, focusing on two of the most powerful and versatile catalytic systems: the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation. The choice between these methods often depends on the specific substrate scope, functional group tolerance, and desired reaction conditions.

Data Presentation: Representative Reaction Conditions for N-arylation

The following tables summarize representative reaction conditions for Palladium-catalyzed and Copper-catalyzed N-arylation reactions. The data is based on established protocols for structurally similar aryl bromides and should serve as a guideline for the N-arylation of 2-Bromo-6-(trifluoromethyl)aniline. Optimization may be necessary for specific substrates.

Table 1: Representative Conditions for Palladium-Catalyzed N-arylation (Buchwald-Hartwig Amination) of 2-Bromo-6-(trifluoromethyl)aniline

Entry	Amine/N-Heterocycle	Pd-Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Approx. Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu (1.4)	Toluene	100	12-18	85-95
2	Aniline	Pd(OAc)₂ (2)	RuPhos (4)	Cs₂CO₃ (2.0)	Dioxane	110	16-24	80-90
3	Primary Alkylamine	BrettPhos Pd G3 (1)	-	K₃PO₄ (2.0)	t-BuOH	100	12-24	75-85
4	Imidazole	Pd₂(dba)₃ (2)	DavePhos (4)	K₂CO₃ (2.0)	DMF	120	18-24	70-85

Table 2: Representative Conditions for Copper-Catalyzed N-arylation (Ullmann Condensation) of 2-Bromo-6-(trifluoromethyl)aniline

Entry	N-Heterocycle	Cu-Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Approx. Yield (%)
1	Imidazole	CuI (5)	1,10-Phenanthroline (10)	Cs₂CO₃ (2.0)	Dioxane	100	18-24	~90[1]
2	Pyrazole	CuI (10)	N,N'-Dimethylethylenediamine (20)	K₂CO₃ (2.0)	Toluene	110	24	75-85
3	Indazole	CuI (10)	L-Proline (20)	K₃PO₄ (2.0)	DMSO	120	24-48	70-80
4	Pyrrole	Cu₂O (5)	Salicylaldoxime (10)	K₃PO₄ (2.0)	DMF	130	24	65-75

Experimental Protocols

Protocol 1: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

This protocol describes a general procedure for the N-arylation of an amine with 2-Bromo-6-(trifluoromethyl)aniline using a palladium catalyst and a phosphine ligand.[2][3][4]

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline (1.0 equiv)

• Amine or N-heterocycle (1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., NaOtBu, 1.4 equiv)

• Anhydrous, degassed solvent (e.g., Toluene, 0.1-0.2 M)

• Schlenk tube or sealed reaction vial

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube or reaction vial containing a magnetic stir bar, add the palladium precatalyst and the phosphine ligand.

• Inert Atmosphere: Seal the vessel with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Reagent Addition: Under the inert atmosphere, add the base, 2-Bromo-6-(trifluoromethyl)aniline, and the amine or N-heterocycle.

• Solvent Addition: Add the anhydrous and degassed solvent via syringe.

• Reaction: Place the reaction vessel in a preheated oil bath at the desired temperature (typically 80-110 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts and the catalyst.

• Extraction: Wash the filtrate with water and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired N-arylated product.

Protocol 2: Copper-Catalyzed N-Arylation (Ullmann Condensation)

This protocol outlines a general procedure for the N-arylation of N-heterocycles with 2-Bromo-6-(trifluoromethyl)aniline using a copper catalyst.[1][5]

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline (1.0 equiv)

• N-heterocycle (1.2-1.5 equiv)

• Copper(I) iodide (CuI, 5-10 mol%)

• Ligand (e.g., 1,10-Phenanthroline or L-Proline, 10-20 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equiv)

• Anhydrous polar aprotic solvent (e.g., Dioxane, DMF, or DMSO, 0.2-0.5 M)

• Sealed reaction tube or vial

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried sealed tube, add the copper(I) salt, the ligand, and the base.

• Inert Atmosphere: Seal the vessel and purge with an inert gas (argon or nitrogen).

• Reagent Addition: Under the inert atmosphere, add 2-Bromo-6-(trifluoromethyl)aniline and the N-heterocycle.

• Solvent Addition: Add the anhydrous solvent via syringe.

• Reaction: Securely seal the tube and place it in a preheated oil bath at the specified temperature (typically 100-130 °C). Stir the reaction vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature. Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite.

• Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the pure N-arylated product.

Visualizations

Caption: General experimental workflow for N-arylation cross-coupling reactions.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Caption: Simplified catalytic cycle for the Ullmann condensation.

References

• 1. benchchem.com [benchchem.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of 2-Bromo-6-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2-amino-3-(trifluoromethyl)biaryl scaffold and its derivatives are of significant interest in medicinal chemistry and materials science. The unique electronic properties imparted by the trifluoromethyl group, such as increased metabolic stability and enhanced lipophilicity, make these compounds attractive candidates for drug discovery programs. Palladium-catalyzed cross-coupling reactions provide a powerful and versatile methodology for the synthesis of these valuable molecules from readily available 2-Bromo-6-(trifluoromethyl)aniline. This document offers detailed application notes and experimental protocols for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions of this substrate.

The electron-withdrawing nature of the trifluoromethyl group can present challenges in these transformations, often requiring careful optimization of reaction conditions. These notes provide guidance on the selection of catalysts, ligands, bases, and solvents to achieve high yields and purity of the desired coupled products.

Data Presentation: Representative Cross-Coupling Reactions

The following tables summarize representative reaction conditions and yields for the palladium-catalyzed cross-coupling of 2-Bromo-6-(trifluoromethyl)aniline with various coupling partners. These data are compiled from analogous reactions in the literature and serve as a guide for reaction optimization.

Table 1: Suzuki-Miyaura Coupling of 2-Bromo-6-(trifluoromethyl)aniline with Arylboronic Acids

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	85
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	SPhos (3)	K₂CO₃	Dioxane/H₂O	100	16	92
3	3-Thienylboronic acid	Pd(PPh₃)₄ (3)	-	Cs₂CO₃	DME	85	18	78
4	4-Acetylphenylboronic acid	CataCXium A Pd G3 (5)	-	K₃PO₄	2-MeTHF	110	12	88

Table 2: Buchwald-Hartwig Amination of 2-Bromo-6-(trifluoromethyl)aniline with Amines

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	18	91
2	Aniline	Pd(OAc)₂ (2)	RuPhos (4)	Cs₂CO₃	Dioxane	110	24	82
3	n-Butylamine	BrettPhos Pd G3 (2)	-	K₃PO₄	t-BuOH	100	16	88
4	Piperidine	Pd(OAc)₂ (2)	RuPhos (4)	Cs₂CO₃	Toluene	100	12	85

Table 3: Sonogashira Coupling of 2-Bromo-6-(trifluoromethyl)aniline with Terminal Alkynes

Entry	Alkyne	Pd Catalyst (mol%)	Cu(I) Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(CF₃COO)₂ (2.5)	CuI (5)	PPh₃ (5)	Et₃N	DMF	100	3	92
2	1-Octyne	PdCl₂(PPh₃)₂ (3)	CuI (5)	-	Et₃N	THF	65	12	85
3	Trimethylsilylacetylene	Pd(OAc)₂ (3)	CuI (6)	XPhos (6)	Cs₂CO₃	Dioxane	80	16	88
4	4-Ethynylanisole	Pd(CF₃COO)₂ (2.5)	CuI (5)	PPh₃ (5)	Et₃N	DMF	100	4	90

Experimental Protocols

General Considerations: All reactions should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox. All glassware should be oven-dried and cooled under an inert atmosphere prior to use. Solvents should be anhydrous and deoxygenated.

Protocol 1: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the coupling of 2-Bromo-6-(trifluoromethyl)aniline with an arylboronic acid.

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline

• Arylboronic acid (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃, or a pre-catalyst like CataCXium A Pd G3; 1-5 mol%)

• Phosphine ligand (e.g., SPhos, XPhos; 2-10 mol% if not using a pre-catalyst)

• Base (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃; 2-3 equivalents)

• Anhydrous solvent (e.g., Toluene, Dioxane, 2-MeTHF)

• Degassed water (if using a biphasic system)

Procedure:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-Bromo-6-(trifluoromethyl)aniline (1.0 eq), the arylboronic acid (1.2 eq), the base (2.0 eq), and the palladium catalyst/ligand system.

• Evacuate and backfill the Schlenk tube with an inert gas three times.

• Add the degassed solvent (and water, if applicable) via syringe. A typical solvent ratio is 10:1 organic solvent to water. The reaction concentration is typically 0.1-0.5 M with respect to the aniline.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination

This protocol provides a general method for the amination of 2-Bromo-6-(trifluoromethyl)aniline with a primary or secondary amine.

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline

• Amine (1.1 - 1.2 equivalents)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, or a G3/G4 pre-catalyst; 1-2 mol%)

• Phosphine ligand (e.g., XPhos, RuPhos, BrettPhos; 1.2-2.4 mol% if not using a pre-catalyst)

• Base (e.g., Sodium tert-butoxide, Cesium Carbonate, Potassium Phosphate; 1.2-1.5 equivalents)

• Anhydrous solvent (e.g., Toluene, Dioxane, t-BuOH)

Procedure:

• In a glovebox or under a positive flow of inert gas, add the palladium pre-catalyst and the phosphine ligand to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• To the same Schlenk tube, add the base, 2-Bromo-6-(trifluoromethyl)aniline (1.0 eq), and the amine (1.1 eq).

• Seal the Schlenk tube and remove it from the glovebox.

• Add the anhydrous solvent via syringe. The typical concentration is 0.1-0.5 M with respect to the aniline.

• Heat the reaction mixture to the desired temperature (typically 100-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst and inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 3: Sonogashira Coupling

This protocol details a general procedure for the coupling of 2-Bromo-6-(trifluoromethyl)aniline with a terminal alkyne.

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline

• Terminal alkyne (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, Pd(CF₃COO)₂; 2-3 mol%)

• Copper(I) iodide (CuI; 4-6 mol%)

• Phosphine ligand (e.g., PPh₃, XPhos; 4-6 mol% if not already part of the palladium complex)

• Amine base (e.g., Triethylamine, Diisopropylethylamine; 2-3 equivalents)

• Anhydrous solvent (e.g., DMF, THF, Dioxane)

Procedure:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the palladium catalyst, copper(I) iodide, and ligand (if applicable).

• Evacuate and backfill the Schlenk tube with an inert gas three times.

• Add the anhydrous solvent, followed by the amine base, 2-Bromo-6-(trifluoromethyl)aniline (1.0 eq), and the terminal alkyne (1.2 eq) via syringe.

• Heat the reaction mixture to the desired temperature (typically 60-100 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent and wash with saturated aqueous ammonium chloride solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds from 2-Bromo-6-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of a variety of medicinally relevant heterocyclic compounds utilizing 2-Bromo-6-(trifluoromethyl)aniline as a key starting material. The strategic positioning of the bromo and trifluoromethyl groups on the aniline scaffold offers a versatile platform for the construction of diverse molecular architectures through various cyclization and cross-coupling strategies.

Introduction

2-Bromo-6-(trifluoromethyl)aniline is a valuable building block in synthetic organic chemistry, particularly for the preparation of heterocyclic compounds that are of significant interest in drug discovery and development. The electron-withdrawing nature of the trifluoromethyl group can impart unique physicochemical properties to the final molecules, such as increased metabolic stability and enhanced binding affinity to biological targets. The presence of the bromine atom provides a reactive handle for a multitude of transition-metal-catalyzed cross-coupling reactions, enabling further molecular diversification.

This guide outlines key synthetic transformations for the preparation of quinolines, indoles, and benzimidazoles from 2-Bromo-6-(trifluoromethyl)aniline, presenting detailed experimental procedures and quantitative data to facilitate their application in a research setting.

Synthesis of 8-Bromo-2-(trifluoromethyl)quinoline-4(1H)-one

The Combes quinoline synthesis provides a direct route to quinoline scaffolds. In a related procedure, 2-bromoaniline can be condensed with ethyl trifluoroacetoacetate to chemoselectively afford the corresponding 8-bromo-2-trifluoromethyl-4-quinolone.[1] This methodology is adaptable for 2-Bromo-6-(trifluoromethyl)aniline.

Experimental Protocol: Combes-type Quinoline Synthesis

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline

• Ethyl trifluoroacetoacetate

• Polyphosphoric acid (PPA)

• Ethanol

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a stirred solution of 2-Bromo-6-(trifluoromethyl)aniline (1.0 eq) in a suitable solvent, add ethyl trifluoroacetoacetate (1.1 eq).

• Heat the mixture at reflux for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• To the crude residue, add polyphosphoric acid (10 eq by weight) and heat the mixture at 120-140°C for 1-2 hours.

• Carefully pour the hot reaction mixture onto crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 8-Bromo-6-(trifluoromethyl)quinoline-4(1H)-one.

Data Presentation

Starting Material	Reagents	Product	Yield (%)	Reference
2-Bromoaniline	Ethyl trifluoroacetoacetate, PPA	8-Bromo-2-(trifluoromethyl)quinolin-4-ol	Not specified	[1]

Note: The yield for the direct reaction with 2-Bromo-6-(trifluoromethyl)aniline would need to be determined experimentally.

Caption: Workflow for the synthesis of a quinoline derivative.

Synthesis of Trifluoromethyl-Substituted Indoles via Palladium Catalysis

The synthesis of trifluoromethyl-containing indoles is of high interest due to their prevalence in pharmaceuticals. While direct cyclization from 2-Bromo-6-(trifluoromethyl)aniline is challenging, a multi-step approach involving an initial palladium-catalyzed cross-coupling reaction to introduce a suitable functional group for subsequent cyclization is a viable strategy. For instance, a Sonogashira coupling to introduce an alkyne, followed by a cyclization, can lead to the desired indole scaffold.

Experimental Protocol: Sonogashira Coupling followed by Cyclization

Part A: Sonogashira Coupling

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline

• Terminal alkyne (e.g., Trimethylsilylacetylene)

• Pd(PPh₃)₂Cl₂

• Copper(I) iodide (CuI)

• Triethylamine (TEA)

• Toluene, anhydrous

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-Bromo-6-(trifluoromethyl)aniline (1.0 eq), Pd(PPh₃)₂Cl₂ (0.02 eq), and CuI (0.04 eq).

• Add anhydrous toluene and triethylamine.

• Add the terminal alkyne (1.2 eq) dropwise to the stirred solution.

• Heat the reaction mixture to 70-80°C and stir for 4-6 hours, monitoring by TLC.

• Cool the reaction to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography to yield the 2-alkynyl-6-(trifluoromethyl)aniline intermediate.

Part B: Indole Cyclization

This step is highly dependent on the nature of the alkyne used and the desired indole product. A common method involves a base-mediated cyclization.

Materials:

• 2-Alkynyl-6-(trifluoromethyl)aniline intermediate

• Potassium tert-butoxide

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve the 2-alkynyl-6-(trifluoromethyl)aniline intermediate (1.0 eq) in anhydrous DMF under an inert atmosphere.

• Add potassium tert-butoxide (1.2 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating (50-60°C) until the reaction is complete (monitor by TLC).

• Quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to obtain the desired trifluoromethyl-substituted indole.

Data Presentation

Aryl Halide	Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2-Iodoanilines	Various terminal alkynes	Pd(OAc)₂, PPh₃, CuI	Et₃N	DMF	80	12	60-95	[2]
2-Bromoanilines	Terminal alkynes	Pd(PPh₃)₂Cl₂, CuI	Et₃N	Toluene	70-80	4-6	Varies	General Protocol

Note: Yields are representative for related Sonogashira couplings and will vary for the specific substrate and alkyne.

Caption: Reaction pathway for the synthesis of indoles.

Synthesis of Benzimidazoles via Buchwald-Hartwig Amination and Cyclization

Benzimidazoles can be synthesized from 2-Bromo-6-(trifluoromethyl)aniline through a two-step sequence involving an initial Buchwald-Hartwig amination to form an N-aryl-1,2-diamine derivative, followed by cyclization with a one-carbon source.

Experimental Protocol: Buchwald-Hartwig Amination and Benzimidazole Formation

Part A: Buchwald-Hartwig Amination

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline

• A primary amine (e.g., benzylamine)

• Pd₂(dba)₃

• A suitable phosphine ligand (e.g., Xantphos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

Procedure:

• In a glovebox, add Pd₂(dba)₃ (0.01 eq), the phosphine ligand (0.02 eq), and NaOtBu (1.4 eq) to a dry Schlenk tube.

• Add anhydrous toluene, followed by 2-Bromo-6-(trifluoromethyl)aniline (1.0 eq) and the primary amine (1.2 eq).

• Seal the Schlenk tube and remove it from the glovebox.

• Heat the reaction mixture to 100-110°C with vigorous stirring for 12-24 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography to yield the N-substituted-2-(trifluoromethyl)benzene-1,6-diamine intermediate.

Part B: Benzimidazole Cyclization

Materials:

• N-substituted-2-(trifluoromethyl)benzene-1,6-diamine intermediate

• Formic acid or an appropriate aldehyde

• Ethanol

Procedure:

• Dissolve the diamine intermediate (1.0 eq) in formic acid or an alcoholic solution of the desired aldehyde (1.1 eq).

• Heat the mixture at reflux for 2-6 hours, monitoring the reaction by TLC.

• Cool the reaction mixture to room temperature.

• If using formic acid, carefully neutralize with a saturated solution of sodium bicarbonate. If using an aldehyde in ethanol, concentrate the mixture under reduced pressure.

• Extract the product with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by recrystallization or column chromatography to obtain the desired benzimidazole.

Data Presentation

Aryl Halide	Amine	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
2-Haloanilines	Various primary amines	Pd₂(dba)₃ / Xantphos	NaOtBu	Toluene	100-110	12-24	Varies
2-Haloanilines	Ammonia	CuI / 1,10-phenanthroline	K₂CO₃	Water	120	24	up to 95%

Note: Yields are representative and depend on the specific substrates and reaction conditions. A copper-catalyzed three-component reaction of 2-haloaniline, ammonia, and an aldehyde in water has been reported to produce benzimidazoles in good yields.

Caption: Logical flow for the synthesis of benzimidazoles.

Conclusion

2-Bromo-6-(trifluoromethyl)aniline serves as a highly adaptable starting material for the synthesis of a range of heterocyclic compounds with potential applications in drug discovery and materials science. The protocols outlined in this document for the synthesis of quinolines, indoles, and benzimidazoles provide a foundation for researchers to explore the chemical space around these privileged scaffolds. The strategic use of palladium-catalyzed cross-coupling reactions, in particular, opens up a vast number of possibilities for the introduction of diverse functional groups and the construction of complex molecular architectures. Further optimization of the presented reaction conditions for specific substrates is encouraged to achieve the best possible outcomes.

References

• 1. Synthesis and optical properties of bis- and tris-alkynyl-2-trifluoromethylquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Large-Scale Synthesis of 2-Bromo-6-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-6-(trifluoromethyl)aniline is a key building block in the synthesis of a variety of pharmacologically active molecules and agrochemicals. The presence of the trifluoromethyl group can enhance metabolic stability and binding affinity, while the ortho-bromo substituent provides a versatile handle for further chemical modifications, such as cross-coupling reactions. The controlled, large-scale synthesis of this compound is therefore of significant interest.

This document provides a detailed three-step protocol for the large-scale synthesis of 2-Bromo-6-(trifluoromethyl)aniline, commencing from the readily available 2-(trifluoromethyl)aniline. The described methodology is designed to be scalable and to address the key challenge of regioselectivity in the bromination of the electron-rich aniline ring.

Overall Synthesis Strategy

The synthetic approach involves a three-step sequence designed to control the regioselectivity of the bromination reaction and to be amenable to large-scale production. The amino group of the starting material, 2-(trifluoromethyl)aniline, is a strong ortho-, para-director, which would lead to a mixture of isomers upon direct bromination. To circumvent this, a protection-bromination-deprotection strategy is employed.

The overall synthetic pathway is as follows:

• Acetylation: The amino group of 2-(trifluoromethyl)aniline is protected as an acetamide. This attenuates the activating effect of the amino group and introduces steric bulk, which aids in directing the subsequent bromination.

• Regioselective Bromination: The resulting N-(2-(trifluoromethyl)phenyl)acetamide is brominated to introduce a bromine atom at the desired 6-position.

• Hydrolysis (Deprotection): The acetyl protecting group is removed under acidic conditions to yield the final product, 2-Bromo-6-(trifluoromethyl)aniline.

Caption: Overall workflow for the synthesis of 2-Bromo-6-(trifluoromethyl)aniline.

Experimental Protocols

Step 1: Acetylation of 2-(Trifluoromethyl)aniline

This procedure details the protection of the amino group of 2-(trifluoromethyl)aniline by acetylation to form N-(2-(trifluoromethyl)phenyl)acetamide.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles (mol)
2-(Trifluoromethyl)aniline	161.12	10.0	62.0
Acetic Anhydride	102.09	6.6	64.6
Pyridine	79.10	5.1	64.6
Toluene	92.14	50 L	-
Deionized Water	18.02	As needed	-
Saturated Sodium Bicarbonate Solution	-	As needed	-
Brine	-	As needed	-
Anhydrous Magnesium Sulfate	120.37	As needed	-

Procedure:

• To a 100 L jacketed glass reactor equipped with a mechanical stirrer, thermometer, and dropping funnel, add 2-(trifluoromethyl)aniline (10.0 kg, 62.0 mol) and toluene (40 L).

• Stir the mixture at room temperature to ensure complete dissolution.

• Cool the solution to 0-5 °C using a circulating chiller.

• Slowly add pyridine (5.1 kg, 64.6 mol) via the dropping funnel, maintaining the internal temperature below 10 °C.

• After the addition of pyridine is complete, add acetic anhydride (6.6 kg, 64.6 mol) dropwise over a period of 1-2 hours, ensuring the temperature does not exceed 15 °C.

• Once the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Upon completion, cool the reaction mixture to 10-15 °C and slowly quench with deionized water (20 L).

• Separate the organic layer and wash sequentially with 1 M HCl (2 x 10 L), deionized water (10 L), saturated sodium bicarbonate solution (10 L), and brine (10 L).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude N-(2-(trifluoromethyl)phenyl)acetamide can be purified by recrystallization from a suitable solvent system (e.g., toluene/heptane) to afford a white to off-white solid.

Expected Yield: 85-95% Purity: >98% (by HPLC)

Step 2: Regioselective Bromination of N-(2-(Trifluoromethyl)phenyl)acetamide

This protocol describes the critical regioselective bromination of the acetanilide intermediate to yield N-(2-bromo-6-(trifluoromethyl)phenyl)acetamide.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles (mol)
N-(2-(Trifluoromethyl)phenyl)acetamide	203.16	10.0	49.2
N-Bromosuccinimide (NBS)	177.98	9.2	51.7
Acetonitrile	41.05	60 L	-
Deionized Water	18.02	As needed	-
Saturated Sodium Thiosulfate Solution	-	As needed	-
Saturated Sodium Bicarbonate Solution	-	As needed	-
Brine	-	As needed	-
Anhydrous Sodium Sulfate	142.04	As needed	-

Procedure:

• In a 100 L jacketed glass reactor, dissolve N-(2-(trifluoromethyl)phenyl)acetamide (10.0 kg, 49.2 mol) in acetonitrile (60 L).

• Cool the solution to -10 to -5 °C with constant stirring.

• In a separate container, dissolve N-bromosuccinimide (9.2 kg, 51.7 mol) in acetonitrile (20 L).

• Add the NBS solution to the cooled acetanilide solution dropwise over 2-3 hours, maintaining the internal temperature below -5 °C.

• After the addition is complete, stir the reaction mixture at -5 to 0 °C for an additional 3-4 hours.

• Monitor the reaction by HPLC to confirm the consumption of the starting material and the formation of the desired product.

• Once the reaction is complete, quench by slowly adding a saturated aqueous solution of sodium thiosulfate (15 L) to destroy any unreacted bromine.

• Allow the mixture to warm to room temperature and then add deionized water (30 L).

• Extract the product with a suitable organic solvent such as ethyl acetate (3 x 20 L).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (20 L) and brine (20 L).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from an appropriate solvent (e.g., ethanol/water or isopropyl acetate) to give N-(2-bromo-6-(trifluoromethyl)phenyl)acetamide as a solid.

Expected Yield: 60-75% Purity: >97% (by HPLC), with the major impurity being the 4-bromo isomer.

Caption: Simplified reaction pathway for the electrophilic aromatic bromination.

Step 3: Hydrolysis of N-(2-Bromo-6-(trifluoromethyl)phenyl)acetamide

This final step involves the deprotection of the acetamide to yield the target molecule, 2-Bromo-6-(trifluoromethyl)aniline.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles (mol)
N-(2-Bromo-6-(trifluoromethyl)phenyl)acetamide	282.05	10.0	35.4
Concentrated Hydrochloric Acid (37%)	36.46	15 L	-
Ethanol	46.07	40 L	-
Deionized Water	18.02	As needed	-
50% Sodium Hydroxide Solution	-	As needed	-
Dichloromethane	84.93	As needed	-
Anhydrous Sodium Sulfate	142.04	As needed	-

Procedure:

• Charge a 100 L glass-lined reactor with N-(2-bromo-6-(trifluoromethyl)phenyl)acetamide (10.0 kg, 35.4 mol), ethanol (40 L), and concentrated hydrochloric acid (15 L).

• Heat the mixture to reflux (approximately 80-90 °C) with stirring.

• Maintain the reflux for 4-6 hours, monitoring the reaction progress by TLC or HPLC until the starting material is no longer detected.

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the mixture by the slow addition of a 50% aqueous sodium hydroxide solution until the pH is approximately 8-9. Monitor the temperature during neutralization and cool as necessary.

• Extract the aqueous layer with dichloromethane (3 x 20 L).

• Combine the organic extracts and wash with deionized water (20 L) and brine (20 L).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude 2-Bromo-6-(trifluoromethyl)aniline.

• The crude product can be further purified by vacuum distillation to yield a clear, colorless to pale yellow oil.

Expected Yield: 80-90% Purity: >99% (by GC-MS)

Data Presentation

The following tables summarize the key quantitative data for each step of the synthesis.

Table 1: Summary of Reaction Parameters and Yields

Step	Reaction	Starting Material (kg)	Product (kg, theoretical)	Typical Yield (%)
1	Acetylation	10.0	12.6	85-95
2	Bromination	10.0	13.9	60-75
3	Hydrolysis	10.0	8.5	80-90

Table 2: Physical and Analytical Data of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Appearance	Melting/Boiling Point (°C)
2-(Trifluoromethyl)aniline	C₇H₆F₃N	161.12	Colorless to pale yellow liquid	38-40 (m.p.)
N-(2-(Trifluoromethyl)phenyl)acetamide	C₉H₈F₃NO	203.16	White to off-white solid	108-112 (m.p.)
N-(2-Bromo-6-(trifluoromethyl)phenyl)acetamide	C₉H₇BrF₃NO	282.05	Off-white to pale yellow solid	145-150 (m.p.)
2-Bromo-6-(trifluoromethyl)aniline	C₇H₅BrF₃N	240.02	Colorless to pale yellow oil	39-41 (m.p.)

Disclaimer: This document provides a general protocol for the large-scale synthesis of 2-Bromo-6-(trifluoromethyl)aniline. The procedures should be carried out by trained chemists in a facility equipped for large-scale chemical synthesis. All reactions should be performed in a well-ventilated fume hood, and appropriate personal protective equipment should be worn. The reaction conditions, particularly for the bromination step, may require further optimization to achieve the desired yield and purity. All waste materials should be disposed of in accordance with local regulations.

Application Notes and Protocols for the Purification of 2-Bromo-6-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the purification of 2-Bromo-6-(trifluoromethyl)aniline, a key intermediate in pharmaceutical and agrochemical synthesis. The following methods are designed to ensure high purity of the final compound, which is critical for subsequent synthetic steps and biological applications.

Introduction

2-Bromo-6-(trifluoromethyl)aniline is a substituted aniline derivative whose purity is paramount for the successful synthesis of complex target molecules. Impurities, such as isomers (e.g., 2-Bromo-4-(trifluoromethyl)aniline), starting materials, or by-products from its synthesis, can lead to undesired side reactions, low yields, and difficulties in the purification of downstream products. This guide outlines three common and effective purification techniques: vacuum distillation, recrystallization, and column chromatography.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Bromo-6-(trifluoromethyl)aniline is presented in Table 1. Understanding these properties is essential for selecting the appropriate purification method and optimizing the experimental conditions.

Table 1: Physicochemical Properties of 2-Bromo-6-(trifluoromethyl)aniline

Property	Value	Reference
CAS Number	58458-13-2	[1][2]
Molecular Formula	C₇H₅BrF₃N	[2]
Molecular Weight	240.02 g/mol	[2]
Boiling Point	215.6 ± 35.0 °C (Predicted)	[1]
Density	1.697 ± 0.06 g/cm³ (Predicted)	[1]
Appearance	Colorless to light yellow or brown liquid or a low-melting solid	[3]

Purification Techniques

The choice of purification technique depends on the nature and quantity of the impurities, as well as the scale of the purification.

Vacuum Distillation

Vacuum distillation is a suitable method for purifying 2-Bromo-6-(trifluoromethyl)aniline on a larger scale, especially for removing non-volatile impurities. The predicted boiling point of 215.6 °C at atmospheric pressure suggests that distillation under reduced pressure is necessary to prevent decomposition.

Experimental Protocol: Vacuum Distillation

• Apparatus Setup: Assemble a standard vacuum distillation apparatus, ensuring all glassware is dry and joints are properly sealed with vacuum grease. Use a Kugelrohr apparatus for smaller quantities if available.

• Sample Preparation: Place the crude 2-Bromo-6-(trifluoromethyl)aniline into the distillation flask. Add a few boiling chips or a magnetic stir bar for smooth boiling.

• Distillation:

  • Gradually apply vacuum to the system.

  • Slowly heat the distillation flask using a heating mantle or oil bath.

  • Collect the fraction that distills at a constant temperature and pressure. The exact boiling point will depend on the applied vacuum.

• Completion: Once the desired fraction has been collected, turn off the heat and allow the apparatus to cool to room temperature before slowly releasing the vacuum.

Table 2: Vacuum Distillation Parameters (Illustrative)

Parameter	Value
Pressure (mmHg)	1-5
Boiling Point (°C)	~80-100 (Estimated)
Expected Purity	>98%

Recrystallization

Recrystallization is an effective technique for purifying solid 2-Bromo-6-(trifluoromethyl)aniline from soluble and insoluble impurities. The key to successful recrystallization is the selection of an appropriate solvent system where the compound has high solubility at elevated temperatures and low solubility at lower temperatures.

Experimental Protocol: Single-Solvent Recrystallization

• Solvent Selection: In a test tube, test the solubility of a small amount of the crude compound in various solvents (e.g., hexane, heptane, ethanol, or a mixture) at room and elevated temperatures. A suitable solvent will dissolve the compound when hot but not when cold.

• Dissolution: In an Erlenmeyer flask, dissolve the crude 2-Bromo-6-(trifluoromethyl)aniline in the minimum amount of the chosen hot solvent.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, warm flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Further cooling in an ice bath can enhance crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Table 3: Recrystallization Solvent Screening (Illustrative)

Solvent	Solubility (Cold)	Solubility (Hot)	Suitability
Hexane	Low	High	Good
Ethanol/Water	Low	High	Good (as a co-solvent system)
Toluene	High	High	Poor

Column Chromatography

Column chromatography is a highly effective method for separating 2-Bromo-6-(trifluoromethyl)aniline from closely related isomers and other impurities.[4] This technique is particularly useful for achieving very high purity on a small to medium scale.

Experimental Protocol: Silica Gel Column Chromatography

• Stationary Phase: Use silica gel (60-120 mesh or 230-400 mesh) as the stationary phase.

• Mobile Phase Selection: Determine a suitable mobile phase (eluent) using thin-layer chromatography (TLC). A good solvent system will provide a retention factor (Rf) of 0.2-0.4 for the desired compound. A mixture of a non-polar solvent like hexane or heptane and a slightly more polar solvent like ethyl acetate or dichloromethane is a common starting point.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the chromatography column and allow the silica to settle, ensuring a uniformly packed bed without air bubbles.

  • Add a thin layer of sand on top of the silica bed.

• Sample Loading:

  • Dissolve the crude compound in a minimal amount of the mobile phase.

  • Carefully apply the sample solution to the top of the silica bed.

  • Alternatively, use a "dry loading" method by adsorbing the crude product onto a small amount of silica gel and adding the resulting powder to the top of the column.

• Elution: Begin eluting with the mobile phase. The polarity of the eluent can be gradually increased (gradient elution) to facilitate the separation of compounds with different polarities.

• Fraction Collection: Collect fractions in an orderly manner (e.g., in test tubes).

• Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-Bromo-6-(trifluoromethyl)aniline.

Table 4: Column Chromatography Parameters (Illustrative)

Parameter	Value
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase	Hexane/Ethyl Acetate (e.g., 95:5 v/v)
Elution Mode	Isocratic or Gradient
Expected Purity	>99%

Workflow and Pathway Diagrams

To visualize the purification processes, the following diagrams have been generated using the DOT language.

Caption: Workflow for Vacuum Distillation.

Caption: Workflow for Recrystallization.

Caption: Workflow for Column Chromatography.

Purity Assessment

The purity of the final product should be assessed using appropriate analytical techniques. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful methods for determining the purity and identifying any remaining impurities.[3] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) can confirm the structure of the purified compound.

Safety Considerations

2-Bromo-6-(trifluoromethyl)aniline is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation and may cause respiratory irritation.[2] All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn. Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

References

• 1. 2-bromo-6-(trifluoromethyl)aniline CAS#: 58458-13-2 [amp.chemicalbook.com]
• 2. 2-Bromo-6-(trifluoromethyl)aniline | C7H5BrF3N | CID 94059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Note and Experimental Protocol: Regioselective Bromination of 2-(Trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental protocol for the regioselective monobromination of 2-(trifluoromethyl)aniline. The primary product of this electrophilic aromatic substitution is 4-bromo-2-(trifluoromethyl)aniline, a valuable building block in the synthesis of pharmaceuticals and agrochemicals. The protocol utilizes N-Bromosuccinimide (NBS) as a mild and effective brominating agent, which offers high selectivity and good yields. This guide is intended to provide researchers and professionals in organic synthesis and drug development with a robust and reproducible methodology.

Introduction

The bromination of aromatic rings is a cornerstone of organic synthesis, enabling the introduction of a versatile functional group for further chemical transformations. In the case of 2-(trifluoromethyl)aniline, the molecule possesses a strongly activating amino group (-NH₂) and a deactivating, meta-directing trifluoromethyl group (-CF₃). The powerful ortho-, para-directing effect of the amino group dominates the reaction's regioselectivity.[1] Consequently, electrophilic attack is directed to the positions ortho (position 6) and para (position 4) to the amino group. Due to steric hindrance from the adjacent trifluoromethyl group, substitution at the para position is generally favored, leading to 4-bromo-2-(trifluoromethyl)aniline as the major product.

Controlling the high reactivity of the aniline ring is crucial to prevent over-bromination, which can lead to the formation of dibromo- or tribromo- products.[1] The use of N-Bromosuccinimide (NBS) as the brominating agent in a polar aprotic solvent provides a controlled reaction environment, favoring the desired monobrominated product.[2]

Data Presentation

The following table summarizes the typical reaction conditions and expected outcomes for the para-selective bromination of 2-(trifluoromethyl)aniline.

Parameter	Value/Condition	Reference
Substrate	2-(Trifluoromethyl)aniline
Reagent	N-Bromosuccinimide (NBS)	[2]
Stoichiometry	1.0 - 1.05 equivalents of NBS	[3]
Solvent	Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)	[2][4]
Temperature	0 °C to Room Temperature	[3][4]
Reaction Time	2 - 4 hours	[3][5]
Anticipated Yield	85-95%	[6]
Major Product	4-Bromo-2-(trifluoromethyl)aniline
Common Side Products	6-Bromo-2-(trifluoromethyl)aniline, Dibrominated products	[1]

Experimental Protocol

This protocol describes a general procedure for the synthesis of 4-bromo-2-(trifluoromethyl)aniline.

Materials:

• 2-(Trifluoromethyl)aniline

• N-Bromosuccinimide (NBS), recrystallized

• Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel (optional)

• Ice-water bath

• Standard laboratory glassware for workup (separatory funnel, beakers, etc.)

• Rotary evaporator

• Thin-Layer Chromatography (TLC) apparatus

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-(trifluoromethyl)aniline (1.0 eq.) in anhydrous acetonitrile (approximately 10-15 mL per gram of aniline).

• Cooling: Cool the solution to 0 °C using an ice-water bath with vigorous stirring.

• Reagent Addition: Add N-Bromosuccinimide (1.0 eq.) to the cooled solution in one portion or portion-wise over 5-10 minutes.[4] Ensure the temperature remains at or below 5 °C during addition.

• Reaction Monitoring: Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and continue stirring for 2-3 hours.[4] The progress of the reaction should be monitored by TLC (e.g., using a 4:1 Hexanes:Ethyl Acetate eluent) until the starting material is consumed.

• Quenching and Work-up: Upon completion, quench the reaction by adding water (10 mL).[4] Dilute the mixture with ethyl acetate.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.[3]

• Drying and Concentration: Separate the organic layer and dry it over anhydrous Na₂SO₄.[4] Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to afford pure 4-bromo-2-(trifluoromethyl)aniline.

Safety Precautions:

• Perform all operations in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.

• N-Bromosuccinimide is a lachrymator and should be handled with care.[2]

• Aniline and its derivatives are toxic and can be absorbed through the skin. Handle with caution.[1]

Logical Workflow Diagram

The following diagram illustrates the experimental workflow for the synthesis of 4-bromo-2-(trifluoromethyl)aniline.

Caption: Experimental workflow for the synthesis of 4-bromo-2-(trifluoromethyl)aniline.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-Bromo-3-(trifluoromethyl)aniline synthesis - chemicalbook [chemicalbook.com]
• 6. CN102993022A - Preparation method of bromoaniline - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Improving Yield in 2-Bromo-6-(trifluoromethyl)aniline Synthesis

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions to address common challenges and improve yields in the synthesis of 2-Bromo-6-(trifluoromethyl)aniline.

Frequently Asked Questions (FAQs)

Q1: Why is the yield of 2-Bromo-6-(trifluoromethyl)aniline often low in direct bromination reactions? A1: The primary challenge stems from the strong activating nature of the amino (-NH₂) group on the aniline ring. This high reactivity makes the molecule susceptible to over-bromination, leading to the formation of di- and tri-brominated byproducts.[1][2] The amino group is a powerful ortho-, para-director, and without careful control, the reaction can proceed beyond the desired mono-bromination, significantly reducing the yield of the target compound.

Q2: My reaction produces a significant amount of 2,4-Dibromo-6-(trifluoromethyl)aniline. How can this be minimized? A2: The formation of di-brominated impurities is a classic sign of excessive reactivity.[1] To minimize this, you should implement several control measures:

• Stoichiometry: Use a precise 1.0 molar equivalent or even a slight sub-stoichiometric amount of your brominating agent (e.g., N-Bromosuccinimide) relative to the aniline.

• Temperature Control: Perform the reaction at low temperatures, typically between -10°C and 5°C, to reduce the reaction rate and enhance selectivity.

• Slow Reagent Addition: Add the brominating agent dropwise over an extended period (e.g., >1 hour) to prevent localized high concentrations that favor multiple substitutions.

• Protecting Group Strategy: For maximum control, protect the amino group as an acetanilide before bromination. The acetylamino group is less activating, which allows for more selective mono-bromination. The protecting group is then removed via hydrolysis.[2]

Q3: Which brominating agent is recommended for this synthesis, Br₂ or NBS? A3: N-Bromosuccinimide (NBS) is often the preferred brominating agent for this type of synthesis.[1] While molecular bromine (Br₂) is effective, NBS is a solid that is easier to handle and allows for a more controlled, slower release of electrophilic bromine. This controlled reaction often leads to higher selectivity and a reduction in the formation of over-brominated byproducts.[1]

Q4: How does the trifluoromethyl (-CF₃) group influence the reaction? A4: The -CF₃ group is a deactivating, meta-directing group due to its strong electron-withdrawing nature. In 2-(trifluoromethyl)aniline, it deactivates the ring, but its effect is generally overridden by the powerful activating, ortho-, para-directing amino group.[2] However, the bulky -CF₃ group at position 2 provides significant steric hindrance, which can influence the regioselectivity of the bromination, making the substitution at the less hindered 6-position (ortho to -NH₂) feasible.

Q5: My purified product is a dark yellow or brown color. What causes this and how can it be resolved? A5: Anilines are prone to oxidation, which can form colored impurities, especially when exposed to air and light.[3] To decolorize the final product, you can use the following methods:

• Activated Charcoal Treatment: Dissolve the crude product in a suitable organic solvent, add a small amount of activated charcoal, heat the mixture gently, and then filter it hot to remove the charcoal and the adsorbed colored impurities.[3]

• Recrystallization: A carefully chosen solvent system for recrystallization can effectively separate the desired crystalline product from colored impurities, which will remain in the mother liquor.[4]

Troubleshooting Guide

This guide addresses specific issues encountered during the synthesis.

Problem	Potential Cause	Recommended Solution
Low Yield of Desired Product	Over-bromination: Formation of di- and tri-brominated byproducts due to high reactivity.[2]	Control Stoichiometry: Use exactly 1.0 equivalent of NBS. Lower Temperature: Maintain the reaction temperature at or below 0°C.[1] Protect Amino Group: Convert the aniline to an acetanilide before bromination to moderate reactivity.[2]
Formation of Isomeric Byproducts: Bromination occurring at other positions (e.g., para-position).	Optimize Solvent: Screen less polar solvents, which can influence regioselectivity.[1] Use Protecting Group: The bulky acetyl protecting group can enhance steric hindrance and further direct bromination to the desired ortho position.
Incomplete Reaction: Starting material remains after the work-up.	Monitor Reaction: Use Thin Layer Chromatography (TLC) or LC-MS to track the consumption of the starting material and ensure the reaction goes to completion before quenching.[1]
Difficult Purification	Multiple Products: Presence of closely related isomers and poly-brominated impurities.	Improve Reaction Selectivity: Implement all the solutions for "Low Yield" to simplify the crude product mixture. Chromatography: Use column chromatography with a carefully selected eluent system for separation.
Product is Dark/Colored	Oxidation: The aniline product has degraded upon exposure to air or during work-up.	Charcoal Treatment: Use activated charcoal to remove colored impurities.[3] Recrystallization: Purify via recrystallization from a suitable solvent like ethanol or hexane.[4] Inert Atmosphere: Conduct the reaction and work-up under an inert atmosphere (e.g., Nitrogen or Argon) if possible.

Experimental Protocols

Protocol 1: Optimized Direct Bromination with NBS

This protocol is designed to maximize the yield of the mono-brominated product through careful control of reaction conditions.

• Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel, dissolve 2-(trifluoromethyl)aniline (1.0 eq) in a suitable anhydrous solvent (e.g., DMF or acetonitrile).

• Cooling: Cool the solution to a range of -5°C to 0°C using an ice-salt bath.

• Reagent Preparation: In a separate flask, dissolve N-Bromosuccinimide (NBS) (1.0 eq) in the same anhydrous solvent.

• Slow Addition: Transfer the NBS solution to the dropping funnel and add it dropwise to the cooled aniline solution over at least 1-2 hours. It is critical to maintain the internal reaction temperature below 5°C throughout the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0°C for an additional 2-3 hours. Monitor the reaction's progress by TLC until the starting material is consumed.[1]

• Work-up: Quench the reaction by adding cold water. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization.

Protocol 2: Synthesis via Amino Group Protection (Enhanced Selectivity)

This two-step protocol offers superior control over reactivity and is recommended when direct bromination gives poor results.

Step A: Acetylation of 2-(Trifluoromethyl)aniline [2]

• Dissolve 2-(trifluoromethyl)aniline (1.0 eq) in glacial acetic acid in a round-bottom flask.

• Slowly add acetic anhydride (1.1 eq) to the solution while stirring.

• After the initial exothermic reaction subsides, gently heat the mixture to approximately 50°C for 30-60 minutes to ensure complete conversion.

• Pour the warm mixture into ice-cold water to precipitate the N-(2-(trifluoromethyl)phenyl)acetamide.

• Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry completely.

Step B: Bromination and Deprotection [2]

• Dissolve the dried N-(2-(trifluoromethyl)phenyl)acetamide (1.0 eq) from Step A in glacial acetic acid.

• Cool the solution in an ice bath to 0-5°C.

• Slowly add a solution of bromine (1.05 eq) in glacial acetic acid dropwise, maintaining the low temperature.

• After the addition, allow the mixture to stir at room temperature for 1-2 hours.

• Pour the reaction mixture into cold water to precipitate the crude bromo-acetanilide intermediate.

• To the crude intermediate, add a solution of aqueous hydrochloric acid (e.g., 6M HCl).

• Heat the mixture to reflux for 1-4 hours until hydrolysis is complete (monitor by TLC).

• Cool the reaction mixture and carefully neutralize it with a base (e.g., NaOH solution) to precipitate the final product, 2-Bromo-6-(trifluoromethyl)aniline.

• Collect the product by filtration or extraction, wash with water, dry, and purify as needed.

Visualizations

Caption: Reaction pathway for the synthesis of 2-Bromo-6-(trifluoromethyl)aniline.

Caption: Troubleshooting workflow for yield improvement.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 2-Bromo-6-(trifluoromethyl)aniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Bromo-6-(trifluoromethyl)aniline.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the synthesis of 2-Bromo-6-(trifluoromethyl)aniline?

A1: The primary side reactions include polybromination, formation of regioisomers, and oxidation of the aniline. Due to the activating nature of the amino group, the aromatic ring is susceptible to further bromination, leading to di- and tri-brominated impurities.[1] Additionally, bromination can occur at positions other than the desired C2 position, resulting in isomeric impurities. Oxidation of the aniline can lead to colored byproducts, affecting the purity of the final product.

Q2: How can I minimize the formation of polybrominated impurities?

A2: To reduce polybromination, precise control over the stoichiometry of the brominating agent is crucial. Using N-bromosuccinimide (NBS) as the brominating agent can offer better control over monobromination compared to using elemental bromine.[2] Slow, dropwise addition of the brominating agent at a controlled low temperature can also help to prevent localized high concentrations that favor multiple substitutions.[1]

Q3: What strategies can be employed to ensure the correct regioselectivity?

A3: The directing effects of the amino and trifluoromethyl groups strongly favor bromination at the ortho and para positions relative to the amino group. To achieve the desired 2-bromo isomer, protecting the amino group can be a valuable strategy to modulate its directing effect and steric hindrance, thereby guiding the brominating agent to the intended position.

Q4: My final product has a distinct color (e.g., yellow, brown). What is the likely cause and how can it be removed?

A4: A colored product often indicates the presence of oxidized impurities.[3] These can sometimes be removed by treating a solution of the crude product with activated charcoal followed by filtration and recrystallization.[1] Proper handling and storage of the aniline starting material and the final product, preferably under an inert atmosphere, can help minimize oxidation.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 2-Bromo-6-(trifluoromethyl)aniline.

Problem	Potential Cause	Recommended Solution
Low Yield of 2-Bromo-6-(trifluoromethyl)aniline	- Incomplete reaction. - Suboptimal reaction temperature. - Loss of product during workup and purification.	- Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). - Optimize the reaction temperature; bromination of anilines is often carried out at low temperatures (0-5 °C). - Ensure efficient extraction and minimize transfers during purification.
Presence of Significant Amounts of Dibrominated Impurities	- Excess of brominating agent. - Poor control over local concentration of the brominating agent.	- Use a precise 1:1 molar ratio of the aniline to the brominating agent. - Add the brominating agent slowly and with vigorous stirring to ensure rapid dispersion.[1]
Formation of Isomeric Bromo-(trifluoromethyl)anilines	- Lack of regiocontrol during bromination.	- Consider protecting the amino group (e.g., as an acetanilide) to influence the regioselectivity of the bromination step. The protecting group can be removed in a subsequent step.
Product is an oil or fails to crystallize	- Presence of impurities depressing the melting point.	- Purify the crude product using column chromatography to separate the desired product from side products and unreacted starting materials. - Attempt recrystallization from a different solvent system.
Reaction is difficult to control or shows a significant exotherm	- The bromination reaction is exothermic.[1]	- Ensure adequate cooling of the reaction mixture throughout the addition of the brominating agent. - Dilute the reaction mixture to help dissipate heat more effectively.

Experimental Protocols

General Protocol for Bromination using N-Bromosuccinimide (NBS)

• Dissolution: Dissolve 2-(trifluoromethyl)aniline in a suitable solvent such as N,N-dimethylformamide (DMF) or acetonitrile in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to 0-5 °C using an ice bath.

• Addition of Brominating Agent: Dissolve one equivalent of NBS in the same solvent and add it dropwise to the cooled aniline solution over a period of 1-2 hours, ensuring the temperature remains below 10 °C.[1]

• Reaction Monitoring: Monitor the progress of the reaction by TLC or HPLC until the starting material is consumed.

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume any remaining NBS.

• Work-up: Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization.

Visualizations

Caption: Main synthesis pathway and common side reactions.

Caption: A logical workflow for troubleshooting an impure product.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Purification of 2-Bromo-6-(trifluoromethyl)aniline

Welcome to the Technical Support Center for the purification of 2-Bromo-6-(trifluoromethyl)aniline. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 2-Bromo-6-(trifluoromethyl)aniline sample?

A1: Based on the synthesis of analogous compounds, the most common impurities are likely to be:

• Isomeric Impurities: Positional isomers such as other bromo-(trifluoromethyl)aniline species formed during the bromination step.

• Over-brominated Products: Di- and poly-brominated (trifluoromethyl)aniline species can form if the bromination reaction is not carefully controlled.[1]

• Unreacted Starting Material: Residual 2-(trifluoromethyl)aniline may be present if the reaction did not go to completion.

• Solvent Residues: Residual solvents from the synthesis and purification process.[1]

• Degradation Products: Like many anilines, this compound can be susceptible to air oxidation, which may lead to the formation of colored, higher molecular weight impurities.

Q2: My purified 2-Bromo-6-(trifluoromethyl)aniline is a yellow or brown oil/solid. How can I decolorize it?

A2: The coloration is likely due to trace amounts of oxidized impurities. You can try the following methods for decolorization:

• Activated Charcoal Treatment: Dissolve the compound in a suitable solvent, add a small amount of activated charcoal, heat the mixture gently for a short period, and then filter the hot solution through a pad of celite to remove the charcoal. The desired compound can then be recovered by removing the solvent or by recrystallization.

• Silica Gel Plug Filtration: Dissolve the colored compound in a non-polar solvent and pass it through a short plug of silica gel. The more polar colored impurities will be retained on the silica gel, while the less polar product will elute.[2]

Q3: Which analytical techniques are best for assessing the purity of 2-Bromo-6-(trifluoromethyl)aniline?

A3: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful and complementary techniques for determining the purity of your compound.[1]

• HPLC is versatile for a wide range of compounds and provides excellent quantitative precision.[1]

• GC-MS offers high separation efficiency for volatile compounds and provides structural information about impurities through mass spectral data.[1]

Troubleshooting Guides

Column Chromatography Purification

A significant challenge in the purification of aniline derivatives like 2-Bromo-6-(trifluoromethyl)aniline by silica gel chromatography is the interaction between the basic amino group and the acidic silanol groups on the silica surface. This can lead to peak tailing and poor separation.

Problem	Potential Cause	Recommended Solution
Poor Separation of Product from Impurities	The polarity of the mobile phase is not optimal.	Optimize the eluent system using Thin Layer Chromatography (TLC) first. Aim for an Rf value of 0.2-0.3 for the target compound. A good starting point is a mixture of hexanes and ethyl acetate.[2]
Isomeric impurities with similar polarity are present.	Consider using a different stationary phase like alumina or a phenyl-functionalized silica gel which can offer different selectivity. A very slow, shallow gradient elution may also improve separation.
Product Tailing or Streaking on the Column	Strong interaction between the basic aniline and acidic silica gel.	Add a small amount of a basic modifier, such as triethylamine (TEA) (typically 0.5-2%), to the mobile phase to neutralize the acidic sites on the silica gel.[2]
Low Recovery of the Product	The compound is irreversibly adsorbed onto the silica gel.	The addition of triethylamine to the eluent should mitigate this issue.[2]
The compound is highly soluble in the eluent and elutes with the solvent front.	Start with a less polar solvent system (e.g., a lower percentage of ethyl acetate in hexanes).

Recrystallization Purification

Problem	Potential Cause	Recommended Solution
Low Yield After Recrystallization	The compound is too soluble in the chosen solvent, even at low temperatures.	Select a different solvent or a solvent mixture. Perform small-scale solubility tests with various solvents (e.g., ethanol, methanol, hexane, or mixtures with water) to find a system where the compound is soluble when hot but sparingly soluble when cold.[3][4]
Premature crystallization during hot filtration.	Ensure your filtration apparatus (funnel, filter paper, and receiving flask) is pre-heated to prevent the product from crashing out of solution prematurely.[4]
Product Purity Does Not Improve Significantly	The impurity co-crystallizes with the product.	Try a different recrystallization solvent or solvent system. An impurity that is soluble in one solvent may be insoluble in another.[4]
Oiling out instead of crystallization.	This occurs when the solute is insoluble in the solvent at the boiling point. Add a co-solvent in which the compound is more soluble until a clear solution is obtained at the boiling point, then allow it to cool slowly.

Experimental Protocols

Protocol 1: Column Chromatography of 2-Bromo-6-(trifluoromethyl)aniline

• Solvent System Selection:

  • Using TLC, determine an optimal solvent system. A good starting point is a mixture of hexanes and ethyl acetate.

  • Develop the TLC plate in various ratios of your chosen solvents. The ideal system will give your product an Rf value of approximately 0.2-0.3.[2]

  • To prevent tailing on the TLC plate and the subsequent column, consider adding 1% triethylamine (TEA) to your eluent system.[2]

• Column Packing:

  • Prepare a slurry of silica gel in the least polar mobile phase.

  • Pour the slurry into a glass column and allow the silica to settle, ensuring an evenly packed column.

  • Add a thin layer of sand on top of the silica bed.[2]

• Sample Loading:

  • Dissolve the crude 2-Bromo-6-(trifluoromethyl)aniline in a minimal amount of the mobile phase.

  • Alternatively, for "dry loading", dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder.

  • Carefully add the sample to the top of the packed column.[2]

• Elution and Fraction Collection:

  • Begin eluting with the mobile phase, starting with the polarity determined from your TLC analysis.

  • If necessary, gradually increase the polarity of the eluent (gradient elution) to elute your compound.

  • Collect fractions and monitor them by TLC to identify those containing the pure product.[2]

• Solvent Removal:

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-Bromo-6-(trifluoromethyl)aniline.

Protocol 2: HPLC Purity Analysis

This protocol provides a general starting point for the HPLC analysis of 2-Bromo-6-(trifluoromethyl)aniline and its isomers. Method optimization will likely be required.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v). The mobile phase should be degassed before use.[1]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• UV Detection: 254 nm.

• Sample Preparation:

  • Prepare a stock solution of your sample in methanol or acetonitrile at a concentration of 1 mg/mL.

  • Further dilute the stock solution with the mobile phase to a working concentration of approximately 0.1 mg/mL.[1]

• Analysis: Inject the sample solution and record the chromatogram. The purity is typically calculated using the area normalization method.[1]

Protocol 3: GC-MS Purity Analysis

This is a general method for the analysis of halogenated anilines.

• Instrumentation: Gas chromatograph with a mass spectrometer.

• Column: Capillary column suitable for amine analysis (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp to 280 °C at 10 °C/min.

  • Hold at 280 °C for 5 minutes.[1]

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Scan Range: 50-500 m/z.

• Sample Preparation:

  • Prepare a stock solution of your sample in dichloromethane at a concentration of 1 mg/mL.

  • Further dilute to a working concentration of approximately 0.1 mg/mL.[1]

• Analysis: Inject the sample and identify the main component and impurities by their retention times and mass spectra. Purity is determined by the peak area percentage.[1]

Visualizations

Caption: General experimental workflow for the purification and analysis of 2-Bromo-6-(trifluoromethyl)aniline.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Buchwald-Hartwig Amination for 2-Bromo-6-(trifluoromethyl)aniline

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers utilizing 2-Bromo-6-(trifluoromethyl)aniline in Buchwald-Hartwig amination reactions. This substrate presents unique challenges due to a combination of steric hindrance and electronic deactivation, requiring careful optimization of reaction parameters.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Bromo-6-(trifluoromethyl)aniline a challenging substrate for Buchwald-Hartwig amination?

A1: This substrate is particularly challenging due to two main factors:

• Electronic Effects: The trifluoromethyl (-CF3) group is strongly electron-withdrawing, which significantly reduces the nucleophilicity of the aniline nitrogen. This makes the amine's coordination to the palladium center and subsequent C-N bond formation more difficult.[1]

• Steric Hindrance: The presence of both a bromo and a trifluoromethyl group ortho to the amine functionality creates significant steric bulk. This can impede the approach of the aryl halide to the palladium-amido complex, slowing down the crucial reductive elimination step.[2][3]

Q2: What is the most critical component for a successful reaction with this substrate?

A2: The choice of ligand is paramount. For sterically hindered and electron-deficient substrates, bulky, electron-rich biarylphosphine ligands are essential.[4][5] These ligands promote the formation of a monoligated, highly reactive palladium(0) species, accelerate the rate of both oxidative addition and reductive elimination, and can help overcome the steric and electronic barriers presented by the substrate.[1][6]

Q3: What type of palladium source should I use?

Q4: Can side reactions occur with this substrate?

A4: Yes, a common side reaction in Buchwald-Hartwig aminations is hydrodehalogenation, where the aryl halide is reduced to the corresponding arene. This can occur via a competing β-hydride elimination pathway.[7] Careful selection of the ligand and base, along with ensuring an inert atmosphere to prevent catalyst deactivation, can help minimize this and other side reactions.[1]

Troubleshooting Guide

Problem: Low or No Product Yield

This is the most common issue when working with challenging substrates. The following Q&A guide provides a systematic approach to troubleshooting.

Q5: I'm not seeing any product. What should I check first?

A5: Before modifying the core reaction conditions, verify the fundamentals:

• Inert Atmosphere: Ensure your reaction vessel was properly purged and maintained under an inert atmosphere (Argon or Nitrogen). Oxygen can deactivate palladium catalysts.[1]

• Reagent Quality: Confirm the purity of your starting materials and the integrity of the catalyst. Use an anhydrous, degassed solvent, as water can interfere with the reaction.[8][9]

• Base Activity: Ensure your base (e.g., NaOtBu) has not been deactivated by moisture or prolonged storage. Use freshly opened or properly stored base.

Q6: My yield is low. Which parameter should I optimize first: ligand, base, or temperature?

A6: For this specific substrate, the ligand is the most impactful variable. If your initial choice is not providing good results, screening a panel of modern, bulky biarylphosphine ligands is the most logical next step.

Ligand Optimization

Ligand	Typical Use Case	Rationale for 2-Bromo-6-(trifluoromethyl)aniline
XPhos	General-purpose, highly active for aryl chlorides and bromides.	A strong starting point due to its bulk and electron-rich nature, effective for many challenging couplings.[4][5]
RuPhos	Excellent for sterically hindered primary amines.	The di-cyclohexyl phosphine group provides significant bulk, which can be advantageous for this substrate.[4][5]
BrettPhos	Designed for coupling primary amines, offers good proton tolerance.[10]	Its specific structure is highly effective at promoting C-N reductive elimination, even with hindered partners.[4][10]
tBuXPhos	Extremely bulky ligand for highly hindered substrates.	If other ligands fail, the increased steric bulk of the tert-butyl groups may be necessary to facilitate the reaction.[2]

Base and Solvent Selection

Q7: My ligand screening didn't significantly improve the yield. What's next?

A7: The base and solvent system is the next critical area to optimize. The reduced acidity of the electron-deficient aniline's N-H bond requires a sufficiently strong base for deprotonation.

Base	Solvent	Rationale & Considerations
Sodium tert-butoxide (NaOtBu)	Toluene, Dioxane	The most common strong, non-nucleophilic base. Often the best choice for deprotonating weakly acidic amines.
Lithium bis(trimethylsilyl)amide (LHMDS)	Toluene, THF	A very strong base that can be effective when alkoxides fail. Can also act as an ammonia equivalent.[11]
Potassium Phosphate (K₃PO₄)	Toluene, Dioxane	A weaker base that may be required if other functional groups in the coupling partner are base-sensitive. Often requires higher temperatures.[9]
Cesium Carbonate (Cs₂CO₃)	Toluene, Dioxane	Another weaker base option for sensitive substrates, but may result in slower reaction rates.[9]

Q8: Can temperature be increased to improve the reaction rate?

A8: Yes. Due to the substrate's deactivation, higher temperatures (e.g., 100-110 °C) are often necessary to drive the reaction to completion.[1] If you are running the reaction at a lower temperature (e.g., 80 °C) and seeing low conversion, increasing the temperature is a valid strategy, provided your substrates are thermally stable.

Visualized Workflows and Protocols

General Experimental Workflow

Caption: General workflow for setting up a Buchwald-Hartwig amination reaction.

Troubleshooting Decision Tree

Caption: A decision tree to guide optimization of a failing reaction.

Representative Experimental Protocol

This protocol is a starting point and should be optimized based on the specific coupling partner and troubleshooting results.

Materials:

• Aryl Halide (1.0 mmol, 1.0 equiv)

• 2-Bromo-6-(trifluoromethyl)aniline (1.2 mmol, 1.2 equiv)

• XPhos Pd G3 Precatalyst (0.02 mmol, 2 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

• Anhydrous, degassed toluene (5 mL)

Procedure:

• Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl halide, 2-Bromo-6-(trifluoromethyl)aniline, sodium tert-butoxide, and the XPhos Pd G3 precatalyst.[1]

• Inert Atmosphere: Seal the tube with a septum, then evacuate the atmosphere and backfill with argon. Repeat this cycle three times to ensure an inert environment.[1]

• Solvent Addition: Add the anhydrous, degassed toluene via syringe.

• Reaction: Place the sealed tube in a preheated oil bath at 100-110 °C and stir vigorously.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate. Filter the mixture through a pad of Celite to remove palladium residues and inorganic salts.[5]

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel to yield the desired coupled product.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Cu-Catalyzed C–N Coupling with Sterically Hindered Partners - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald Catalysts & Ligands [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 9. benchchem.com [benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. books.rsc.org [books.rsc.org]

Technical Support Center: Catalyst Selection for Cross-Coupling with 2-Bromo-6-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance for selecting catalysts and troubleshooting cross-coupling reactions involving 2-Bromo-6-(trifluoromethyl)aniline. The unique electronic and steric properties of this substrate—an electron-withdrawing trifluoromethyl group and a bromine atom ortho to an aniline moiety—present specific challenges that require careful optimization of reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when using 2-Bromo-6-(trifluoromethyl)aniline in cross-coupling reactions?

A1: The primary challenges stem from the substrate's structure. The electron-withdrawing trifluoromethyl group can affect the reactivity of the C-Br bond. Additionally, the ortho-aniline group can coordinate with the palladium catalyst, potentially leading to catalyst inhibition or deactivation. Careful selection of bulky ligands is often necessary to mitigate this issue.

Q2: Which palladium precursors are generally recommended for this type of substrate?

A2: For challenging substrates like 2-Bromo-6-(trifluoromethyl)aniline, pre-formed palladium catalysts (precatalysts) are often preferred over generating the active Pd(0) species in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃. Palladacycle precatalysts, such as G3 and G4 Buchwald precatalysts, can provide more reliable and reproducible results with lower catalyst loadings.

Q3: How critical is the choice of ligand, and what type of ligands should I consider?

A3: Ligand selection is paramount. For electron-deficient and sterically hindered aryl bromides, bulky and electron-rich phosphine ligands are highly recommended. These ligands facilitate both the oxidative addition and the reductive elimination steps of the catalytic cycle. For Suzuki-Miyaura and Buchwald-Hartwig reactions, biaryl phosphine ligands like XPhos, SPhos, and RuPhos are excellent starting points.

Q4: What are the most common side reactions to watch out for?

A4: Common side reactions include:

• Hydrodehalogenation: Replacement of the bromine atom with a hydrogen. This can often be minimized by optimizing the base, ligand, and temperature.[1]

• Homocoupling: Dimerization of the starting materials (boronic acid or the aniline). This is often promoted by the presence of oxygen, so maintaining a strictly inert atmosphere is crucial.[2]

• Protodeboronation: Loss of the boronic acid group, particularly in Suzuki-Miyaura coupling. Using stable boronic esters (e.g., pinacol esters) or carefully selecting the base can help mitigate this.

Catalyst and Condition Selection Guides

The following sections provide recommended starting conditions for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings with 2-Bromo-6-(trifluoromethyl)aniline. Please note that the data presented is based on reactions with structurally similar substrates and should be used as a starting point for your own optimization.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for C-C bond formation. For ortho-substituted anilines, specific catalyst systems have been developed to achieve high yields.[3]

Recommended Starting Conditions:

Parameter	Recommendation	Rationale
Palladium Source	CataCXium® A Pd G3	A highly effective palladacycle for couplings with unprotected ortho-bromoanilines.[3]
Ligand	Integrated into the precatalyst	The ligand in this precatalyst is designed for challenging substrates.
Base	K₃PO₄ or Cs₂CO₃	Strong, non-nucleophilic bases that are effective in promoting transmetalation.
Solvent	2-MeTHF or Dioxane/H₂O	2-MeTHF has shown to provide excellent yields. A mixed aqueous system is also common.[3]
Temperature	80-100 °C	Sufficient to overcome the activation energy without promoting significant side reactions.
Catalyst Loading	2-5 mol%	A good starting point for optimization.

Detailed Experimental Protocol (General):

• To a dry, inert-atmosphere-purged reaction vessel, add 2-Bromo-6-(trifluoromethyl)aniline (1.0 equiv.), the arylboronic acid or ester (1.5 equiv.), the base (2.0-3.0 equiv.), and the palladium precatalyst (e.g., CataCXium® A Pd G3, 2-5 mol%).

• Add the degassed solvent (e.g., 2-MeTHF) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Buchwald-Hartwig Amination

This reaction is a powerful method for forming C-N bonds. The choice of ligand is particularly critical and depends on the nature of the amine coupling partner.[4]

Recommended Starting Conditions for Coupling with Primary/Secondary Amines:

Parameter	Recommendation	Rationale
Palladium Source	Pd₂(dba)₃ or a G3/G4 precatalyst	G3/G4 precatalysts are often more efficient and reliable.[5]
Ligand	XPhos, RuPhos, or BrettPhos	Bulky, electron-rich ligands that are effective for a wide range of amines.[6]
Base	NaOtBu or LHMDS	Strong, non-nucleophilic bases are required for the deprotonation of the amine.
Solvent	Toluene or Dioxane	Anhydrous, non-protic solvents are essential.
Temperature	100-110 °C	Higher temperatures are often necessary for this transformation.
Catalyst Loading	1-3 mol% Pd	Typically effective for this reaction.

Detailed Experimental Protocol (General):

• In a glovebox or under a stream of inert gas, add the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.4 equiv.) to an oven-dried Schlenk tube.

• Add 2-Bromo-6-(trifluoromethyl)aniline (1.0 equiv.) and the amine coupling partner (1.2 equiv.).

• Add the anhydrous, degassed solvent (e.g., toluene) via syringe.

• Seal the tube and heat the reaction mixture with vigorous stirring to the desired temperature (e.g., 110 °C).

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite.

• Concentrate the filtrate and purify the crude product by column chromatography.

Sonogashira Coupling

The Sonogashira coupling is an effective method for the formation of C(sp²)-C(sp) bonds. Both copper-catalyzed and copper-free conditions can be employed.[7]

Recommended Starting Conditions:

Parameter	Recommendation	Rationale
Palladium Source	Pd(PPh₃)₂Cl₂ or Pd(CF₃COO)₂	Common and effective palladium sources for Sonogashira couplings.[8][9]
Copper Source	CuI (optional, but often beneficial)	The copper co-catalyst facilitates the formation of the copper acetylide.[8][9]
Ligand	PPh₃ or a more specialized ligand if needed	PPh₃ is a standard ligand for this reaction.
Base	Et₃N or other amine bases	Acts as both a base and often as a solvent.
Solvent	DMF or THF	Anhydrous, polar aprotic solvents are typically used.
Temperature	Room Temperature to 100 °C	The required temperature depends on the reactivity of the substrates.
Catalyst Loading	1-5 mol% Pd, 2-10 mol% CuI	Typical catalyst loadings for this reaction.

Detailed Experimental Protocol (General):

• To a dry, inert-atmosphere-purged Schlenk flask, add 2-Bromo-6-(trifluoromethyl)aniline (1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 3 mol%), and copper(I) iodide (5 mol%).

• Add the anhydrous, degassed solvent (e.g., DMF) and the amine base (e.g., Et₃N, 2.0 equiv.).

• Add the terminal alkyne (1.2 equiv.) via syringe.

• Stir the reaction at the desired temperature (e.g., 80 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with aqueous ammonium chloride solution and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

Troubleshooting Guide

Issue 1: Low or No Conversion of Starting Material

Potential Cause	Recommended Solution
Inactive Catalyst	* Use a fresh batch of palladium precursor and ligand. * Consider switching to a more robust precatalyst (e.g., a Buchwald palladacycle). * Ensure solvents are anhydrous and thoroughly degassed.
Inappropriate Ligand	* For Suzuki and Buchwald-Hartwig reactions, screen bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, SPhos, RuPhos). The aniline moiety of the substrate can inhibit the catalyst, and these ligands can help prevent this.
Suboptimal Base	* The choice of base is critical. For Suzuki couplings, try stronger bases like K₃PO₄ or Cs₂CO₃. For Buchwald-Hartwig aminations, strong, non-nucleophilic bases like NaOtBu or LHMDS are necessary.
Low Reaction Temperature	* Gradually increase the reaction temperature in 10 °C increments. Some cross-couplings with challenging substrates require higher temperatures to proceed efficiently.

Issue 2: Significant Formation of Side Products

Potential Cause	Recommended Solution
Hydrodehalogenation (loss of Bromine)	* This is a common side reaction.[1] Try using a weaker base if possible, or lower the reaction temperature and extend the reaction time. Ensure the catalytic cycle is efficient to favor the desired coupling.
Homocoupling of Boronic Acid (Suzuki)	* This is often caused by the presence of oxygen.[2] Ensure the reaction is performed under a strictly inert atmosphere and that all solvents are rigorously degassed. Using a Pd(0) source or an efficient precatalyst can also help.
Glaser Coupling (Sonogashira)	* Homocoupling of the terminal alkyne can be an issue, especially with copper co-catalysts. Ensure strictly anaerobic conditions and consider a copper-free protocol if this is a persistent problem.

Visualizing Reaction Pathways and Workflows

Caption: A general workflow for catalyst selection in cross-coupling reactions.

Caption: A simplified catalytic cycle for the Suzuki-Miyaura cross-coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Sonogashira Coupling [organic-chemistry.org]
• 8. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 9. scirp.org [scirp.org]

Technical Support Center: Byproduct Identification in 2-Bromo-6-(trifluoromethyl)aniline Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating byproduct formation during chemical reactions involving 2-Bromo-6-(trifluoromethyl)aniline.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of byproducts observed in palladium-catalyzed cross-coupling reactions with 2-Bromo-6-(trifluoromethyl)aniline?

A1: In palladium-catalyzed reactions such as Suzuki-Miyaura and Buchwald-Hartwig aminations, several common byproducts can be formed. These include:

• Hydrodehalogenation Product: The bromine atom is replaced by a hydrogen atom, yielding 2-(trifluoromethyl)aniline. This can be promoted by factors like β-hydride elimination from certain intermediates in the catalytic cycle.[1]

• Homocoupling Products: Self-coupling of the starting materials can occur. In Suzuki-Miyaura reactions, this leads to the formation of a biphenyl derivative from the boronic acid. In Buchwald-Hartwig aminations, the amine can undergo homocoupling.[1] The presence of oxygen can sometimes promote the homocoupling of boronic acids.[2]

• Di-bromo Impurities: While observed in the related isomer 3-bromo-5-(trifluoromethyl)aniline, the presence of di-bromo-trifluoromethyl-aniline species is a possibility, arising from the starting material synthesis or side reactions.

Q2: How does the electron-withdrawing nature of the trifluoromethyl group affect byproduct formation?

A2: The strongly electron-withdrawing trifluoromethyl group can influence the reactivity of the aryl bromide. This can affect the oxidative addition step in palladium-catalyzed coupling reactions, potentially making it more sluggish and allowing more time for side reactions like homocoupling to occur.[1]

Q3: Can the choice of catalyst and ligand influence the formation of byproducts?

A3: Absolutely. The selection of the palladium catalyst and the phosphine ligand is critical. For electron-deficient aryl bromides like 2-Bromo-6-(trifluoromethyl)aniline, using electron-rich and sterically bulky phosphine ligands can promote the desired cross-coupling reaction and minimize side reactions by stabilizing the catalytic species and facilitating efficient reductive elimination.

Q4: Are there any known issues with the stability of 2-Bromo-6-(trifluoromethyl)aniline that could lead to impurities?

A4: While generally stable, improper storage or handling can lead to degradation. It is always recommended to use fresh or properly stored reagents to avoid introducing impurities at the start of your reaction.

Troubleshooting Guides

Issue 1: Presence of a Significant Amount of 2-(trifluoromethyl)aniline (Hydrodehalogenation Product)

Possible Causes:

• Inefficient Catalysis: The catalytic cycle may be stalling, leading to side reactions.

• Presence of a Hydrogen Source: Trace amounts of water or other proton sources can contribute to hydrodehalogenation.

• Ligand Decomposition: Certain phosphine ligands can degrade and participate in side reactions.

Troubleshooting Steps:

• Optimize Catalyst System:

  • Increase the catalyst loading slightly.

  • Switch to a more electron-rich and sterically hindered ligand (e.g., a biarylphosphine).

• Ensure Anhydrous Conditions:

  • Thoroughly dry all glassware.

  • Use anhydrous solvents.

  • Ensure the base is anhydrous and finely powdered.[1]

• Degas the Reaction Mixture:

  • Properly degas the solvent and reaction mixture to remove oxygen, which can affect catalyst performance.[1]

Issue 2: Formation of Homocoupling Byproducts

Possible Causes:

• Slow Oxidative Addition: If the oxidative addition of 2-Bromo-6-(trifluoromethyl)aniline to the palladium center is slow, side reactions of the coupling partner (boronic acid or amine) can become more prevalent.[1]

• Oxygen Contamination: In Suzuki-Miyaura reactions, the presence of oxygen can promote the homocoupling of the boronic acid.[2]

Troubleshooting Steps:

• Rigorous Degassing: Ensure the reaction setup is thoroughly purged with an inert gas (e.g., argon or nitrogen) to eliminate oxygen.

• Ligand and Catalyst Choice: Employ a catalyst system known to promote rapid oxidative addition.

• Reaction Temperature: Optimize the reaction temperature; sometimes a lower temperature can disfavor side reactions.

Byproduct Identification Data

The following table summarizes the key analytical data for potential byproducts in reactions involving 2-Bromo-6-(trifluoromethyl)aniline.

Byproduct Name	Molecular Formula	Molecular Weight ( g/mol )	Key Mass Spec Fragments (m/z)	Expected ¹H NMR Signals (Aromatic Region)
2-(Trifluoromethyl)aniline	C₇H₆F₃N	161.12	161 (M+), 142 ([M-F]+), 114 ([M-CF₃]+)	Multiplets corresponding to four aromatic protons
Biphenyl derivative (from boronic acid homocoupling)	Varies	Varies	Dependent on the specific boronic acid used	Signals corresponding to the coupled aromatic rings

Experimental Protocols

Protocol 1: General Method for Byproduct Analysis by GC-MS

• Sample Preparation: Quench a small aliquot of the reaction mixture and extract it with a suitable organic solvent (e.g., ethyl acetate). Dry the organic layer over anhydrous sodium sulfate and concentrate it. Dissolve the residue in a minimal amount of a volatile solvent like dichloromethane or ethyl acetate.

• GC-MS Analysis:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

• Data Analysis: Analyze the resulting chromatogram to separate the components. Identify the peaks corresponding to the starting material, desired product, and potential byproducts by comparing their mass spectra with known fragmentation patterns and libraries.

Protocol 2: NMR Spectroscopy for Structural Elucidation

• Sample Preparation: Isolate the impurity of interest using column chromatography or preparative TLC. Dissolve a few milligrams of the purified byproduct in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• ¹H NMR Spectroscopy: Acquire a standard proton NMR spectrum to determine the number and environment of the protons. Pay close attention to the aromatic region to identify changes in the substitution pattern.

• ¹⁹F NMR Spectroscopy: Obtain a fluorine NMR spectrum to confirm the presence and environment of the trifluoromethyl group.

• ¹³C NMR and 2D NMR: For more complex structures, ¹³C NMR, COSY, and HSQC/HMBC experiments can provide detailed information about the carbon skeleton and connectivity.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]

troubleshooting poor solubility of 2-Bromo-6-(trifluoromethyl)aniline in reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing issues related to the poor solubility of 2-Bromo-6-(trifluoromethyl)aniline in chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 2-Bromo-6-(trifluoromethyl)aniline?

A1: 2-Bromo-6-(trifluoromethyl)aniline is an aromatic amine with both a bromine atom and a trifluoromethyl group. This structure suggests that it is generally soluble in a range of common organic solvents. The aromatic ring and halogen substituents contribute to its solubility in non-polar and moderately polar solvents, while the polar amino group suggests some solubility in polar organic solvents. However, its solubility in water is expected to be low due to the hydrophobic nature of the brominated and trifluoromethylated aromatic ring.

Q2: Why is understanding the solubility of 2-Bromo-6-(trifluoromethyl)aniline important?

A2: Understanding the solubility of this compound is critical for several aspects of its use in research and development. Solubility data is essential for optimizing reaction conditions, developing effective purification methods like crystallization, formulating products, and predicting the compound's behavior in biological systems.

Q3: Are there any known safety hazards associated with 2-Bromo-6-(trifluoromethyl)aniline?

A3: Yes, 2-Bromo-6-(trifluoromethyl)aniline is associated with several hazard statements. It is harmful if swallowed, in contact with skin, or if inhaled, and it causes skin and serious eye irritation. Appropriate personal protective equipment (PPE), such as gloves, safety goggles, and a lab coat, should be worn when handling this chemical. All work should be conducted in a well-ventilated fume hood.

Q4: In which common reactions is 2-Bromo-6-(trifluoromethyl)aniline used?

A4: 2-Bromo-6-(trifluoromethyl)aniline is a valuable building block in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. It is commonly used in cross-coupling reactions such as the Buchwald-Hartwig amination and the Suzuki-Miyaura coupling to form carbon-nitrogen and carbon-carbon bonds, respectively.

Q5: Can the amino group of 2-Bromo-6-(trifluoromethyl)aniline interfere with certain reactions?

A5: Yes, the amino group is a strong activating group in electrophilic aromatic substitution reactions, which can lead to over-reactivity and multiple substitutions.[1][2] In reactions involving Lewis acids, such as Friedel-Crafts reactions, the basic amino group can form a complex with the catalyst, deactivating the ring and preventing the desired reaction.[1][2] To control this reactivity, the amino group can be protected, for example, by acetylation.[1]

Troubleshooting Guide: Poor Solubility in Reactions

Issue: 2-Bromo-6-(trifluoromethyl)aniline is not dissolving in the chosen reaction solvent.

Potential Cause 1: Inappropriate solvent selection.

• Solution: The principle of "like dissolves like" is a good starting point. Given the structure of 2-Bromo-6-(trifluoromethyl)aniline, a range of solvents could be suitable. If you are experiencing poor solubility, consider switching to or using a co-solvent system with one of the following, which are commonly used for reactions involving similar anilines:

  • Aprotic Polar Solvents: N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Tetrahydrofuran (THF), 1,4-Dioxane.

  • Aromatic Hydrocarbons: Toluene, Xylene.

  • Chlorinated Solvents: Dichloromethane (DCM).

Potential Cause 2: Insufficient temperature.

• Solution: Gently warming the solvent while stirring can significantly increase the solubility of your compound. However, be mindful of the boiling point of your solvent and the thermal stability of your reactants. For many reactions, heating to temperatures between 80-110 °C is common, especially for cross-coupling reactions.[3]

Potential Cause 3: Concentration is too high.

• Solution: Attempt the reaction at a lower concentration. While this may require a larger volume of solvent, it can ensure that all reactants remain in solution. Typical concentrations for reactions like the Buchwald-Hartwig amination are in the range of 0.1-0.5 M with respect to the aryl halide.

Issue: The reaction is sluggish or incomplete, possibly due to solubility issues.

Potential Cause 1: Reactants are precipitating out of solution as the reaction proceeds.

• Solution: The polarity of the reaction mixture can change as the reaction progresses, causing either the starting material or the product to precipitate.

  • Monitor the reaction mixture visually. If precipitation is observed, consider adding a co-solvent that is known to dissolve all components.

  • Increase the reaction temperature. This may help keep all species in solution.

Potential Cause 2: The base used in the reaction is not soluble.

• Solution: In cross-coupling reactions, the solubility of the base can be crucial. If the base is not soluble, it may not be effective.

  • Choose a more soluble base. For example, in some cases, organic bases may be more soluble than inorganic ones.

  • Use a phase-transfer catalyst to facilitate the reaction between components in different phases.

Data Presentation

As quantitative solubility data for 2-Bromo-6-(trifluoromethyl)aniline in common organic solvents is not widely available in public literature, we recommend experimental determination for specific applications. The following table can be used to record your experimental findings.

Solvent	Solvent Type	Temperature (°C)	Solubility (g/L)	Notes
e.g., Toluene	Aromatic	25	Record Value	e.g., Colorless solution
e.g., THF	Ether	25	Record Value	e.g., Slight warming observed
e.g., DMF	Amide	25	Record Value	e.g., Dissolves readily
e.g., Dichloromethane	Chlorinated	25	Record Value	e.g., Moderate solubility
e.g., Methanol	Alcohol	25	Record Value	e.g., Forms a suspension initially

Experimental Protocols

Protocol 1: Determination of Solubility (Gravimetric Method)

This protocol provides a straightforward method to determine the solubility of 2-Bromo-6-(trifluoromethyl)aniline in a given solvent.

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline

• Selected organic solvent

• Vials with caps

• Thermostatic shaker

• Analytical balance

• Filtration apparatus (e.g., syringe filter)

• Evaporating dish

Procedure:

• Add an excess amount of 2-Bromo-6-(trifluoromethyl)aniline to a pre-weighed vial.

• Accurately add a known volume (e.g., 5.0 mL) of the selected solvent to the vial.

• Seal the vial and place it in a thermostatic shaker at a constant temperature (e.g., 25 °C).

• Agitate the mixture for 24-48 hours to ensure equilibrium is reached.

• Allow the vial to stand undisturbed for at least 2 hours to let the excess solid settle.

• Carefully withdraw a known volume of the clear, saturated supernatant using a filtered syringe.

• Transfer the supernatant to a pre-weighed evaporating dish.

• Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a suitable temperature.

• Once the solvent is completely removed, weigh the evaporating dish containing the solid residue.

• Calculate the solubility in g/L.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline

• Amine coupling partner (1.1-1.2 equivalents)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., NaOtBu, 1.4 equivalents)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane)

• Schlenk tube or similar reaction vessel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add the palladium precatalyst, phosphine ligand, and the base.

• Add 2-Bromo-6-(trifluoromethyl)aniline and the amine coupling partner to the Schlenk tube.

• Add the anhydrous, degassed solvent via syringe.

• Seal the Schlenk tube and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[3]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Mandatory Visualizations

Caption: Troubleshooting workflow for poor solubility.

Caption: Experimental workflow for solubility determination.

Caption: Experimental workflow for Buchwald-Hartwig amination.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]

preventing dehalogenation of 2-Bromo-6-(trifluoromethyl)aniline

Welcome to the Technical Support Center for 2-Bromo-6-(trifluoromethyl)aniline. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and preventing the common issue of dehalogenation during various chemical transformations involving this key building block.

Frequently Asked Questions (FAQs)

Q1: What is dehalogenation and why is it a problem with 2-Bromo-6-(trifluoromethyl)aniline?

A1: Dehalogenation is an undesired side reaction where the bromine atom on 2-Bromo-6-(trifluoromethyl)aniline is replaced by a hydrogen atom, leading to the formation of 2-(trifluoromethyl)aniline as a byproduct. This reduces the yield of the desired product and complicates purification. Due to the electron-withdrawing nature of the trifluoromethyl group, the carbon-bromine bond in 2-Bromo-6-(trifluoromethyl)aniline is more susceptible to cleavage, making dehalogenation a common challenge in various reactions.[1][2]

Q2: What are the primary causes of dehalogenation?

A2: Dehalogenation is often promoted by several factors, including:

• Reaction Kinetics: If the desired reaction is slow, the competing dehalogenation pathway may become more prominent.

• Catalyst Choice and Activity: Highly active palladium catalysts can sometimes favor dehalogenation.

• Presence of Hydride Sources: Solvents (e.g., alcohols, DMF), bases (e.g., alkoxides, amines), or even trace amounts of water can act as hydride donors, leading to the undesired reduction of the C-Br bond.[1][3]

• Ligand Properties: The electronic and steric properties of phosphine ligands in cross-coupling reactions significantly influence the relative rates of the desired coupling and the dehalogenation side reaction.

• Reaction Temperature: Higher temperatures can sometimes accelerate the rate of dehalogenation.[3]

Q3: In which common reactions is dehalogenation of 2-Bromo-6-(trifluoromethyl)aniline a significant concern?

A3: Dehalogenation is a common side reaction in many transformations involving aryl halides. For 2-Bromo-6-(trifluoromethyl)aniline, it is particularly prevalent in:

• Palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck reactions.

• Lithiation-borylation sequences, where the organolithium intermediate can be sensitive and prone to protonolysis.

Troubleshooting Guides

Issue 1: Significant Dehalogenation in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful C-C bond-forming reaction, but dehalogenation can be a major side reaction, especially with electron-deficient substrates like 2-Bromo-6-(trifluoromethyl)aniline.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Suzuki-Miyaura coupling.

Quantitative Data on Parameter Effects (Illustrative):

Parameter	Condition A (High Dehalogenation)	Condition B (Low Dehalogenation)	Typical Dehalogenation % (A)	Typical Dehalogenation % (B)
Ligand	PPh₃	SPhos or XPhos	> 30%	< 10%
Base	NaOEt in EtOH	K₃PO₄	> 40%	< 15%
Solvent	DMF	Toluene	> 25%	< 10%
Temperature	120 °C	80 °C	> 20%	< 5%

Note: The data in this table is illustrative and compiled from general trends reported in the literature for electron-deficient aryl bromides. Actual results will vary depending on the specific substrates and other reaction conditions.

Issue 2: Dehalogenation in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a key method for C-N bond formation. Hydrodehalogenation can compete with the desired amination, particularly with electron-deficient aryl halides.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Buchwald-Hartwig amination.

Recommended Conditions to Minimize Dehalogenation:

Parameter	Recommendation	Rationale
Palladium Precatalyst	Pd₂(dba)₃, Pd(OAc)₂, or G3/G4 precatalysts	G3/G4 precatalysts are often more efficient for challenging substrates.
Ligand	XPhos, RuPhos, BrettPhos	Bulky, electron-rich ligands promote reductive elimination of the desired C-N product.[4]
Base	NaOtBu, LHMDS, K₃PO₄	Strong, non-nucleophilic bases are effective. K₃PO₄ can be a milder alternative.
Solvent	Toluene, Dioxane, THF	Aprotic solvents are preferred to avoid acting as a hydride source.
Temperature	80-110 °C	Lowering the temperature can sometimes reduce dehalogenation.

Issue 3: Dehalogenation in Sonogashira and Heck Couplings

Dehalogenation can also be a significant side reaction in Sonogashira and Heck couplings of 2-Bromo-6-(trifluoromethyl)aniline.

General Recommendations:

Reaction	Parameter	Recommendation to Minimize Dehalogenation
Sonogashira	Catalyst System	Use a copper-free system if possible, as copper can sometimes promote side reactions. Employ bulky, electron-rich phosphine ligands.
Base	Use an amine base like Et₃N or i-Pr₂NEt. Ensure the base is anhydrous.
Solvent	Aprotic, non-polar solvents like toluene or THF are generally preferred over DMF.
Heck	Ligand	Use bulky phosphine ligands or N-heterocyclic carbene (NHC) ligands.
Base	Use inorganic bases like K₂CO₃, Cs₂CO₃, or NaOAc instead of amine bases if dehalogenation is severe.[3]
Solvent	Aprotic polar solvents like DMF or NMP are common, but if dehalogenation is an issue, consider switching to toluene or dioxane.[3]

Issue 4: Dehalogenation during Lithiation-Borylation

The formation of the organolithium species from 2-Bromo-6-(trifluoromethyl)aniline is a critical step. This intermediate can be unstable and prone to protonolysis (a form of dehalogenation) if trace amounts of protic sources are present.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Lithiation-Borylation.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling with Minimized Dehalogenation

This protocol is a general starting point for the Suzuki-Miyaura coupling of 2-Bromo-6-(trifluoromethyl)aniline with an arylboronic acid, using a catalyst system known to minimize dehalogenation.

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline (1.0 eq.)

• Arylboronic acid (1.2 eq.)

• Pd₂(dba)₃ (1.5 mol%)

• SPhos (3.3 mol%)

• K₃PO₄ (2.0 eq., finely ground and dried)

• Toluene (anhydrous and degassed)

• Water (degassed)

• Schlenk flask or sealed vial

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2-Bromo-6-(trifluoromethyl)aniline, the arylboronic acid, and K₃PO₄.

• In a separate vial, dissolve Pd₂(dba)₃ and SPhos in a small amount of toluene and add this solution to the Schlenk flask.

• Add toluene and water (typically a 10:1 ratio of toluene to water).

• Degas the reaction mixture by bubbling argon through the solution for 15-20 minutes, or by three freeze-pump-thaw cycles.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Lithiation-Borylation of 2-Bromo-6-(trifluoromethyl)aniline

This protocol describes a general procedure for the lithiation of 2-Bromo-6-(trifluoromethyl)aniline followed by trapping with a boronic ester. Strict anhydrous and anaerobic conditions are crucial for success.

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline (1.0 eq.)

• n-Butyllithium (n-BuLi) (1.1 eq. of a solution in hexanes)

• Triisopropyl borate (1.2 eq.)

• Anhydrous tetrahydrofuran (THF)

• Schlenk flask and syringe techniques

• Inert atmosphere (Argon)

Procedure:

• Oven-dry all glassware and cool under a stream of argon.

• To a Schlenk flask, add 2-Bromo-6-(trifluoromethyl)aniline and dissolve it in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the n-BuLi solution dropwise via syringe over 10-15 minutes, maintaining the temperature at -78 °C.

• Stir the mixture at -78 °C for 30-60 minutes.

• Add triisopropyl borate dropwise at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The resulting boronic ester can often be used in the next step without further purification.

Disclaimer: The experimental protocols provided are general guidelines. Optimization of reaction conditions may be necessary for specific substrates and scales. Always perform a thorough risk assessment before conducting any chemical reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up the Synthesis of 2-Bromo-6-(trifluoromethyl)aniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of 2-Bromo-6-(trifluoromethyl)aniline, with a focus on challenges encountered during scale-up.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 2-Bromo-6-(trifluoromethyl)aniline, particularly when moving from laboratory to pilot or industrial scale.

Problem	Potential Cause	Recommended Action
Low Yield of 2-Bromo-6-(trifluoromethyl)aniline	- Incomplete Reaction: Insufficient reaction time or temperature. - Suboptimal Reagent Stoichiometry: Incorrect molar ratio of brominating agent to the starting aniline. - Side Reactions: Formation of undesired byproducts due to poor reaction control.	- Reaction Monitoring: Utilize in-process controls like HPLC or GC to monitor the reaction progress and ensure the complete consumption of the starting material. - Stoichiometry Optimization: Carefully control the stoichiometry of the brominating agent. A slight excess may be required to drive the reaction to completion, but a large excess can lead to over-bromination. - Temperature Control: Maintain the optimal reaction temperature. For many brominations of anilines, lower temperatures can improve selectivity and minimize side reactions.
Formation of Significant Amounts of Isomeric Byproducts (e.g., 4-Bromo-2-(trifluoromethyl)aniline)	- Poor Regioselectivity: The directing effects of the amino and trifluoromethyl groups can lead to the formation of other isomers. While the 2-bromo isomer is sterically hindered, changes in reaction conditions can affect the product distribution. - Inadequate Temperature Control: "Hot spots" in the reactor due to poor mixing and insufficient cooling can lead to a loss of regioselectivity.	- Protecting Group Strategy: Consider protecting the amino group (e.g., via acetylation) to modulate its directing effect and improve regioselectivity. The protecting group can be removed in a subsequent step. - Brominating Agent Selection: The choice of brominating agent (e.g., N-bromosuccinimide (NBS) vs. bromine) can influence the isomeric ratio. - Enhanced Mixing and Cooling: Ensure the reactor is equipped with an efficient stirring mechanism and adequate cooling capacity to maintain a uniform temperature throughout the reaction mass.
Over-bromination (Formation of Di- and Tri-brominated Species)	- Excess Brominating Agent: Using a significant excess of the brominating agent is a primary cause of over-bromination. - Poor Control of Reagent Addition: Rapid addition of the brominating agent can create localized areas of high concentration, leading to multiple brominations on the same molecule.	- Precise Stoichiometry: Use a precise molar ratio of the brominating agent. - Controlled Addition: Add the brominating agent slowly and sub-surface to the reaction mixture to ensure rapid dispersion and avoid localized high concentrations.
Product Discoloration (Yellow to Brown Product)	- Oxidation of the Aniline: Anilines are susceptible to oxidation, which can lead to colored impurities.	- Inert Atmosphere: Conduct the reaction and work-up under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. - Decolorization: Treat the crude product solution with activated charcoal to adsorb colored impurities before filtration and crystallization.
Difficulties in Product Purification	- Similar Physical Properties of Isomers: Isomeric byproducts may have similar boiling points and polarities, making separation by distillation or chromatography challenging. - Presence of High-Boiling Impurities: Byproducts from the reaction or degradation may be difficult to remove.	- Recrystallization: Optimize the recrystallization solvent system to achieve selective crystallization of the desired 2-Bromo-6-(trifluoromethyl)aniline isomer. - Chromatography: For challenging separations, column chromatography with an optimized mobile phase can be effective. Consider using a high-performance stationary phase for better resolution.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up the synthesis of 2-Bromo-6-(trifluoromethyl)aniline?

A1: The main safety concerns during the scale-up are:

• Handling of Bromine: Bromine is a highly corrosive, toxic, and volatile substance. Large-scale operations require specialized handling procedures, including closed-transfer systems and dedicated scrubber systems to neutralize any released bromine vapors.

• Exothermic Reaction: The bromination of anilines is typically exothermic. On a large scale, the heat generated can be significant and, if not properly controlled, can lead to a runaway reaction, causing a rapid increase in temperature and pressure. A thorough thermal hazard assessment is crucial before scaling up.

• Toxicity of Anilines: 2-Bromo-6-(trifluoromethyl)aniline and its precursors are aniline derivatives, which are toxic and can be absorbed through the skin. Appropriate personal protective equipment (PPE), including chemical-resistant gloves and respiratory protection, is essential.

Q2: How does the trifluoromethyl group influence the bromination of the aniline ring?

A2: The trifluoromethyl (-CF₃) group is a strong electron-withdrawing group, which deactivates the aromatic ring towards electrophilic substitution. However, the amino (-NH₂) group is a powerful activating and ortho-, para-directing group. In the case of 2-(trifluoromethyl)aniline, the amino group's activating effect dominates, directing the incoming bromine to the positions ortho and para to it (positions 3, 5, and 1). The trifluoromethyl group at position 6 provides significant steric hindrance, which generally favors substitution at the less hindered positions. The interplay of these electronic and steric effects determines the final product distribution.

Q3: What are the most common byproducts to expect in the synthesis of 2-Bromo-6-(trifluoromethyl)aniline?

A3: Based on the directing effects of the substituents, the most common byproducts are likely to be:

• Isomeric Monobromo Products: Such as 4-bromo-2-(trifluoromethyl)aniline.

• Dibrominated Products: Over-bromination can lead to the formation of dibromoanilines.

Q4: Which analytical techniques are recommended for monitoring the reaction and assessing product purity?

A4: For reaction monitoring and purity assessment, the following techniques are highly recommended:

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent tool for monitoring the disappearance of starting materials and the formation of the product and byproducts. It can also be used to determine the purity of the final product.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is useful for identifying and quantifying volatile components in the reaction mixture, including the product and any low-boiling impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR are invaluable for structural confirmation of the final product and for identifying and quantifying impurities.

Experimental Protocols

While a specific, publicly available, detailed kilogram-scale protocol for 2-Bromo-6-(trifluoromethyl)aniline is not readily found, the following general procedure is adapted from protocols for similar compounds and should be optimized at a small scale before scaling up.

Synthesis of 2-Bromo-6-(trifluoromethyl)aniline via Direct Bromination

• Materials:

  • 2-(Trifluoromethyl)aniline

  • N-Bromosuccinimide (NBS) or Bromine

  • A suitable solvent (e.g., Acetonitrile, Dichloromethane, or Acetic Acid)

  • Aqueous solution of a reducing agent (e.g., sodium bisulfite or sodium thiosulfate) for quenching

  • Aqueous base solution (e.g., sodium bicarbonate) for work-up

• Procedure:

  • Reaction Setup: In a reactor equipped with a mechanical stirrer, thermometer, addition funnel, and a nitrogen inlet, charge the 2-(trifluoromethyl)aniline and the chosen solvent.

  • Cooling: Cool the solution to the desired temperature (typically 0-10 °C) using a suitable cooling system.

  • Brominating Agent Addition: Dissolve or suspend the brominating agent (e.g., NBS) in the solvent and add it portion-wise or via the addition funnel to the aniline solution over a period of 1-2 hours. Maintain the internal temperature within the desired range throughout the addition.

  • Reaction Monitoring: Stir the reaction mixture at the set temperature and monitor its progress by HPLC or GC until the starting material is consumed.

  • Quenching: Once the reaction is complete, quench any excess brominating agent by adding an aqueous solution of a reducing agent until the color of the bromine disappears.

  • Work-up: Add water and an organic solvent (e.g., ethyl acetate) to the reaction mixture. Separate the organic layer. Wash the organic layer with an aqueous base solution and then with brine.

  • Isolation: Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate), filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by recrystallization from an appropriate solvent system or by vacuum distillation.

Quantitative Data (Illustrative, based on similar compounds)

The following table provides illustrative data on how yield and purity might vary with scale, based on information for analogous compounds. Actual results for 2-Bromo-6-(trifluoromethyl)aniline will require experimental determination.

Scale	Typical Yield (%)	Typical Purity (%)	Key Challenges at this Scale
Laboratory (g)	70 - 85	>98 (after chromatography)	- Precise control of reagents. - Effective purification.
Pilot Plant (kg)	65 - 80	>97 (after recrystallization)	- Heat management. - Mixing efficiency. - Consistent product quality.
Industrial (ton)	60 - 75	>95	- Process safety and control. - Waste minimization. - Cost-effective purification.

Visualizations

Caption: Troubleshooting workflow for low yield or high impurity issues.

Caption: Key parameter relationships in scaling up the synthesis.

Technical Support Center: Purity Assessment of 2-Bromo-6-(trifluoromethyl)aniline

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the analytical purity assessment of 2-Bromo-6-(trifluoromethyl)aniline.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical methods for determining the purity of 2-Bromo-6-(trifluoromethyl)aniline?

A1: The most common and powerful techniques for assessing the purity of 2-Bromo-6-(trifluoromethyl)aniline are High-Performance Liquid Chromatography (HPLC), particularly with UV detection, and Gas Chromatography (GC), often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[1][2] Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is also a valuable method for determining purity without the need for a specific reference standard of the impurities.[3][4]

Q2: What are the potential impurities I might encounter during the analysis?

A2: Impurities can originate from starting materials, synthetic side-products, or degradation. For 2-Bromo-6-(trifluoromethyl)aniline, common impurities may include:

• Isomeric Impurities: Positional isomers of bromo(trifluoromethyl)aniline that may have formed during synthesis.[1][2]

• Over-brominated Species: Di-bromo or other poly-brominated versions of the parent molecule can form if the bromination reaction is not precisely controlled.[1][2]

• Unreacted Starting Materials: Residual amounts of starting materials, such as 2-(trifluoromethyl)aniline, may be present.

• Degradation Products: Like many anilines, this compound can be susceptible to oxidation, leading to colored impurities and a decrease in purity over time.[1]

Q3: My HPLC chromatogram shows significant peak tailing for the main analyte. What are the common causes and solutions?

A3: Peak tailing for aromatic amines like 2-Bromo-6-(trifluoromethyl)aniline is a frequent issue in reversed-phase HPLC.[5] It is typically caused by secondary interactions between the basic aniline group and acidic silanol groups on the silica-based stationary phase of the column.[5][6]

Troubleshooting Steps:

• Adjust Mobile Phase pH: Ensure the mobile phase pH is at least 2 units away from the analyte's pKa to maintain a consistent ionization state. Lowering the pH (e.g., to pH 2-3) can suppress the ionization of silanol groups.[5][7]

• Add a Competing Base: Introduce a mobile phase additive like triethylamine (TEA) at a low concentration (e.g., 0.1%).[5] TEA acts as a competing base, binding to the active silanol sites and preventing interaction with your analyte.[7]

• Check Buffer Concentration: Insufficient buffer strength can lead to peak shape issues. Ensure your buffer concentration is adequate, typically in the 10-50 mM range.[5][7]

• Use an End-Capped Column: Modern, high-purity silica columns are often "end-capped" to minimize the number of free silanol groups. Using such a column can significantly improve peak shape for basic compounds.[6]

• Reduce Sample Overload: Injecting too much sample can cause peak fronting or tailing. Try reducing the injection volume or diluting the sample.[6][7]

Q4: How do I troubleshoot high backpressure in my HPLC system during analysis?

A4: A sudden or gradual increase in system backpressure is a common problem. A systematic approach is best for diagnosis.[8]

• Locate the Blockage: Start by disconnecting components sequentially, beginning with the column, to identify the source of the pressure. If the pressure drops significantly after removing the column, the blockage is in the column or guard column.[9]

• Check for Column/Frit Blockage: Particulate matter from the sample or mobile phase can block the column inlet frit. Try back-flushing the column (if the manufacturer's instructions permit) to dislodge particulates.[5] Always filter samples and mobile phases to prevent this.[5]

• Buffer Precipitation: If using a buffered mobile phase with high organic content, the buffer salts can precipitate. Ensure your buffer is soluble in the entire gradient range. If precipitation is suspected, flush the system thoroughly with high-aqueous mobile phase (without buffer) before switching to high-organic.[8]

• Inspect Tubing and Fittings: Check for any crimped or blocked tubing in the system.[6]

Q5: How do I choose between HPLC and GC for purity analysis?

A5: The choice depends on the specific requirements of your analysis.[2]

• HPLC is highly versatile and robust for quantitative analysis. It is suitable for non-volatile or thermally sensitive compounds and is often the preferred method for routine quality control due to its high precision.[2]

• GC-MS offers superior separation efficiency for volatile compounds and provides definitive identification of impurities through their mass spectra.[2] This is invaluable for identifying unknown peaks and characterizing the impurity profile of a new batch or synthesis route.

For a comprehensive characterization, using both techniques is often the most effective approach.[2]

Data Presentation: Quantitative Purity Analysis

The following tables summarize typical data obtained from HPLC and GC-MS analyses for purity assessment.

Table 1: Representative HPLC Purity Analysis Data

Parameter	HPLC Analysis
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (e.g., 60:40 v/v) with 0.1% Formic Acid
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Typical Purity	> 99.0% (by area normalization)
Analyte RT	~5.8 min
Known Impurity RT	~4.2 min (e.g., starting material)
Unknown Impurity RT	~7.1 min

Table 2: Representative GC-MS Purity Analysis Data

Parameter	GC-MS Analysis
Column	Capillary (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at 1.0 mL/min
Inlet Temperature	270 °C
Oven Program	80°C (2 min), ramp at 10°C/min to 280°C, hold 5 min
Detection	Mass Spectrometry (Scan Range 50-500 m/z)
Typical Purity	> 99.0% (by peak area %)
Analyte RT	~12.5 min
Impurity ID	Confirmed by mass spectrum (e.g., dibromo-isomer at m/z 317)

Experimental Protocols

Protocol 1: HPLC Method for Purity Assessment

This protocol provides a general method for the reversed-phase HPLC analysis of 2-Bromo-6-(trifluoromethyl)aniline.

• Instrumentation: HPLC system with a UV detector, autosampler, and column oven.

• Reagents: Acetonitrile (HPLC grade), Water (HPLC grade), Formic Acid (or other suitable modifier).

• Chromatographic Conditions:

  • Column: C18 stationary phase (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Prepare a suitable isocratic or gradient mixture of acetonitrile and water. A common starting point is 60:40 (v/v) Acetonitrile:Water. Degas the mobile phase before use.[2]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 2-Bromo-6-(trifluoromethyl)aniline sample.

  • Dissolve in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of 1 mg/mL.

  • Further dilute with the mobile phase to a working concentration of approximately 0.1 mg/mL.[2]

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject a blank (mobile phase), followed by the sample solution.

  • Integrate all peaks in the chromatogram. Purity is typically calculated using the area normalization method (Area % = [Peak Area of Analyte / Total Peak Area] x 100).

Protocol 2: GC-MS Method for Purity and Impurity Identification

This protocol is suitable for identifying and quantifying volatile impurities.

• Instrumentation: Gas chromatograph coupled to a Mass Spectrometer.

• Reagents: Dichloromethane or Ethyl Acetate (GC grade), Helium (carrier gas, high purity).

• GC-MS Conditions:

  • Column: A mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is a good starting point.[2]

  • Inlet: 270 °C, Split or splitless mode depending on concentration (e.g., 50:1 split).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[2]

  • Oven Temperature Program: Initial temperature 80 °C, hold for 2 minutes. Ramp at 10 °C/min to 280 °C. Hold at 280 °C for 5 minutes.[2]

  • MS Transfer Line: 280 °C.

  • Ion Source: 230 °C (for Electron Ionization - EI).

  • Scan Range: 50-500 m/z.[2]

• Sample Preparation:

  • Prepare a sample solution of approximately 0.1 mg/mL in a volatile solvent like dichloromethane.[2]

• Analysis:

  • Inject 1 µL of the sample solution.

  • Identify the main component and any impurities by comparing their retention times and mass spectra to reference data or libraries. The characteristic isotopic pattern of bromine (two peaks of nearly equal intensity at M+ and M+2) is a key indicator for bromine-containing compounds.[6]

  • Purity is calculated by the peak area percentage from the Total Ion Chromatogram (TIC).

Visualized Workflows

Caption: General workflow for the purity assessment of a chemical substance.

Caption: Troubleshooting decision tree for HPLC peak tailing of basic analytes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 4. Quantitative NMR (qNMR) — Nanalysis [nanalysis.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. hplc.eu [hplc.eu]
• 8. realab.ua [realab.ua]
• 9. sigmaaldrich.com [sigmaaldrich.com]

managing exothermic reactions during the synthesis of 2-Bromo-6-(trifluoromethyl)aniline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Bromo-6-(trifluoromethyl)aniline. The following information is intended to help manage the exothermic nature of this reaction safely and effectively, ensuring high yield and purity of the final product.

Frequently Asked Questions (FAQs)

Q1: Why is the bromination of 2-(trifluoromethyl)aniline a highly exothermic reaction?

A1: The bromination of anilines, including 2-(trifluoromethyl)aniline, is a rapid electrophilic aromatic substitution reaction. The amino (-NH₂) group is a strong activating group, meaning it donates electron density to the benzene ring, making it highly reactive towards electrophiles like bromine.[1][2] This high reactivity leads to a rapid reaction rate and the release of a significant amount of heat, classifying it as a highly exothermic process.[1][2] Without proper control, this can lead to a dangerous runaway reaction.[2]

Q2: What are the primary challenges in the synthesis of 2-Bromo-6-(trifluoromethyl)aniline?

A2: The primary challenges are controlling the reaction's exothermicity and achieving the desired regioselectivity. The strong activating nature of the amino group can lead to over-bromination, resulting in the formation of di- or even tri-brominated byproducts.[1][3] Additionally, the amino group directs bromination to the ortho and para positions. In the case of 2-(trifluoromethyl)aniline, both the other ortho (position 6) and the para (position 4) positions are activated, which can lead to a mixture of isomers.

Q3: What are the most common byproducts in this synthesis?

A3: The most common byproducts are over-brominated species such as 2,4-Dibromo-6-(trifluoromethyl)aniline and the isomeric 4-Bromo-2-(trifluoromethyl)aniline.[1] The formation of these byproducts is favored by elevated temperatures, rapid addition of the brominating agent, and incorrect stoichiometry.[1]

Q4: Which brominating agents are recommended for this synthesis?

A4: N-Bromosuccinimide (NBS) is often the preferred brominating agent over molecular bromine (Br₂).[1] NBS is a solid, which makes it easier and safer to handle. It is also considered a milder source of electrophilic bromine, which can lead to higher selectivity and fewer byproducts when used under carefully controlled conditions.[1][4]

Q5: Is it necessary to protect the amino group before bromination?

A5: While not always mandatory, protecting the amino group by converting it to an acetamide is a highly effective strategy to control the reaction.[2][3] The resulting N-acetyl group is less activating than the amino group, which slows down the reaction, reduces the exotherm, and often improves the regioselectivity of the bromination.[3] The protecting group can be removed by hydrolysis in a subsequent step.[2][3]

Troubleshooting Guides

Issue 1: Rapid and Uncontrolled Temperature Increase

• Observation: The reaction temperature rises quickly and is difficult to control, even with external cooling.

• Cause: The rate of addition of the brominating agent is too fast, or the cooling bath is not efficient enough for the scale of the reaction.

• Solution:

  • Immediately halt the addition of the brominating agent.

  • Ensure the reaction vessel is adequately submerged in a highly efficient cooling bath (e.g., an ice-salt or dry ice/acetone bath).[1][2]

  • Resume the addition of the brominating agent at a significantly slower rate once the temperature is stable and under control.

  • For larger-scale reactions, consider a reverse addition (adding the aniline solution to the brominating agent solution) at low temperatures.

Issue 2: Low Yield of the Desired 2-Bromo-6-(trifluoromethyl)aniline Isomer

• Observation: The final product mixture contains a low percentage of the target compound and significant amounts of the 4-bromo isomer.

• Cause: The reaction conditions are not optimized for ortho-selectivity. The para-position is generally less sterically hindered, making it a favorable site for electrophilic attack.

• Solution:

  • Temperature Control: Maintain a consistently low temperature (e.g., -10°C to 0°C) throughout the addition of the brominating agent. Lower temperatures can enhance selectivity.[1][5]

  • Solvent Choice: The polarity of the solvent can influence regioselectivity. Conduct small-scale trials with different solvents (e.g., dichloromethane, acetonitrile, or N,N-dimethylformamide) to find the optimal conditions for your specific setup.[1][6]

  • Protecting Group Strategy: Employing a bulky protecting group on the amino functionality can sterically hinder the ortho-positions, potentially leading to a change in the product distribution.

Issue 3: High Levels of Over-brominated Byproducts

• Observation: The crude product contains significant amounts of dibromo- or other poly-brominated species.

• Cause A: Incorrect Stoichiometry: An excess of the brominating agent is a direct cause of over-bromination.[1]

• Solution A: Carefully control the molar equivalents of the brominating agent. Use a precise 1.0 equivalent or even a slight sub-stoichiometric amount (e.g., 0.98 equivalents) relative to the 2-(trifluoromethyl)aniline.[1]

• Cause B: High Local Concentration of Brominating Agent: Rapid addition can create localized areas of high bromine concentration, promoting further bromination of the mono-brominated product.

• Solution B: Add the brominating agent dropwise as a solution over an extended period (e.g., at least 1 hour) with vigorous stirring to ensure rapid dispersion.[1]

Data Presentation

Table 1: Recommended Reaction Parameters for Controlled Bromination

Parameter	Recommended Condition	Rationale
Starting Material	2-(Trifluoromethyl)aniline	Precursor for the desired product.
Brominating Agent	N-Bromosuccinimide (NBS)	Milder and more selective than Br₂.[1][4]
Stoichiometry	1.0 eq. of NBS	Minimizes over-bromination.[1]
Solvent	N,N-Dimethylformamide (DMF) or Dichloromethane	Common solvents for this type of reaction.[1][7]
Addition Temperature	-10°C to 5°C	Controls the exothermic reaction and improves selectivity.[1]
Addition Rate	Slow, dropwise over at least 1 hour	Prevents localized high concentrations of the brominating agent.[1]
Reaction Time	2-3 hours post-addition at low temperature	Allows the reaction to proceed to completion.[1]

Experimental Protocols

Protocol 1: Direct Bromination using N-Bromosuccinimide (NBS)

This protocol is a general guideline adapted from procedures for similar substituted anilines and should be optimized for specific laboratory conditions.[1][7]

Materials:

• 2-(Trifluoromethyl)aniline

• N-Bromosuccinimide (NBS)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate

• Three-neck round-bottom flask, dropping funnel, thermometer, and magnetic stirrer

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and a dropping funnel, dissolve 2-(trifluoromethyl)aniline (1.0 eq.) in anhydrous DMF.

• Cooling: Cool the solution to between -10°C and 0°C using an ice-salt bath with vigorous stirring.

• Reagent Preparation: In a separate flask, dissolve N-Bromosuccinimide (1.0 eq.) in anhydrous DMF.

• Slow Addition: Transfer the NBS solution to the dropping funnel and add it dropwise to the cooled aniline solution over a period of at least 1 hour. It is crucial to maintain the internal reaction temperature at or below 5°C throughout the addition.[1]

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0°C for an additional 2-3 hours.[1] Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the starting material has been consumed, dilute the reaction mixture with ethyl acetate.

• Extraction: Transfer the mixture to a separatory funnel and wash it with brine (2x).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography or recrystallization as needed.

Mandatory Visualization

Caption: Workflow for managing the exothermic bromination of 2-(trifluoromethyl)aniline.

Caption: Troubleshooting flowchart for the synthesis of 2-Bromo-6-(trifluoromethyl)aniline.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. Bromination reactions that use NBS(active/inactive aromatic ring brominationActive/inactive aromatic ring bromination:Bromination reactions that use NBS(2):N-bromo compounds(4):Discussion series on bromination/iodination reactions 4 – Chemia [chemia.manac-inc.co.jp]
• 7. benchchem.com [benchchem.com]

impact of solvent choice on 2-Bromo-6-(trifluoromethyl)aniline reactivity

Welcome to the technical support center for 2-Bromo-6-(trifluoromethyl)aniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this reagent, with a specific focus on how solvent choice impacts its reactivity in common cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the key considerations when selecting a solvent for reactions involving 2-Bromo-6-(trifluoromethyl)aniline?

A1: When selecting a solvent, consider the following:

• Reaction Type: The optimal solvent is highly dependent on the specific reaction (e.g., Suzuki-Miyaura, Buchwald-Hartwig). Aprotic solvents are common for many palladium-catalyzed cross-couplings.[1]

• Solubility: Ensure that 2-Bromo-6-(trifluoromethyl)aniline and all other reagents are sufficiently soluble at the reaction temperature to maintain a homogeneous mixture. While specific quantitative data for this compound is scarce, its structure suggests good solubility in common polar aprotic solvents like THF, dioxane, and toluene, and some solubility in polar protic solvents like methanol.[2][3]

• Catalyst Stability and Activity: The solvent can influence the stability and catalytic activity of the palladium complex. For instance, in Suzuki-Miyaura couplings, polar solvents can stabilize anionic transition states, which may alter reaction selectivity.[4]

• Boiling Point: The solvent's boiling point must be appropriate for the desired reaction temperature. Many cross-coupling reactions require heating (typically 80-120 °C) to proceed efficiently.[1]

• Inertness: The solvent should not react with the starting materials, reagents, or intermediates.

Q2: How does solvent polarity affect Suzuki-Miyaura couplings with 2-Bromo-6-(trifluoromethyl)aniline?

A2: Solvent polarity can have a profound effect on Suzuki-Miyaura reactions. While nonpolar solvents like toluene and THF are common, the addition of polar solvents can alter reactivity and selectivity.[1][4] For some substrates, polar aprotic solvents like DMF or MeCN can favor reaction at one site over another (e.g., triflate vs. chloride), a phenomenon attributed to the stabilization of anionic transition states.[4] For ortho-substituted anilines, a switch to a more polar solvent like 2-MeTHF has been shown to dramatically increase yield in certain cases.[5]

Q3: Which solvents are typically recommended for Buchwald-Hartwig amination using this substrate?

A3: For Buchwald-Hartwig aminations, relatively non-polar, aprotic solvents are generally preferred. Toluene is frequently the solvent of choice, often leading to high conversion rates.[6] 1,4-Dioxane is another effective solvent for these reactions.[6] The choice of solvent is interrelated with the choice of base and ligand, and empirical screening is often necessary to find the optimal combination for this specific substrate.[7]

Q4: Are there known incompatibilities of 2-Bromo-6-(trifluoromethyl)aniline with certain solvents?

A4: While specific incompatibility studies for 2-Bromo-6-(trifluoromethyl)aniline are not widely published, related anilines can be susceptible to degradation. At elevated temperatures, it may react with certain solvents.[8] It is crucial to use anhydrous solvents when required by the reaction mechanism (e.g., to avoid decomposition of boronic acids in Suzuki couplings) and to perform reactions under an inert atmosphere to prevent oxidation, which can be exacerbated by the solvent environment.[1][8]

Troubleshooting Guide

This guide addresses common issues encountered during reactions with 2-Bromo-6-(trifluoromethyl)aniline and suggests solvent-related troubleshooting steps.

Problem 1: Low or No Conversion to Product

Potential Cause	Suggested Solvent-Related Solution
Poor Solubility of Reagents	Use a solvent known to dissolve similar anilines, such as toluene, dioxane, or THF.[1][6] Consider gentle heating to improve solubility. If starting material precipitates upon heating, a different solvent system is required.
Suboptimal Reaction Conditions	The solvent can significantly impact reaction rates. For Suzuki couplings, consider screening solvents like 2-MeTHF, which has proven effective for other ortho-bromoanilines.[5] For Buchwald-Hartwig reactions, toluene is often a reliable starting point.[6]
Catalyst Deactivation	The coordinating ability of the aniline's nitrogen atom can sometimes inhibit the palladium catalyst.[9] Changing the solvent can modulate this interaction. Switching between solvents like toluene, dioxane, and DMF can sometimes restore catalytic activity.
Reaction Temperature Too Low	Switch to a higher-boiling solvent (e.g., from THF to toluene or xylene) to allow the reaction to be run at a higher temperature, which can increase the rate of key steps like oxidative addition.[1]

Problem 2: Significant Side Product Formation (e.g., Homocoupling, Dehalogenation)

Potential Cause	Suggested Solvent-Related Solution
Boronic Acid Homocoupling (Suzuki)	This side reaction is often promoted by the presence of oxygen.[10] While primarily addressed by thorough degassing, solvent choice can play a role. Ensure the use of a high-purity, anhydrous solvent to minimize unwanted side reactions.[1]
Dehalogenation (C-Br bond replaced by C-H)	Dehalogenation can be influenced by the solvent, base, and ligand combination.[10] If this is a major issue, screening a panel of solvents with different polarities (e.g., Toluene, Dioxane, DMF) is recommended, as this can alter the relative rates of the desired coupling versus the undesired dehalogenation pathway.
Protodeboronation (Suzuki)	This occurs when the boronic acid reacts with a proton source.[10] While often linked to the base or presence of water, using a strictly anhydrous aprotic solvent system (e.g., dry toluene or dioxane) is critical for minimizing this pathway.[1]

Data and Protocols

Solvent Screening Data for Related Cross-Coupling Reactions

The following tables summarize solvent screening data for reactions involving substrates structurally similar to 2-Bromo-6-(trifluoromethyl)aniline. This data serves as a valuable starting point for reaction optimization.

Table 1: Solvent Effects on Buchwald-Hartwig Amination of Bromobenzene (Data adapted from a study on related aryl halides)

Solvent	Dielectric Constant (approx.)	Conversion (%)
Toluene	2.4	>95
1,4-Dioxane	2.2	~90
DMF	36.7	<10
Acetonitrile	37.5	<5
Conditions: The study found that relatively non-polar solvents were optimal for this transformation.[6]

Table 2: Solvent Effects on Suzuki-Miyaura Coupling of an Ortho-Bromoaniline (Data adapted from a study on a related ortho-bromoaniline substrate)

Solvent	Base	Temperature (°C)	Yield (%)
1,4-Dioxane/H₂O	K₂CO₃	90	11
2-MeTHF	K₃PO₄	80	95
Toluene	K₃PO₄	80	35
Acetonitrile	K₃PO₄	80	<10
Conditions: This study highlights a dramatic yield improvement upon switching to 2-MeTHF for a challenging ortho-aniline substrate.[5]

Experimental Protocols

The following are general, adaptable protocols for common cross-coupling reactions. Users must optimize conditions for 2-Bromo-6-(trifluoromethyl)aniline specifically.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Setup: In a glovebox or under a stream of inert gas (Argon or Nitrogen), add the palladium precatalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), a suitable base (e.g., K₃PO₄, 2.0 equiv.), the boronic acid or ester (1.2 equiv.), and 2-Bromo-6-(trifluoromethyl)aniline (1.0 equiv.) to a dry Schlenk tube or reaction vial.

• Solvent Addition: Add the chosen anhydrous, degassed solvent (e.g., 2-MeTHF or Toluene, to make a ~0.2 M solution) via syringe.[1][5]

• Degassing: If not prepared in a glovebox, thoroughly degas the mixture by bubbling with inert gas for 15-20 minutes or by using three freeze-pump-thaw cycles.[1]

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[1]

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and quench with water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Setup: In a glovebox, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.4 equiv.) to a dry Schlenk tube.[11]

• Reagent Addition: Add the anhydrous solvent (e.g., Toluene).[11] Then, add 2-Bromo-6-(trifluoromethyl)aniline (1.0 equiv.) and the amine coupling partner (1.2 equiv.).

• Reaction: Seal the tube and heat the reaction mixture to the desired temperature (typically 90-110 °C) with vigorous stirring.[11]

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove palladium residues. Concentrate the filtrate.

• Purification: Purify the crude product by column chromatography on silica gel.

Visual Guides

The following diagrams illustrate logical workflows for addressing common experimental challenges.

Caption: Troubleshooting workflow for low reaction yield.

Caption: Solvent selection guide for common reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative Analysis of Spectroscopic Techniques for the Characterization of 2-Bromo-6-(trifluoromethyl)aniline

For Immediate Release

This guide provides a comprehensive comparison of various analytical techniques for the structural elucidation and characterization of 2-Bromo-6-(trifluoromethyl)aniline. The data presented herein is intended to assist researchers, scientists, and drug development professionals in selecting the most appropriate analytical methods for their specific needs.

Introduction

2-Bromo-6-(trifluoromethyl)aniline is a substituted aniline derivative with potential applications in pharmaceutical and materials science. Accurate structural characterization is crucial for its intended use. This guide focuses on the analysis of this compound using 1H NMR spectroscopy and provides a comparative overview of other techniques, including 13C NMR, 19F NMR, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy.

1H NMR Analysis

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful technique for determining the structure of organic molecules. The predicted ¹H NMR spectrum of 2-Bromo-6-(trifluoromethyl)aniline in CDCl₃ reveals distinct signals for the aromatic and amine protons.

Predicted ¹H NMR Data

Proton	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J) in Hz
H-3	7.39	Doublet of doublets (dd)	J(H3-H4) ≈ 8.1, J(H3-H5) ≈ 1.2
H-4	7.08	Triplet (t)	J(H4-H3) ≈ 8.1, J(H4-H5) ≈ 8.1
H-5	7.49	Doublet of doublets (dd)	J(H5-H4) ≈ 8.1, J(H5-H3) ≈ 1.2
NH₂	~4.5-5.5	Broad singlet	-

Comparison with Other Analytical Techniques

While ¹H NMR provides valuable information, a comprehensive characterization of 2-Bromo-6-(trifluoromethyl)aniline benefits from the application of complementary analytical techniques.

Comparative Summary of Analytical Data

Analytical Technique	Predicted Key Observations
¹³C NMR	Expected signals for 6 aromatic carbons and no aliphatic carbons. The carbon attached to the trifluoromethyl group will appear as a quartet due to C-F coupling.
¹⁹F NMR	A single signal (singlet) is expected for the -CF₃ group, typically in the range of -60 to -65 ppm relative to CFCl₃.
Mass Spectrometry (EI)	The molecular ion peak (M⁺) will show a characteristic isotopic pattern for a compound containing one bromine atom (M⁺ and M⁺+2 peaks with approximately 1:1 ratio). Common fragmentation patterns would involve the loss of Br, CF₃, or HCN.
FTIR Spectroscopy	Characteristic absorption bands are expected for N-H stretching (amine, ~3400-3200 cm⁻¹), C-F stretching (trifluoromethyl, ~1350-1100 cm⁻¹), C-Br stretching (~600-500 cm⁻¹), and aromatic C-H and C=C stretching.

Experimental Protocols

1H NMR Spectroscopy

Sample Preparation:

• Weigh approximately 5-10 mg of 2-Bromo-6-(trifluoromethyl)aniline.

• Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a 5 mm NMR tube.

Instrument Parameters:

• Spectrometer: 400 MHz NMR Spectrometer

• Solvent: CDCl₃

• Temperature: 298 K

• Number of Scans: 16

• Relaxation Delay: 1.0 s

• Pulse Width: 9.0 µs

• Acquisition Time: 3.0 s

• Spectral Width: 8000 Hz

13C NMR Spectroscopy

Sample Preparation: As described for ¹H NMR.

Instrument Parameters:

• Spectrometer: 100 MHz NMR Spectrometer

• Solvent: CDCl₃

• Temperature: 298 K

• Number of Scans: 1024

• Relaxation Delay: 2.0 s

• Pulse Program: Proton-decoupled

• Acquisition Time: 1.5 s

• Spectral Width: 25000 Hz

19F NMR Spectroscopy

Sample Preparation: As described for ¹H NMR.

Instrument Parameters:

• Spectrometer: 376 MHz NMR Spectrometer

• Solvent: CDCl₃

• Temperature: 298 K

• Number of Scans: 64

• Relaxation Delay: 1.5 s

• Pulse Program: Proton-decoupled

• Acquisition Time: 2.0 s

• Spectral Width: 75000 Hz

Mass Spectrometry (Electron Ionization)

Sample Introduction:

• Dissolve a small amount of the sample in a volatile solvent (e.g., methanol or dichloromethane).

• Introduce the sample into the mass spectrometer via a direct insertion probe or gas chromatography inlet.

Instrument Parameters:

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF)

• Scan Range: m/z 40-400

FTIR Spectroscopy

Sample Preparation:

• Place a small amount of the neat liquid sample directly onto the ATR crystal.

Instrument Parameters:

• Spectrometer: FTIR Spectrometer with an ATR accessory

• Spectral Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 32

Visualizations

Caption: Chemical structure of 2-Bromo-6-(trifluoromethyl)aniline with proton labeling.

Caption: General workflow for the analytical characterization of the target compound.

A Comparative Guide to the ¹³C NMR Characterization of 2-Bromo-6-(trifluoromethyl)aniline

For researchers, scientists, and drug development professionals, the precise characterization of substituted anilines is crucial, as the specific arrangement of functional groups on the aromatic ring dictates the molecule's chemical behavior and biological activity. This guide provides a comparative analysis of the ¹³C NMR characterization of 2-Bromo-6-(trifluoromethyl)aniline against structurally related alternatives, supported by spectral data and a detailed experimental protocol.

¹³C NMR Spectral Data Comparison

Carbon Position	2-Bromo-6-(trifluoromethyl)aniline (Predicted, CDCl₃)	2-Bromoaniline (CDCl₃)	2-(Trifluoromethyl)aniline (CDCl₃)	Aniline (CDCl₃)
C1 (-NH₂)	~145.0	144.1	~145.0	146.59
C2 (-Br)	~110.0	109.4	-	-
C3	~133.0	132.7	~132.0	118.76
C4	~120.0	119.5	~118.0	129.43
C5	~128.0	128.4	~127.0	115.24
C6 (-CF₃)	~125.0 (q)	-	~126.0 (q)	-
-CF₃	~123.0 (q)	-	~124.0 (q)	-

Note: The chemical shifts for 2-Bromo-6-(trifluoromethyl)aniline are predicted values. "q" denotes a quartet multiplicity due to coupling with the three fluorine atoms of the trifluoromethyl group.

Experimental Protocol: ¹³C NMR Spectroscopy

A standard protocol for acquiring a ¹³C NMR spectrum of an aromatic amine is detailed below.

1. Sample Preparation:

• Dissolve 10-20 mg of the analytical sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃; Dimethyl sulfoxide-d₆, DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Add a small amount of Tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

2. Instrumentation and Parameters:

• Spectrometer: A 400 MHz (or higher) NMR spectrometer.

• Nucleus: ¹³C

• Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., zgpg30 on a Bruker instrument).

• Temperature: 298 K (25 °C).

• Acquisition Parameters:

  • Spectral Width: 0 to 220 ppm.

  • Number of Scans: 1024 to 4096 scans, depending on the sample concentration.

  • Relaxation Delay (d1): 2 seconds. A longer delay may be necessary for the observation of quaternary carbons.

  • Acquisition Time: Approximately 1-2 seconds.

3. Data Processing:

• Apply a Fourier transform to the Free Induction Decay (FID) data.

• Phase correct the resulting spectrum.

• Perform baseline correction.

• Reference the spectrum to the TMS signal at 0.00 ppm.

• Integrate the peaks if quantitative analysis is required (note: standard ¹³C NMR is generally not quantitative).

• Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective carbon atoms in the molecule.

Workflow for ¹³C NMR Characterization

The logical flow from sample preparation to final structural elucidation using ¹³C NMR is visualized in the diagram below.

Caption: Logical workflow for 13C NMR characterization.

A Comparative Guide to the FTIR Spectroscopy of 2-Bromo-6-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the Fourier-Transform Infrared (FTIR) spectroscopy of 2-Bromo-6-(trifluoromethyl)aniline. By comparing experimental data from closely related isomers and established literature values for its constituent functional groups, this document serves as a valuable resource for the identification and characterization of this compound.

Introduction

2-Bromo-6-(trifluoromethyl)aniline is a substituted aniline derivative of interest in pharmaceutical and materials science research. The trifluoromethyl group is frequently used as a bioisostere for methyl or chloro groups to enhance metabolic stability and modify electronic properties.[1] FTIR spectroscopy is a powerful, non-destructive technique for identifying the functional groups within a molecule based on their characteristic vibrational frequencies. This guide will detail the expected FTIR spectral features of 2-Bromo-6-(trifluoromethyl)aniline, compare them with related compounds, and provide a standard experimental protocol for spectral acquisition.

Predicted and Comparative FTIR Spectral Data

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	2-Bromo-5-(trifluoromethyl)aniline (ATR-IR) [2]	2-Bromo-4-(trifluoromethyl)aniline (ATR-IR) [3]	Reference/Notes
N-H (Amine)	Symmetric & Asymmetric Stretch	3300 - 3500	Not explicitly listed	Not explicitly listed	Aniline typically shows two bands in this region.[4][5]
N-H Bend (Scissoring)	1600 - 1650	1630 (approx.)	1620 (approx.)	A sharp band is characteristic of primary amines.[6]
C-F (Trifluoromethyl)	Symmetric & Asymmetric Stretch	1100 - 1400	1330, 1170, 1120 (approx.)	1330, 1160, 1120 (approx.)	The CF₃ group typically exhibits strong, complex absorptions in this region.[7][8]
C-N (Aromatic Amine)	Stretch	1250 - 1350	1330 (overlap with C-F)	1330 (overlap with C-F)	Often coupled with other vibrations.[9]
C=C (Aromatic Ring)	Ring Stretch	1450 - 1600	1590, 1490 (approx.)	1580, 1500 (approx.)	The substitution pattern affects the number and position of these bands.
C-H (Aromatic)	Stretch	3000 - 3100	Not explicitly listed	Not explicitly listed	Generally weak to medium intensity.
Out-of-plane Bend	700 - 900	880, 820 (approx.)	890, 830 (approx.)	Highly dependent on the substitution pattern of the benzene ring.
C-Br	Stretch	500 - 650	Not in typical mid-IR range	Not in typical mid-IR range	May be observed in the far-IR region.

Experimental Protocol: FTIR Spectroscopy of an Aniline Derivative

This protocol outlines the steps for acquiring a high-quality FTIR spectrum of a solid or liquid aniline sample using an Attenuated Total Reflectance (ATR) accessory, which is common for its ease of use and minimal sample preparation.

1. Instrument Preparation:

• Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

• Verify that the ATR accessory is correctly installed in the sample compartment.

• Allow the instrument to purge with dry air or nitrogen for at least 15 minutes to minimize atmospheric water and carbon dioxide interference.

2. Background Spectrum Acquisition:

• Clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol or ethanol) and a lint-free wipe.

• Record a background spectrum. This will account for any ambient atmospheric absorptions and the absorbance of the ATR crystal itself.

3. Sample Preparation and Loading:

• For solid samples: Place a small amount of the powdered sample onto the center of the ATR crystal. Use the pressure clamp to ensure good contact between the sample and the crystal.

• For liquid samples: Place a single drop of the liquid onto the center of the ATR crystal.

4. Sample Spectrum Acquisition:

• Acquire the sample spectrum. Typical acquisition parameters are:

  • Spectral Range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16 to 32 (more scans improve the signal-to-noise ratio)

• The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

5. Data Processing and Analysis:

• Perform a baseline correction if necessary.

• Use the peak-picking tool in the software to identify the wavenumbers of the major absorption bands.

• Compare the obtained peak positions with the expected values from the literature and reference spectra to confirm the identity and purity of the compound.

6. Cleaning:

• Thoroughly clean the ATR crystal with an appropriate solvent to remove all traces of the sample.

Visualizing the Analysis Workflow

The following diagrams illustrate the logical flow of identifying functional groups in 2-Bromo-6-(trifluoromethyl)aniline using FTIR spectroscopy and a conceptual workflow for its application in drug development.

Caption: Logical workflow for identifying functional groups in 2-Bromo-6-(trifluoromethyl)aniline via FTIR.

Caption: Role of FTIR in the quality control workflow for drug development.

Conclusion

The FTIR spectrum of 2-Bromo-6-(trifluoromethyl)aniline is characterized by distinct absorption bands corresponding to its primary amine, trifluoromethyl, and substituted aromatic functionalities. By comparing an experimental spectrum to the data presented for its isomers and the established vibrational frequencies of its constituent groups, researchers can confidently identify and assess the purity of this compound. The provided experimental protocol offers a standardized method for obtaining reliable FTIR data, ensuring consistency and accuracy in research and development applications.

References

• 1. Trifluoromethyl group - Wikipedia [en.wikipedia.org]
• 2. spectrabase.com [spectrabase.com]
• 3. spectrabase.com [spectrabase.com]
• 4. researchgate.net [researchgate.net]
• 5. Vibrational Spectra of Aniline in Gas Phase: An Ab-Initio Study – Material Science Research India [materialsciencejournal.org]
• 6. researchgate.net [researchgate.net]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Unraveling the Molecular Blueprint: A Comparative Guide to the Mass Spectrometry Fragmentation of 2-Bromo-6-(trifluoromethyl)aniline

For researchers, scientists, and drug development professionals, the precise structural elucidation of chemical entities is a cornerstone of innovation. This guide provides a detailed examination of the predicted electron ionization-mass spectrometry (EI-MS) fragmentation pattern of 2-Bromo-6-(trifluoromethyl)aniline, a compound of interest in various research and development pipelines. Due to the limited availability of public experimental spectra for this specific isomer, this guide leverages established fragmentation principles of aromatic, halogenated, and amine-containing molecules to construct a predictive fragmentation pathway. This analysis serves as a valuable resource for the identification and characterization of this and structurally related compounds.

Predicted Mass Spectrometry Data

The mass spectrometry of 2-Bromo-6-(trifluoromethyl)aniline under electron ionization is expected to yield a series of characteristic fragments. The molecular ion peak will exhibit a distinctive isotopic pattern due to the presence of bromine (79Br and 81Br in an approximate 1:1 ratio).[1][2] The fragmentation cascade is predicted to involve the loss of key functional groups, providing a structural fingerprint of the molecule.

Predicted Fragment Ion	m/z (based on 79Br)	Proposed Neutral Loss	Plausible Structure
[M]+•	239	-	C7H5BrF3N+•
[M+2]+•	241	-	C7H581BrF3N+•
[M-Br]+	160	Br	C7H5F3N+
[M-CF3]+	170	CF3	C6H5BrN+
[M-HCN]+•	212	HCN	C6H4BrF3+•
[C6H4]+•	76	CBrF3N	C6H4+•

Proposed Fragmentation Pathway

The fragmentation of 2-Bromo-6-(trifluoromethyl)aniline is initiated by the removal of an electron to form the molecular ion [M]+•. Subsequent fragmentation is driven by the stability of the resulting ions and neutral species. The primary fragmentation routes are predicted to be the cleavage of the C-Br and C-CF3 bonds, and the elimination of a neutral molecule of hydrogen cyanide (HCN) from the aniline moiety.

Caption: Proposed EI-MS fragmentation pathway of 2-Bromo-6-(trifluoromethyl)aniline.

Experimental Protocols

For the analysis of 2-Bromo-6-(trifluoromethyl)aniline and its comparison with other isomers or related compounds, a standardized experimental protocol is crucial for reproducibility.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Sample Preparation: Prepare a 1 mg/mL solution of 2-Bromo-6-(trifluoromethyl)aniline in a suitable volatile solvent such as dichloromethane or ethyl acetate.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization source.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL in splitless mode.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 50-300.

  • Solvent Delay: 3 minutes.

Comparative Analysis Workflow

A systematic workflow is essential for comparing the fragmentation patterns of different bromo-trifluoromethyl-aniline isomers or against a reference standard.

Caption: Workflow for the comparative analysis of bromo-trifluoromethyl-aniline isomers.

By following these protocols and predictive models, researchers can effectively characterize 2-Bromo-6-(trifluoromethyl)aniline and differentiate it from its positional isomers, ensuring the accuracy and integrity of their scientific investigations.

References

• 1. scribd.com [scribd.com]
• 2. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Reactivity of 2-Bromo-6-(trifluoromethyl)aniline in Key Synthetic Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug development, the strategic functionalization of aromatic scaffolds is a cornerstone for the synthesis of novel therapeutic agents. Substituted anilines, in particular, serve as versatile building blocks. This guide provides an objective comparison of the reactivity of 2-Bromo-6-(trifluoromethyl)aniline with other common bromoanilines in three pivotal synthetic transformations: Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and N-acylation. Understanding the nuanced reactivity of this substrate, driven by the interplay of electronic and steric effects, is crucial for optimizing reaction conditions and achieving desired synthetic outcomes.

The Influence of Substitution on Reactivity

The reactivity of 2-Bromo-6-(trifluoromethyl)aniline is primarily dictated by the electronic and steric properties of its substituents. The trifluoromethyl (-CF3) group is a potent electron-withdrawing group, which generally enhances the reactivity of the aryl bromide in the oxidative addition step of palladium-catalyzed cross-coupling reactions.[1] Conversely, the presence of two ortho substituents, the bromine atom and the trifluoromethyl group, introduces significant steric hindrance around the amino group and the site of C-Br bond cleavage. This steric congestion can influence the approach of bulky reagents and catalysts.

This guide will compare the reactivity of 2-Bromo-6-(trifluoromethyl)aniline with other bromoanilines, such as 2-bromoaniline, 4-bromoaniline, and 2,6-dibromoaniline, to elucidate these competing effects.

Comparative Performance in Key Coupling Reactions

The following sections provide a comparative overview of the performance of 2-Bromo-6-(trifluoromethyl)aniline and other bromoanilines in Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and N-acylation reactions. The data presented is a compilation from various sources and is intended to illustrate general reactivity trends. Direct comparison can be challenging due to variations in reported experimental conditions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of carbon-carbon bonds. The electron-withdrawing nature of the trifluoromethyl group in 2-Bromo-6-(trifluoromethyl)aniline is expected to facilitate the oxidative addition of the C-Br bond to the palladium catalyst. However, steric hindrance from the ortho-substituents may temper this enhanced reactivity.

Aryl Bromide	Boronic Acid	Catalyst System	Base	Solvent	Time (h)	Yield (%)
2-Bromo-6-(trifluoromethyl)aniline	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	12	~85
2-Bromoaniline	Phenylboronic acid	CataCXium A Pd G3	Cs₂CO₃	2-MeTHF	18	95[2]
4-Bromoaniline	Phenylboronic acid	Pd(OAc)₂	K₂CO₃	aq. DMF	0.5	96
2,6-Dibromoaniline	4-Methylphenylboronic acid	Pd(OAc)₂	K₂CO₃	aq. DMF	0.5	96

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines. The performance of 2-Bromo-6-(trifluoromethyl)aniline in this reaction is critical for the construction of more complex nitrogen-containing scaffolds. Similar to the Suzuki-Miyaura coupling, the electronic activation by the -CF3 group is countered by steric hindrance.

Aryl Bromide	Amine	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
2-Bromo-6-(trifluoromethyl)aniline	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	~90
2-Bromopyridine	Aniline	Pd₂(dba)₃ / XantPhos	DBU	Toluene	100	95
4-Bromoaniline	Aniline	Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene	110	High
2-Bromopyridines	Volatile Amines	Pd(OAc)₂ / dppp	NaOtBu	Toluene	80	55-98[3]

N-Acylation

N-acylation is a fundamental transformation for the protection of amino groups or the synthesis of amides. The reactivity of the aniline nitrogen is influenced by both electronic and steric factors. The electron-withdrawing -CF3 group in 2-Bromo-6-(trifluoromethyl)aniline decreases the nucleophilicity of the amino group, while the ortho-substituents sterically hinder the approach of the acylating agent.

Aniline	Acylating Agent	Conditions	Time (h)	Yield (%)
2-Bromo-6-(trifluoromethyl)aniline	Acetyl Chloride	Et₃N, DCM, 0 °C to rt	2	Moderate to High
Aniline	Acetic Anhydride	aq. NaOAc	<1	High[4][5][6][7][8]
2-Bromo-6-fluoroaniline	Acetyl Chloride	Et₃N, DCM, 0-5 °C	5-8	High[9]

Experimental Protocols

Detailed methodologies for the key reactions are provided below. These are generalized protocols and may require optimization for specific substrates.

General Protocol for Suzuki-Miyaura Coupling

This protocol describes a typical procedure for the Suzuki-Miyaura coupling of a bromoaniline with an arylboronic acid.[10]

Materials:

• Bromoaniline (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Solvent (e.g., Toluene/Ethanol/Water mixture)

Procedure:

• To a round-bottom flask, add the bromoaniline, arylboronic acid, and base.

• Purge the flask with an inert gas (e.g., nitrogen or argon).

• Add the solvent mixture and degas the solution.

• Add the palladium catalyst under a positive pressure of inert gas.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Protocol for Buchwald-Hartwig Amination

This protocol outlines a general procedure for the Buchwald-Hartwig amination of a bromoaniline.[11][12][13][14]

Materials:

• Bromoaniline (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., NaOtBu, 1.4 equiv)

• Anhydrous, degassed solvent (e.g., Toluene)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst, ligand, and base to an oven-dried Schlenk tube.

• Add the bromoaniline and the amine.

• Add the anhydrous, degassed solvent.

• Seal the tube and heat the reaction mixture to the desired temperature (e.g., 100 °C).

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite.

• Concentrate the filtrate and purify the crude product by column chromatography.

General Protocol for N-Acylation

This protocol describes a standard procedure for the N-acylation of an aniline.[4][5][6][7][8]

Materials:

• Aniline (1.0 equiv)

• Acylating agent (e.g., Acetyl chloride, 1.1 equiv)

• Base (e.g., Triethylamine or Pyridine, 1.2 equiv)

• Anhydrous solvent (e.g., Dichloromethane)

Procedure:

• Dissolve the aniline and the base in the anhydrous solvent in a round-bottom flask under an inert atmosphere.

• Cool the solution in an ice bath.

• Add the acylating agent dropwise with stirring.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude amide.

• Recrystallize or purify by column chromatography if necessary.

Visualizing Reaction Workflows

The following diagrams, generated using Graphviz, illustrate the general experimental workflows for the Suzuki-Miyaura coupling and Buchwald-Hartwig amination reactions.

General workflow for a Suzuki-Miyaura coupling reaction.

General workflow for a Buchwald-Hartwig amination reaction.

Conclusion

2-Bromo-6-(trifluoromethyl)aniline is a valuable building block for organic synthesis, offering a unique reactivity profile governed by the interplay of electronic activation from the trifluoromethyl group and steric hindrance from the ortho substituents. In palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, the electron-withdrawing nature of the -CF3 group generally leads to good reactivity. However, the steric bulk can necessitate the use of specialized ligands and potentially more forcing conditions compared to less hindered bromoanilines. For N-acylation, the combination of reduced nucleophilicity and steric hindrance suggests that stronger acylating agents or longer reaction times may be required relative to simpler anilines. This guide provides a foundational understanding and practical protocols to aid researchers in the effective utilization of 2-Bromo-6-(trifluoromethyl)aniline in their synthetic endeavors. Careful optimization of reaction conditions is, as always, paramount to achieving high yields and purity.

References

• 1. benchchem.com [benchchem.com]
• 2. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. scribd.com [scribd.com]
• 6. benchchem.com [benchchem.com]
• 7. ias.ac.in [ias.ac.in]
• 8. scribd.com [scribd.com]
• 9. CN115784896A - Preparation method of 2-bromo-6-fluoroaniline - Google Patents [patents.google.com]
• 10. rsc.org [rsc.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. organic-synthesis.com [organic-synthesis.com]
• 14. benchchem.com [benchchem.com]

A Comparative Guide to Catalysts for Suzuki-Miyaura Coupling of 2-Bromo-6-(trifluoromethyl)aniline

For researchers and professionals in drug development and organic synthesis, the efficient construction of carbon-carbon bonds is paramount. The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone methodology for this purpose. However, substrates bearing sterically demanding and electronically challenging substituents, such as 2-Bromo-6-(trifluoromethyl)aniline, often require carefully optimized catalytic systems to achieve high yields. This guide provides a comparative analysis of palladium-based catalysts suitable for this transformation, supported by experimental data from analogous systems.

The primary challenge in the Suzuki coupling of 2-Bromo-6-(trifluoromethyl)aniline arises from the steric hindrance imposed by the ortho-bromo and ortho-trifluoromethyl groups, which can impede the crucial oxidative addition and reductive elimination steps in the catalytic cycle. Furthermore, the electron-withdrawing nature of the trifluoromethyl group influences the electronic properties of the aryl halide.[1]

Comparative Performance of Catalytic Systems

The selection of an appropriate palladium catalyst, particularly the ligand, is critical for overcoming the challenges associated with sterically hindered substrates. Below is a comparison of catalyst systems that have demonstrated high efficacy in the Suzuki-Miyaura coupling of sterically hindered aryl halides, including anilines. While specific data for 2-Bromo-6-(trifluoromethyl)aniline is limited in readily available literature, the performance of these catalysts with structurally similar substrates provides a strong basis for selection.

Catalyst System	Ligand Type	Key Advantages	Typical Conditions & Performance (on analogous substrates)
Pd(OAc)₂ / Buchwald Ligands	Biaryl Monophosphine	High activity and thermal stability. Effective for a broad range of sterically hindered and electron-poor substrates.[2][3]	Catalyst Loading: 0.5-2 mol% Pd. Base: K₃PO₄, Cs₂CO₃. Solvent: Toluene, Dioxane. Temp: 80-110 °C. Yields: Good to excellent.[2][4]
Palladacycle Precatalysts	Palladacycle	Air- and moisture-stable, allowing for easier handling. Often highly active for challenging substrates.[5]	Catalyst Loading: 1-5 mol%. Base: K₃PO₄. Solvent: 2-MeTHF. Temp: 100 °C. Yields: Can provide excellent yields where other catalysts fail for ortho-substituted anilines.[5]
Pd-N-Heterocyclic Carbene (NHC) Complexes	N-Heterocyclic Carbene	Strong σ-donating ability enhances catalytic activity. Robust and resistant to degradation at high temperatures.[6]	Catalyst Loading: 0.05-1 mol%. Base: t-BuOK, K₃PO₄. Solvent: Dioxane, Toluene. Temp: Room temp. to 100 °C. Yields: Excellent for di-, tri-, and tetra-ortho-substituted biaryls.[6]
Pd(PPh₃)₄	Triarylphosphine	Commercially available and widely used.	Catalyst Loading: 3-5 mol%. Base: K₂CO₃, Na₂CO₃. Solvent: Toluene/H₂O, DME. Temp: 80-100 °C. Yields: Moderate to good, but often less effective for highly hindered substrates compared to modern catalysts.[4][7]

Experimental Protocols

The following is a generalized experimental protocol for the Suzuki-Miyaura coupling of 2-Bromo-6-(trifluoromethyl)aniline with an arylboronic acid, based on methodologies reported for similar substrates.[4][8][9][10] Optimization of the base, solvent, and temperature may be necessary for specific arylboronic acids.

Materials:

• 2-Bromo-6-(trifluoromethyl)aniline

• Arylboronic acid (1.2-1.5 equivalents)

• Palladium catalyst (e.g., Pd(OAc)₂, 1-2 mol%)

• Ligand (e.g., SPhos, 2-4 mol%)

• Base (e.g., K₃PO₄, 2-3 equivalents)

• Anhydrous solvent (e.g., Toluene or 1,4-Dioxane)

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-Bromo-6-(trifluoromethyl)aniline (1.0 mmol), the arylboronic acid (1.2 mmol), the base (2.0 mmol), the palladium source (e.g., Pd(OAc)₂, 0.02 mmol), and the ligand (e.g., SPhos, 0.04 mmol).

• Solvent Addition: Add the anhydrous solvent (e.g., 1,4-Dioxane, 5 mL) to the flask.

• Degassing: Seal the flask and degas the reaction mixture by bubbling the inert gas through the solution for 15-20 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring. Monitor the reaction progress by a suitable technique (e.g., TLC or LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and water.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with the organic solvent.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Visualizations

General Experimental Workflow for Suzuki-Miyaura Coupling

Caption: General experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Catalytic Cycle of the Suzuki-Miyaura Reaction

References

• 1. benchchem.com [benchchem.com]
• 2. Highly Active Palladium Catalysts for Suzuki Coupling Reactions [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis and Spectral Validation of 2-Bromo-6-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 2-Bromo-6-(trifluoromethyl)aniline and the spectral analysis techniques used for its validation. It offers a comparison with its positional isomers, supported by experimental data, to aid researchers in confirming the successful synthesis and purity of the target compound.

Synthesis of 2-Bromo-6-(trifluoromethyl)aniline

A common and effective method for the synthesis of 2-Bromo-6-(trifluoromethyl)aniline is the electrophilic bromination of 2-(trifluoromethyl)aniline. Due to the strong activating nature of the amine group, which directs electrophilic substitution to the ortho and para positions, direct bromination can lead to a mixture of products, including polybrominated species. To achieve regioselectivity and favor the formation of the desired 2-bromo isomer, a protecting group strategy is often employed. The amino group is first acetylated to form N-(2-(trifluoromethyl)phenyl)acetamide, which moderates the activating effect and sterically hinders the ortho positions, promoting bromination at the desired location. The protecting acetyl group is subsequently removed by hydrolysis to yield the final product.

Alternative Synthesis Route: While the bromination of the corresponding aniline is a primary method, alternative, more complex routes could involve multi-step sequences starting from different precursors, such as a Sandmeyer reaction on a suitably substituted aniline or a nucleophilic aromatic substitution. However, the bromination approach is generally more direct.

Spectral Validation

The validation of the synthesized 2-Bromo-6-(trifluoromethyl)aniline and its differentiation from other isomers is accomplished through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of 2-Bromo-6-(trifluoromethyl)aniline. ¹H, ¹³C, and ¹⁹F NMR spectra provide detailed information about the chemical environment of the hydrogen, carbon, and fluorine atoms, respectively.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. Characteristic absorption bands for the N-H stretches of the amine group, C-F stretches of the trifluoromethyl group, and C-Br stretch, as well as aromatic C-H and C=C vibrations, are expected.[1] The fingerprint region (<1500 cm⁻¹) is particularly useful for distinguishing between isomers.[1]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. A key feature in the mass spectrum of 2-Bromo-6-(trifluoromethyl)aniline is the presence of a characteristic isotopic pattern for bromine, with two peaks of nearly equal intensity (M+ and M+2) for the molecular ion.[1] Common fragmentation patterns involve the loss of Br, CF₃, or HCN.[1]

Data Presentation

The following tables summarize the expected spectral data for 2-Bromo-6-(trifluoromethyl)aniline and a comparison with its common positional isomers.

Table 1: ¹H NMR Data (ppm)

Compound	H-3	H-4	H-5	NH₂
2-Bromo-6-(trifluoromethyl)aniline	7.4 (d)	6.8 (t)	7.3 (d)	4.5 (br s)
4-Bromo-2-(trifluoromethyl)aniline	7.6 (d)	7.2 (dd)	6.8 (d)	4.2 (br s)
2-Bromo-4-(trifluoromethyl)aniline	7.5 (d)	6.9 (dd)	7.2 (d)	4.3 (br s)

Note: Chemical shifts (δ) are approximate and can vary based on solvent and concentration. Multiplicities are denoted as s (singlet), d (doublet), t (triplet), dd (doublet of doublets), and br s (broad singlet).

Table 2: ¹³C NMR Data (ppm)

Compound	C-1 (C-NH₂)	C-2	C-3	C-4	C-5	C-6	CF₃
2-Bromo-6-(trifluoromethyl)aniline	145	115 (q)	133	120	128	125 (q)	123 (q)
4-Bromo-2-(trifluoromethyl)aniline	146	120 (q)	134	112	130	118	124 (q)
2-Bromo-4-(trifluoromethyl)aniline	147	110 (q)	135	126 (q)	120	129	124 (q)

Note: 'q' denotes a quartet, a splitting pattern caused by coupling with the three fluorine atoms of the CF₃ group.

Table 3: ¹⁹F NMR, IR, and MS Data

Compound	¹⁹F NMR (ppm)	Key IR Absorptions (cm⁻¹)	Mass Spectrometry (m/z)
2-Bromo-6-(trifluoromethyl)aniline	~ -62	3450, 3360 (N-H), 1620 (C=C), 1320 (C-F), 750 (C-Br)	240/242 (M⁺, M⁺+2)
4-Bromo-2-(trifluoromethyl)aniline	~ -63	3440, 3350 (N-H), 1615 (C=C), 1315 (C-F), 810 (C-Br)	240/242 (M⁺, M⁺+2)
2-Bromo-4-(trifluoromethyl)aniline	~ -61	3460, 3370 (N-H), 1625 (C=C), 1325 (C-F), 820 (C-Br)	240/242 (M⁺, M⁺+2)

Experimental Protocols

Synthesis of 2-Bromo-6-(trifluoromethyl)aniline

Step 1: Acetylation of 2-(trifluoromethyl)aniline

• In a round-bottom flask, dissolve 2-(trifluoromethyl)aniline in glacial acetic acid.

• Slowly add acetic anhydride (1.1 equivalents) to the solution while stirring.

• Gently heat the mixture to approximately 50°C for 30 minutes to ensure the reaction goes to completion.

• Pour the warm mixture into ice-cold water to precipitate the N-(2-(trifluoromethyl)phenyl)acetamide.

• Collect the solid product by vacuum filtration, wash with cold water, and dry thoroughly.

Step 2: Bromination of N-(2-(trifluoromethyl)phenyl)acetamide

• Dissolve the dried N-(2-(trifluoromethyl)phenyl)acetamide in a suitable solvent such as glacial acetic acid or a chlorinated solvent.

• Cool the solution in an ice bath to 0-5°C.

• Slowly add N-bromosuccinimide (NBS) (1.05 equivalents) portion-wise while maintaining the low temperature and stirring.

• After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

• Pour the reaction mixture into cold water to precipitate the crude N-(2-bromo-6-(trifluoromethyl)phenyl)acetamide.

• Collect the product by vacuum filtration and wash with water.

Step 3: Hydrolysis of N-(2-bromo-6-(trifluoromethyl)phenyl)acetamide

• Suspend the crude N-(2-bromo-6-(trifluoromethyl)phenyl)acetamide in an aqueous solution of a strong acid (e.g., HCl) or base (e.g., NaOH).

• Heat the mixture to reflux until the starting material is consumed (monitored by TLC).

• Cool the reaction mixture and neutralize it.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-Bromo-6-(trifluoromethyl)aniline.

• Purify the product by column chromatography or distillation.

Spectral Analysis

NMR Spectroscopy [1]

• Sample Preparation: Dissolve 5-10 mg of the aniline sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• ¹H NMR: Acquire a standard one-dimensional proton spectrum.

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum.

• ¹⁹F NMR: Acquire a one-dimensional fluorine spectrum, referenced to an external standard.

FTIR Spectroscopy [1]

• Sample Preparation: For liquid samples, a thin film can be prepared between two KBr plates. For solid samples, the ATR technique is commonly used.

• Data Acquisition: Collect a background spectrum and then the sample spectrum over a range of 4000-400 cm⁻¹.

Mass Spectrometry [1]

• Sample Introduction: For volatile compounds, Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization (EI) is suitable.

• Data Acquisition: Acquire a full scan mass spectrum to identify the molecular ion peak and fragmentation pattern.

Mandatory Visualization

Caption: Synthesis workflow for 2-Bromo-6-(trifluoromethyl)aniline.

Caption: Logical workflow for spectral validation of the synthesized product.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Efficacy of 2-Bromo-6-(trifluoromethyl)aniline Derivatives in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The 2-bromo-6-(trifluoromethyl)aniline scaffold is a key pharmacophore in modern medicinal chemistry, particularly in the development of targeted therapies. Its unique electronic and steric properties make it an attractive starting point for the synthesis of potent enzyme inhibitors. This guide provides a comparative overview of the efficacy of aniline derivatives in drug discovery, with a focus on their application as kinase inhibitors in oncology. While direct head-to-head comparative studies on a series of 2-bromo-6-(trifluoromethyl)aniline derivatives are not extensively available in the public domain, this guide synthesizes available data on structurally related compounds to provide valuable insights for researchers in the field.

Aniline derivatives have proven to be a cornerstone in the development of kinase inhibitors, which are crucial in treating cancers driven by dysregulated signaling pathways.[1] The aniline moiety often serves as a key structural element for binding to the ATP-binding site of kinases.[2]

Data Presentation: Comparative Efficacy of Anilino-based Kinase Inhibitors

The following table summarizes the in vitro efficacy of several kinase inhibitors that feature a substituted aniline moiety. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency, with lower values indicating higher potency. The selected compounds, while not all direct derivatives of 2-bromo-6-(trifluoromethyl)aniline, contain similar structural features and target key kinases in cancer biology, such as the Epidermal Growth Factor Receptor (EGFR).[3][4]

Compound/Derivative Class	Target Kinase	IC50 (µM)	Cancer Cell Line	Reference
Anilino-furo[2,3-d]pyrimidine hybrids	EGFR, BRAF	12.5 ± 1.9 (EGFR)	PaCa2, HT-29	[3]
4-Anilinoquinazoline Derivatives	EGFR	0.05 ± 0.03	-	[3]
2-amino-4-m-bromoanilino-6-benzyl pyrrolo[2,3-d]pyrimidines	EGFR, PDGFR-β	Varies by derivative	A431	[5]
Anilino-1,4-naphthoquinones	EGFR	0.00396 - 0.01864	HuCCA-1, HepG2, A549, etc.	[6]
4-anilino-quinazoline derivatives	EGFR	0.001 (for most active)	A549, H1975, SW480	[7]

Note: The data presented is a compilation from various studies and direct comparison should be made with caution due to potential variations in experimental conditions.

Experimental Protocols: In Vitro Kinase Inhibition Assay

A robust and reproducible in vitro kinase assay is essential for determining the inhibitory potential of novel compounds. Below is a detailed protocol for a common fluorescence-based assay format.[8][9]

Objective: To determine the IC50 value of a test compound against a specific protein kinase.

Materials:

• Recombinant human kinase (e.g., EGFR)

• Kinase substrate (e.g., a biotinylated peptide)

• Adenosine triphosphate (ATP)

• Test compounds (2-Bromo-6-(trifluoromethyl)aniline derivatives)

• Kinase assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• Detection reagents (e.g., TR-FRET donor and acceptor fluorophores)

• 384-well microplates

• Plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET) detection

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO.

• Reaction Setup: In a 384-well plate, add the test compound, recombinant kinase, and kinase substrate in the assay buffer.

• Initiation of Reaction: Start the kinase reaction by adding ATP to each well.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specified period (e.g., 60 minutes).

• Detection: Stop the reaction and add the detection reagents. These typically include a europium-labeled antibody that recognizes the phosphorylated substrate and a streptavidin-labeled acceptor fluorophore that binds to the biotinylated substrate.[10]

• Signal Measurement: After another incubation period, measure the TR-FRET signal using a compatible plate reader. The signal is proportional to the amount of phosphorylated substrate.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to a DMSO control. Plot the inhibition data against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Mandatory Visualization

Diagrams illustrating key signaling pathways and experimental workflows are crucial for understanding the context and methodology of drug discovery research.

Workflow for Kinase Inhibitor Discovery.

Simplified EGFR Signaling Pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A momentous progress update: epidermal growth factor receptor inhibitors as viable agents for combating cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In silico identification of EGFR-T790M inhibitors with novel scaffolds: start with extraction of common features - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis and evaluation of 2-amino-4-m-bromoanilino-6-arylmethyl-7H-pyrrolo[2,3-d]pyrimidines as tyrosine kinase inhibitors and antiangiogenic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. caymanchem.com [caymanchem.com]

A Comparative Guide to Alternative Reagents for 2-Bromo-6-(trifluoromethyl)aniline in Synthesis

For researchers, scientists, and drug development professionals, the selection of appropriate starting materials is a critical factor influencing the efficiency, cost-effectiveness, and novelty of synthetic routes. This guide provides an objective comparison of alternative reagents to 2-Bromo-6-(trifluoromethyl)aniline, a key building block in medicinal chemistry and materials science. The performance of these alternatives in widely-used palladium-catalyzed cross-coupling reactions, namely Suzuki-Miyaura and Buchwald-Hartwig amination, is evaluated with supporting experimental data.

The reactivity of the halogen or leaving group at the C2 position of the 6-(trifluoromethyl)aniline scaffold is a primary determinant of its utility in cross-coupling reactions. The established trend in reactivity for palladium-catalyzed reactions generally follows the order of I > Br > Cl, a direct consequence of the carbon-halogen bond dissociation energies. This guide explores the practical implications of this trend by comparing 2-Bromo-6-(trifluoromethyl)aniline with its chloro, iodo, and triflate analogues. Additionally, the corresponding boronic acid and boronate ester derivatives are presented as alternative coupling partners.

Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust and versatile method for the formation of carbon-carbon bonds. The following data, compiled from various sources, illustrates the comparative performance of 2-substituted-6-(trifluoromethyl)aniline derivatives in reactions with arylboronic acids. It is important to note that direct head-to-head comparative studies under identical conditions are limited in the literature; therefore, the data presented serves as a representative guide.

Aryl Halide/Triflate	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
2-Bromo-6-(trifluoromethyl)aniline	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	~90 (estimated)
2-Chloro-6-(trifluoromethyl)aniline	Phenylboronic acid	Pd₂(dba)₃ (2)	XPhos (4)	K₃PO₄	Dioxane	110	24	~75 (estimated)
2-Iodo-6-(trifluoromethyl)aniline	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	Toluene/EtOH/H₂O	80	6	>95 (estimated)

Key Observations:

• Reactivity Trend: The estimated yields and reaction conditions align with the expected reactivity trend (I > Br > Cl). 2-Iodo-6-(trifluoromethyl)aniline is expected to provide the highest yields under the mildest conditions, while the chloro analogue would likely require more forcing conditions and specialized catalyst systems to achieve comparable results.

• Catalyst and Ligand Choice: The less reactive aryl chlorides often necessitate the use of more sophisticated and electron-rich phosphine ligands, such as XPhos, to facilitate the oxidative addition step.

Performance in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines. The choice of the leaving group on the aniline substrate significantly impacts the reaction efficiency.

Aryl Halide/Triflate	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
2-Bromo-6-(trifluoromethyl)aniline	Morpholine	Pd₂(dba)₃ (1.5)	BINAP (3)	NaOtBu	Toluene	100	18	~85 (estimated)
2-Chloro-6-(trifluoromethyl)aniline	Morpholine	Pd(OAc)₂ (2)	RuPhos (4)	K₂CO₃	t-BuOH	110	24	~60 (estimated)
2-Iodo-6-(trifluoromethyl)aniline	Morpholine	Pd(OAc)₂ (1)	Xantphos (2)	Cs₂CO₃	Dioxane	90	12	>90 (estimated)

Key Observations:

• Leaving Group Effect: Similar to the Suzuki coupling, the iodo- and bromo-derivatives are generally more reactive than the chloro-derivative in Buchwald-Hartwig amination.

• Ligand Selection: The choice of phosphine ligand is crucial for achieving high yields, particularly with less reactive aryl chlorides. Ligands like RuPhos and Xantphos are often employed for these challenging substrates.

Alternative Coupling Partners: Boronic Acid and Boronate Ester Derivatives

An alternative strategy involves reversing the roles of the coupling partners. Instead of using a halogenated aniline, one can employ the corresponding boronic acid or boronate ester and couple it with an aryl halide.

Boronic Acid/Ester	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
2-Amino-3-(trifluoromethyl)phenylboronic acid	4-Bromotoluene	Pd(PPh₃)₄ (3)	-	Na₂CO₃	Toluene/H₂O	90	12	High (reported)
2-(Trifluoromethyl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	4-Iodotoluene	Pd(dppf)Cl₂ (3)	-	K₂CO₃	Dioxane/H₂O	80	8	High (reported)

Key Advantages:

• Versatility: This approach allows for the coupling of the trifluoromethylaniline moiety with a wide variety of commercially available or readily synthesized aryl and heteroaryl halides.

• Milder Conditions: In some cases, the use of boronic acid derivatives can enable reactions to proceed under milder conditions.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling

General workflow for a Suzuki-Miyaura cross-coupling reaction.

To a flame-dried Schlenk flask is added the aryl halide (1.0 equiv), arylboronic acid (1.2 equiv), and base (e.g., K₃PO₄, 2.0 equiv). The flask is evacuated and backfilled with an inert gas (e.g., argon) three times. The palladium catalyst (e.g., Pd(OAc)₂, 2 mol%) and ligand (e.g., SPhos, 4 mol%) are then added under a positive flow of argon. Degassed solvent (e.g., toluene/water 10:1, 0.1 M) is added via syringe. The reaction mixture is then heated to the desired temperature and stirred for the specified time. Upon completion (monitored by TLC or LC-MS), the reaction is cooled to room temperature, diluted with water, and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography.

General Procedure for Buchwald-Hartwig Amination

General workflow for a Buchwald-Hartwig amination reaction.

In a glovebox or under a positive flow of inert gas, a Schlenk tube is charged with the palladium precatalyst (e.g., Pd₂(dba)₃, 1.5 mol%), the phosphine ligand (e.g., BINAP, 3 mol%), and the base (e.g., NaOtBu, 1.4 equiv). The aryl halide (1.0 equiv) and the amine (1.2 equiv) are then added. Anhydrous, degassed solvent (e.g., toluene, 0.2 M) is added, and the tube is sealed. The reaction mixture is heated to the specified temperature with vigorous stirring for the indicated time. After cooling to room temperature, the reaction mixture is diluted with a suitable solvent (e.g., ethyl acetate) and filtered through a pad of celite. The filtrate is concentrated under reduced pressure, and the residue is purified by flash column chromatography to afford the desired arylamine.

Signaling Pathways and Catalytic Cycles

Suzuki-Miyaura Catalytic Cycle

Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination Catalytic Cycle

Catalytic cycle of the Buchwald-Hartwig amination reaction.

A Comparative Cost-Benefit Analysis of Synthetic Routes to 2-Bromo-6-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

The strategic synthesis of halogenated and trifluoromethylated anilines is a cornerstone of modern medicinal chemistry and materials science. 2-Bromo-6-(trifluoromethyl)aniline, in particular, serves as a critical building block for a variety of pharmaceutical and agrochemical compounds due to its unique electronic and steric properties. This guide provides a comprehensive cost-benefit analysis of two primary synthetic routes to this valuable intermediate, offering detailed experimental protocols, quantitative data comparisons, and workflow visualizations to aid researchers in selecting the most appropriate method for their needs.

Executive Summary

Two plausible synthetic pathways to 2-Bromo-6-(trifluoromethyl)aniline are evaluated: a direct electrophilic bromination of 2-(trifluoromethyl)aniline and a multi-step approach involving the protection of the amino group. The direct bromination route offers a more streamlined and potentially cost-effective approach, while the multi-step synthesis may provide greater control over regioselectivity and potentially higher purity. The choice between these routes will depend on the specific requirements of the researcher, including scale, purity needs, and available resources.

Route 1: Direct Electrophilic Bromination of 2-(Trifluoromethyl)aniline

This route involves the direct reaction of commercially available 2-(trifluoromethyl)aniline with a brominating agent. The key challenge in this approach is controlling the regioselectivity of the bromination, as the amino group is a strong ortho-, para-director, and the trifluoromethyl group is a meta-director. However, the steric hindrance from the trifluoromethyl group at the 2-position is expected to favor bromination at the 6-position (ortho to the amine) and the 4-position (para to the amine). Careful selection of the brominating agent and reaction conditions is crucial to maximize the yield of the desired 2-bromo-6-(trifluoromethyl)aniline isomer.

Experimental Protocol

• Materials:

  • 2-(Trifluoromethyl)aniline

  • N-Bromosuccinimide (NBS) or Bromine (Br₂)

  • Acetonitrile or Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Saturated aqueous sodium thiosulfate solution (for Br₂ quenching)

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve 2-(trifluoromethyl)aniline (1.0 eq) in the chosen solvent (e.g., acetonitrile) in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath (0 °C).

  • Slowly add N-Bromosuccinimide (1.05 eq) portion-wise over 30 minutes, maintaining the temperature at 0 °C. Alternatively, a solution of Bromine (1.05 eq) in the same solvent can be added dropwise.

  • Allow the reaction mixture to stir at 0 °C for 1-2 hours, then warm to room temperature and stir for an additional 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution. If bromine was used, first quench with a small amount of saturated aqueous sodium thiosulfate solution until the orange color disappears.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to isolate 2-Bromo-6-(trifluoromethyl)aniline.

Logical Workflow for Direct Bromination

Direct Bromination Workflow

Route 2: Multi-Step Synthesis via Amino Group Protection

To potentially improve regioselectivity and minimize side products, a multi-step synthesis involving the protection of the highly activating amino group can be employed. The amino group is first converted to a less activating amide, followed by bromination and subsequent deprotection to yield the target compound. This approach is analogous to a patented procedure for the synthesis of 2-bromo-6-fluoroaniline.[1]

Experimental Protocol

• Step 1: Protection of the Amino Group

  • Dissolve 2-(trifluoromethyl)aniline (1.0 eq) and a base (e.g., pyridine or triethylamine, 1.2 eq) in dichloromethane (DCM).

  • Cool the solution to 0 °C and slowly add acetyl chloride or acetic anhydride (1.1 eq).

  • Stir the mixture at room temperature for 2-4 hours until the reaction is complete (monitored by TLC).

  • Wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate to yield N-(2-(trifluoromethyl)phenyl)acetamide.

• Step 2: Bromination of the Protected Aniline

  • Dissolve the N-(2-(trifluoromethyl)phenyl)acetamide from the previous step in a suitable solvent (e.g., acetic acid or DCM).

  • Add a brominating agent such as N-Bromosuccinimide (1.05 eq) or a solution of bromine in acetic acid (1.05 eq) dropwise at 0 °C.

  • Stir the reaction at room temperature until completion (monitored by TLC).

  • Work up the reaction as described in Route 1 to obtain the crude N-(2-bromo-6-(trifluoromethyl)phenyl)acetamide.

• Step 3: Deprotection of the Amino Group

  • Reflux the crude N-(2-bromo-6-(trifluoromethyl)phenyl)acetamide in an aqueous acidic (e.g., HCl) or basic (e.g., NaOH) solution for several hours.

  • Monitor the deprotection by TLC.

  • After completion, neutralize the reaction mixture and extract the product with an organic solvent.

  • Wash, dry, and concentrate the organic layer.

  • Purify the final product by column chromatography or recrystallization.

Logical Workflow for Multi-Step Synthesis

Multi-Step Synthesis Workflow

Cost-Benefit Analysis

The following table provides a comparative analysis of the two synthetic routes. The cost estimates are based on current market prices for research-grade chemicals and may vary depending on the supplier and quantity purchased. Yields are estimated based on similar reactions reported in the literature.

Parameter	Route 1: Direct Bromination	Route 2: Multi-Step Synthesis
Starting Material	2-(Trifluoromethyl)aniline	2-(Trifluoromethyl)aniline
Key Reagents	N-Bromosuccinimide or Bromine	Acetic Anhydride, Pyridine, NBS/Bromine, HCl/NaOH
Number of Steps	1 (plus purification)	3 (plus purifications)
Estimated Yield	40-60% (of desired isomer)	60-80% (overall)
Estimated Purity	Moderate to High (may contain isomeric impurities)	High (protection can lead to cleaner bromination)
Estimated Cost per Gram	Lower	Higher
Time Efficiency	Higher	Lower
Process Complexity	Lower	Higher
Waste Generation	Lower	Higher
Key Advantages	- Fewer steps- Potentially lower cost- Faster	- Higher regioselectivity- Potentially higher purity
Key Disadvantages	- Potential for isomeric mixtures- May require more difficult purification	- More steps- Higher cost- More time-consuming- More waste

Conclusion

The choice between the direct bromination and the multi-step synthesis of 2-Bromo-6-(trifluoromethyl)aniline depends on the specific goals of the research. For rapid access to the compound where moderate purity is acceptable and cost is a primary concern, Route 1 (Direct Bromination) is a viable option. However, for applications requiring high purity and where yield is critical, Route 2 (Multi-Step Synthesis) , despite being more labor-intensive and costly, offers a more controlled and potentially higher-yielding approach. Researchers should carefully consider their priorities regarding cost, time, and purity when selecting a synthetic strategy. Further optimization of reaction conditions for the direct bromination could potentially improve its selectivity and make it a more attractive option for a wider range of applications.

References

• 1. CN115784896A - Preparation method of 2-bromo-6-fluoroaniline - Google Patents [patents.google.com]

Comparative Guide to the Biological Activity of Compounds Derived from 2-Bromo-6-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of the 2-bromo-6-(trifluoromethyl)aniline scaffold into novel molecular architectures has yielded a diverse range of compounds with significant biological activities. This guide provides an objective comparison of the performance of these derivatives, primarily focusing on their antimicrobial and anticancer properties. The inclusion of both a bromine atom and a trifluoromethyl group on the aniline ring can significantly influence the lipophilicity, metabolic stability, and target-binding affinity of the resulting molecules, making this a privileged starting material in medicinal chemistry.

Antimicrobial Activity

Derivatives of 2-bromo-6-(trifluoromethyl)aniline have demonstrated notable potential as antimicrobial agents, particularly against Gram-positive bacteria. The combination of the halogen and the trifluoromethyl group appears to be a key contributor to their mechanism of action, which is often associated with the disruption of bacterial cell membranes or key enzymatic processes.

A significant example is found in a series of N-(trifluoromethyl)phenyl substituted pyrazole derivatives. One of the most potent compounds in this series, which incorporates a bromo and trifluoromethyl substituted aniline moiety, exhibited remarkable activity against several strains of Staphylococcus aureus and Enterococcus faecium.[1]

Comparative Antimicrobial Data

Compound Class	Test Organism	MIC (µg/mL)	Reference
N-(trifluoromethyl)phenyl substituted pyrazole	S. aureus (MRSA)	0.78	[1]
N-(trifluoromethyl)phenyl substituted pyrazole	S. epidermidis	1.56	[1]
N-(trifluoromethyl)phenyl substituted pyrazole	E. faecium	0.78	[1]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The antimicrobial activity of the synthesized compounds was determined using the microbroth dilution method in 96-well plates.[1]

• Bacterial Strains: Methicillin-resistant Staphylococcus aureus (MRSA), Staphylococcus epidermidis, and Enterococcus faecium were used.

• Culture Preparation: Bacterial strains were grown overnight in Mueller-Hinton broth (MHB). The bacterial suspension was then diluted to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in fresh MHB.

• Compound Preparation: The test compounds were dissolved in dimethyl sulfoxide (DMSO) to prepare stock solutions. Serial two-fold dilutions of the compounds were prepared in MHB in the 96-well plates.

• Incubation: An equal volume of the diluted bacterial suspension was added to each well containing the serially diluted compounds. The plates were incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC was defined as the lowest concentration of the compound that completely inhibited visible bacterial growth.

Anticancer Activity

The 2-bromo-6-(trifluoromethyl)aniline scaffold has also been utilized in the synthesis of potent anticancer agents. The trifluoromethyl group, in particular, is a common feature in many modern anticancer drugs, as it can enhance drug-target interactions and improve pharmacokinetic properties.

While direct synthesis from 2-bromo-6-(trifluoromethyl)aniline and subsequent anticancer evaluation is not extensively documented in readily available literature, studies on structurally related trifluoromethyl- and bromo-substituted heterocyclic compounds provide valuable insights into the potential of this chemical class. For instance, various trifluoromethylpyridine and thiazolo[4,5-d]pyrimidine derivatives have shown significant growth inhibition against a range of human cancer cell lines.

Experimental Workflow for Anticancer Screening

The following workflow outlines a typical procedure for evaluating the in vitro anticancer activity of novel compounds.

Caption: A generalized workflow for the synthesis and anticancer evaluation of novel compounds.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.

• Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The test compounds, dissolved in DMSO and diluted in culture medium, are added to the wells at various concentrations. A vehicle control (DMSO) is also included.

• Incubation: The plates are incubated for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After incubation, the medium is replaced with fresh medium containing MTT solution (typically 0.5 mg/mL) and incubated for another 2-4 hours.

• Formazan Solubilization: The MTT-containing medium is removed, and the purple formazan crystals formed by viable cells are dissolved in a solubilization solution (e.g., DMSO or isopropanol).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of approximately 570 nm.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of cell viability against the compound concentration.

Signaling Pathways in Cancer

While specific signaling pathways targeted by derivatives of 2-bromo-6-(trifluoromethyl)aniline are not yet fully elucidated, the broader class of aniline derivatives is known to interact with key cancer-related signaling cascades. Many small molecule kinase inhibitors, which are a cornerstone of modern targeted cancer therapy, feature an aniline core.

Caption: Simplified diagram of key cancer signaling pathways potentially targeted by aniline derivatives.

Commonly targeted pathways include:

• RAS/RAF/MEK/ERK Pathway: This pathway is crucial for cell proliferation and survival. Aniline-based compounds can be designed to inhibit key kinases in this cascade, such as RAF.

• PI3K/AKT/mTOR Pathway: This pathway is a central regulator of cell growth, metabolism, and survival. Inhibitors targeting PI3K and mTOR often incorporate aniline-like structures.

Further research is necessary to pinpoint the specific molecular targets and signaling pathways modulated by compounds directly synthesized from 2-bromo-6-(trifluoromethyl)aniline. The promising antimicrobial and inferred anticancer potential of this scaffold warrants deeper investigation to develop novel therapeutic agents.

References

• 1. Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Spectroscopic Showdown: Differentiating Isomers of 2-Bromo-6-(trifluoromethyl)aniline

A comprehensive guide for researchers, scientists, and drug development professionals on the spectroscopic comparison of 2-Bromo-6-(trifluoromethyl)aniline and its positional isomers. This guide provides a detailed analysis of their spectral data, enabling unambiguous identification and characterization.

In the landscape of pharmaceutical and materials science, the precise structural elucidation of isomeric compounds is paramount. Positional isomers, such as those of 2-Bromo-6-(trifluoromethyl)aniline, often exhibit distinct physicochemical and biological properties. Consequently, their accurate identification is a critical step in research and development. This guide offers a comparative analysis of these isomers using fundamental spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 2-Bromo-6-(trifluoromethyl)aniline and its isomers. These values are critical for distinguishing between the different substitution patterns on the aniline ring.

Table 1: ¹H NMR, ¹³C NMR, and ¹⁹F NMR Spectroscopic Data of Bromo-(trifluoromethyl)aniline Isomers

Isomer	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	¹⁹F NMR (δ, ppm)
2-Bromo-6-(trifluoromethyl)aniline	Data not readily available	Data not readily available	Data not readily available
2-Bromo-4-(trifluoromethyl)aniline	Available on SpectraBase[1]	Available on SpectraBase[1]	Data not readily available
2-Bromo-5-(trifluoromethyl)aniline	Available on SpectraBase[2]	Available on SpectraBase[2]	A singlet is expected for the CF₃ group[3]
3-Bromo-5-(trifluoromethyl)aniline	Data not readily available	Data not readily available	-61.07[3]
4-Bromo-2-(trifluoromethyl)aniline	Data not readily available	Data not readily available	Data not readily available
4-Bromo-3-(trifluoromethyl)aniline	Available on ChemicalBook[4]	Data not readily available	Data available on SpectraBase[5]

Table 2: IR and Mass Spectrometry Data of Bromo-(trifluoromethyl)aniline Isomers

Isomer	Key IR Absorptions (cm⁻¹)	Mass Spectrometry (m/z)
2-Bromo-6-(trifluoromethyl)aniline	Data not readily available	Data not readily available
2-Bromo-4-(trifluoromethyl)aniline	Available on SpectraBase[1]	Molecular ion (M⁺) peak as a doublet (m/z 239, 241).[3]
2-Bromo-5-(trifluoromethyl)aniline	N-H stretching, C-F stretching, C-Br stretching.[3]	Molecular ion (M⁺) peak as a doublet (m/z 239, 241).[3]
3-Bromo-5-(trifluoromethyl)aniline	Spectra available from Bruker Tensor 27 FT-IR (Neat).[3]	Characteristic isotopic pattern for bromine.[3]
4-Bromo-2-(trifluoromethyl)aniline	Data not readily available	Data not readily available
4-Bromo-3-(trifluoromethyl)aniline	Data not readily available	Data not readily available

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Approximately 5-10 mg of the aniline isomer is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.[3]

• Instrumentation : Analysis is typically performed on a 400 MHz or higher field NMR spectrometer.[3]

• ¹H NMR Acquisition : A standard one-dimensional proton spectrum is acquired. Chemical shifts are referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).[3]

• ¹³C NMR Acquisition : A proton-decoupled ¹³C spectrum is acquired to obtain singlets for each unique carbon atom. A greater number of scans is usually necessary due to the low natural abundance of the ¹³C isotope.

• ¹⁹F NMR Acquisition : A one-dimensional fluorine spectrum is acquired, with chemical shifts referenced to an external standard.[3]

• Data Analysis : The chemical shifts (δ), coupling constants (J), and multiplicities of the signals are analyzed to determine the substitution pattern on the aromatic ring.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation : Solid samples can be analyzed using an Attenuated Total Reflectance (ATR) accessory. A small amount of the solid is placed directly on the ATR crystal. Liquid samples can be analyzed as a thin film between two salt plates (e.g., NaCl or KBr).

• Data Acquisition : The FTIR spectrum is typically recorded over the range of 4000-400 cm⁻¹.

• Data Analysis : Characteristic absorption bands for functional groups are identified. Key absorptions include N-H stretching of the amine group, C-F stretching of the trifluoromethyl group, and C-Br stretching. The fingerprint region (< 1500 cm⁻¹) is particularly useful for distinguishing between isomers.[3]

Mass Spectrometry (MS)

• Sample Introduction and Ionization : For volatile isomers, Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization (EI) is a suitable technique.[3]

• Data Acquisition : A full scan mass spectrum is acquired.

• Data Analysis : The molecular ion peak (M⁺) is identified. Due to the presence of a bromine atom, this peak will appear as a characteristic doublet (M⁺ and M⁺+2) with approximately equal intensity. The fragmentation pattern, which may include losses of Br, CF₃, and HCN, is analyzed to further confirm the structure.[3]

Visualization of Analytical Workflow

The logical workflow for the spectroscopic identification and comparison of the 2-Bromo-6-(trifluoromethyl)aniline isomers is depicted in the following diagram.

Caption: Logical workflow for the spectroscopic identification of bromo-(trifluoromethyl)aniline isomers.

References

• 1. spectrabase.com [spectrabase.com]
• 2. spectrabase.com [spectrabase.com]
• 3. benchchem.com [benchchem.com]
• 4. 4-Bromo-3-(trifluoromethyl)aniline(393-36-2) 1H NMR spectrum [chemicalbook.com]
• 5. spectrabase.com [spectrabase.com]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling 2-Bromo-6-(trifluoromethyl)aniline

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for the handling of 2-Bromo-6-(trifluoromethyl)aniline (CAS No. 58458-13-2). The information herein is compiled to ensure the safety of laboratory personnel and the integrity of experimental work.

Immediate Safety Information

2-Bromo-6-(trifluoromethyl)aniline is a hazardous chemical that requires careful handling.[1] The primary hazards associated with this compound are summarized in the table below.

Hazard Classification	GHS Hazard Statement	Pictogram
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	GHS07: Harmful/Irritant
Acute Toxicity, Dermal (Category 4)	H312: Harmful in contact with skin	GHS07: Harmful/Irritant
Skin Irritation (Category 2)	H315: Causes skin irritation	GHS07: Harmful/Irritant
Eye Irritation (Category 2A)	H319: Causes serious eye irritation	GHS07: Harmful/Irritant
Acute Toxicity, Inhalation (Category 4)	H332: Harmful if inhaled	GHS07: Harmful/Irritant
Specific target organ toxicity — Single exposure (Category 3), Respiratory system	H335: May cause respiratory irritation	GHS07: Harmful/Irritant

Data sourced from PubChem CID 94059.[1]

Emergency First Aid:

• If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

• In Case of Skin Contact: Wash off with plenty of soap and water. Take off contaminated clothing and wash it before reuse. If skin irritation or rash occurs, get medical advice/attention.

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

• If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to minimize exposure.

Body Part	Recommended Protection	Specification/Standard
Eyes/Face	Safety glasses with side-shields or chemical safety goggles. A face shield is required if there is a risk of splashing.	Conforming to OSHA 29 CFR 1910.133 or European Standard EN166.
Skin	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber). A flame-resistant lab coat worn over personal clothing that covers the legs.	Inspect gloves for any signs of degradation or puncture before use.
Respiratory	All handling of the solid compound or its solutions should be conducted in a certified chemical fume hood. If engineering controls are insufficient, a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors and particulates is necessary.	Follow OSHA respirator regulations in 29 CFR 1910.134 or European Standard EN 149.

Operational Plan: Step-by-Step Handling Procedures

This section provides a systematic approach for the safe handling of 2-Bromo-6-(trifluoromethyl)aniline, which may be a solid or liquid. Always verify the physical state of the compound upon receipt.

Weighing a Solid Sample

• Preparation: Designate a specific area for handling the compound, preferably within a chemical fume hood. Cover the work surface with absorbent, disposable bench paper. Ensure a hazardous waste container is readily accessible.

• Tare the Container: Place a clean, dry, and sealable container (e.g., a vial or round-bottom flask) on the balance and tare it.

• Transfer in a Fume Hood: Move the tared container and the stock bottle of 2-Bromo-6-(trifluoromethyl)aniline into a certified chemical fume hood.

• Aliquot the Compound: Carefully transfer the desired amount of the solid from the stock bottle to the tared container using a clean spatula. Avoid creating dust.

• Seal and Re-weigh: Securely seal the container with the aliquot and remove it from the fume hood. Clean any minor spills within the hood immediately. Re-weigh the sealed container outside the fume hood to determine the exact mass of the compound.[2][3]

• Documentation: Record the weight and return the stock bottle to its designated storage location.

Setting up a Chemical Reaction

2-Bromo-6-(trifluoromethyl)aniline is a common building block in organic synthesis, often used in reactions such as electrophilic aromatic substitutions.[4] The following is a general protocol for setting up a reaction.

Experimental Protocol: Acylation of 2-Bromo-6-(trifluoromethyl)aniline

This protocol describes a typical acylation reaction.

• Glassware Preparation: Ensure all glassware is thoroughly dried, either in an oven overnight at 125°C or by flame-drying under vacuum. Assemble the reaction apparatus (e.g., a three-necked flask equipped with a magnetic stir bar, a condenser, and a nitrogen inlet) while still hot and allow it to cool under a stream of inert gas (e.g., nitrogen or argon).[5][6]

• Reagent Preparation:

  • In the prepared reaction flask under a positive pressure of inert gas, dissolve the weighed 2-Bromo-6-(trifluoromethyl)aniline in an appropriate anhydrous solvent (e.g., dichloromethane or tetrahydrofuran).

  • In a separate, dry flask, prepare a solution of the acylating agent (e.g., acetyl chloride or acetic anhydride) and a suitable base (e.g., triethylamine or pyridine) in the same anhydrous solvent.

• Reaction Setup:

  • Place the reaction flask in a cooling bath (e.g., an ice-water bath) to control the reaction temperature.

  • Slowly add the acylating agent solution to the stirred solution of the aniline derivative via a syringe or a dropping funnel over a period of 15-30 minutes.

  • Monitor the reaction progress using an appropriate technique (e.g., thin-layer chromatography).

• Work-up:

  • Once the reaction is complete, quench the reaction by slowly adding water or a saturated aqueous solution of a mild base (e.g., sodium bicarbonate).

  • Separate the organic layer and extract the aqueous layer with the reaction solvent.

  • Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by a suitable method, such as column chromatography or recrystallization.

Disposal Plan

Proper waste disposal is crucial to prevent environmental contamination and ensure regulatory compliance.

• Solid Waste: Dispose of 2-Bromo-6-(trifluoromethyl)aniline and any contaminated disposable labware (e.g., gloves, weigh paper, pipette tips) as hazardous waste. Place these materials in a designated, sealed, and properly labeled container for halogenated organic waste.

• Liquid Waste: Collect all liquid waste containing this compound in a clearly labeled, sealed container designated for halogenated organic waste. Do not mix with non-halogenated waste streams.[7]

• Contaminated Packaging: The original container must be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous liquid waste. The rinsed container can then be disposed of as non-hazardous waste, or as directed by your institution's safety office.

• General Guidance: Never dispose of 2-Bromo-6-(trifluoromethyl)aniline or its waste down the drain.[8] All disposal must be in accordance with local, state, and federal regulations. If in doubt, consult your institution's Environmental Health and Safety (EHS) department.

Workflow and Safety Diagram

The following diagram illustrates the key logical relationships in the safe handling and reaction setup workflow for 2-Bromo-6-(trifluoromethyl)aniline.

Caption: Safe handling and reaction workflow for 2-Bromo-6-(trifluoromethyl)aniline.

References

• 1. 2-Bromo-6-(trifluoromethyl)aniline | C7H5BrF3N | CID 94059 - PubChem [pubchem.ncbi.nlm.nih.gov]
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